3-Formyl-4-hydroxyphenylboronic acid

• CAS: 182344-24-7

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Formyl-4-hydroxyphenylboronic Acid (CAS: 182344-24-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Formyl-4-hydroxyphenylboronic acid, a versatile building block with significant potential in organic synthesis and medicinal chemistry. This document outlines its chemical and physical properties, provides detailed experimental protocols for its synthesis and application in cross-coupling reactions, and explores its potential biological activity, offering valuable insights for researchers in drug discovery and development.

Core Chemical and Physical Properties

3-Formyl-4-hydroxyphenylboronic acid is a bifunctional organic compound containing both a boronic acid and a formyl-substituted phenol moiety. This unique combination of functional groups makes it a valuable reagent in a variety of chemical transformations, most notably in palladium-catalyzed cross-coupling reactions.

Property	Value	Source
CAS Number	182344-24-7	ChemScene[1]
Molecular Formula	C₇H₇BO₄	ChemScene[1]
Molecular Weight	165.94 g/mol	ChemScene[1]
SMILES	O=Cc1cc(B(O)O)ccc1O	ChemScene[1]
Topological Polar Surface Area (TPSA)	77.76 Ų	ChemScene[1]
logP	-1.1155	ChemScene[1]
Hydrogen Bond Donors	3	ChemScene[1]
Hydrogen Bond Acceptors	4	ChemScene[1]
Rotatable Bonds	2	ChemScene[1]

Synthesis and Purification

A general purification method for formylphenylboronic acids is also described in the same patent, which involves dissolution in a weakly alkaline solution to separate non-acidic impurities, followed by precipitation of the pure boronic acid by acidification.[2]

Experimental Protocol: Synthesis of 3-Formyl-4-hydroxyphenylboronic Acid (Proposed)

This protocol is adapted from the synthesis of 3-formyl-4-methoxyphenylboronic acid and may require optimization.

Step 1: Protection of 4-Bromo-2-formylphenol

• To a solution of 4-bromo-2-formylphenol in a suitable solvent (e.g., dichloromethane), add a protecting group for the hydroxyl moiety (e.g., methoxymethyl chloride (MOM-Cl) or tert-butyldimethylsilyl chloride (TBDMS-Cl)) and a non-nucleophilic base (e.g., diisopropylethylamine).

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Work up the reaction by washing with water and brine, drying the organic layer over anhydrous sodium sulfate, and concentrating under reduced pressure.

• Purify the protected intermediate by column chromatography on silica gel.

Step 2: Borylation

• Dissolve the protected 4-bromo-2-formylphenol in anhydrous THF and cool to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Add a solution of n-butyllithium in hexanes dropwise, maintaining the temperature at -78 °C.

• After stirring for a period, add triisopropyl borate dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of aqueous hydrochloric acid.

• Extract the product into an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Deprotection

• Dissolve the crude protected boronic acid in a suitable solvent (e.g., methanol for MOM deprotection, or THF for TBDMS deprotection).

• Add the appropriate deprotecting agent (e.g., concentrated HCl for MOM group, or tetra-n-butylammonium fluoride (TBAF) for TBDMS group).

• Stir the reaction at room temperature until deprotection is complete (monitor by TLC).

• Neutralize the reaction if necessary and extract the product into an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-Formyl-4-hydroxyphenylboronic acid.

Experimental Protocol: Purification

Adapted from US Patent 6,420,597 B2.[2]

• Suspend the crude 3-Formyl-4-hydroxyphenylboronic acid in water and cool to approximately 10 °C.

• Slowly add a 10% aqueous solution of sodium hydroxide dropwise, ensuring the pH does not exceed 10.5 and the temperature remains low.

• Stir the mixture for a short period and then filter to remove any insoluble impurities.

• Extract the aqueous filtrate with a non-polar organic solvent (e.g., toluene) to remove any remaining organic impurities.

• Cool the aqueous phase to 10 °C and slowly add 10% hydrochloric acid to precipitate the pure boronic acid.

• Filter the precipitate, wash with cold water, and dry under a stream of nitrogen to obtain pure 3-Formyl-4-hydroxyphenylboronic acid.

Caption: Proposed workflow for the synthesis and purification of 3-Formyl-4-hydroxyphenylboronic acid.

Applications in Organic Synthesis: The Suzuki-Miyaura Cross-Coupling Reaction

Arylboronic acids are cornerstone reagents in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a powerful method for the formation of carbon-carbon bonds. 3-Formyl-4-hydroxyphenylboronic acid can be utilized to synthesize a wide array of biaryl and heterocyclic structures, which are prevalent motifs in many pharmaceutical agents.

General Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The following is a general protocol that can be adapted for the coupling of 3-Formyl-4-hydroxyphenylboronic acid with various aryl halides.

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• Aryl halide (e.g., aryl iodide, bromide, or chloride)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or a pre-catalyst with a suitable ligand)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent (e.g., a mixture of an organic solvent like dioxane, THF, or DMF, and water)

Procedure:

• In a reaction vessel, combine 3-Formyl-4-hydroxyphenylboronic acid (typically 1.1-1.5 equivalents), the aryl halide (1 equivalent), and the base (typically 2-3 equivalents).

• Add the solvent system to the vessel.

• Degas the mixture by bubbling an inert gas (e.g., argon or nitrogen) through the solution for 15-30 minutes.

• Add the palladium catalyst under the inert atmosphere.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl compound.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Potential Biological Activity and Role in Drug Discovery

While specific studies on the biological activity of 3-Formyl-4-hydroxyphenylboronic acid are limited in the available literature, research on related phenylboronic acid derivatives suggests potential applications in oncology. A study on various substituted phenylboronic acids revealed that certain derivatives exhibit significant antiproliferative activity in cancer cell lines. This activity was associated with the induction of apoptosis and cell cycle arrest.

Notably, the study highlighted that the introduction of a formyl group at the 2-position of the phenylboronic acid significantly increased biological activity. Although 3-Formyl-4-hydroxyphenylboronic acid was not explicitly tested, it is plausible that it could exhibit similar pro-apoptotic and cell cycle inhibitory effects. The mechanism of action for these related compounds was linked to the accumulation of the p21 protein, a cyclin-dependent kinase inhibitor known to play a crucial role in cell cycle arrest and apoptosis.[3]

Proposed Signaling Pathway for Phenylboronic Acid-Induced Apoptosis

Based on the findings for related compounds, a potential signaling pathway for the anticancer effects of 3-Formyl-4-hydroxyphenylboronic acid can be proposed. The compound may induce cellular stress, leading to the upregulation of p21. Subsequently, p21 can mediate cell cycle arrest and trigger the intrinsic apoptotic pathway.

Caption: Proposed signaling pathway for apoptosis induced by phenylboronic acid derivatives.

Conclusion

3-Formyl-4-hydroxyphenylboronic acid is a valuable and versatile chemical entity with significant potential for researchers in organic synthesis and drug discovery. Its bifunctional nature allows for its use as a key building block in the construction of complex molecular architectures, particularly through the robust and reliable Suzuki-Miyaura cross-coupling reaction. Furthermore, preliminary evidence from related compounds suggests that it may possess interesting biological activities, warranting further investigation into its potential as a lead compound in the development of novel therapeutics, particularly in the field of oncology. This technical guide provides a solid foundation of its properties, synthesis, and potential applications to aid researchers in their scientific endeavors.

References

• 1. chemscene.com [chemscene.com]
• 2. US6420597B2 - Process for preparing highly pure formylphenylboronic acids - Google Patents [patents.google.com]
• 3. ashpublications.org [ashpublications.org]

An In-depth Technical Guide to 3-Formyl-4-hydroxyphenylboronic acid

This technical guide provides a comprehensive overview of the chemical and physical properties of 3-Formyl-4-hydroxyphenylboronic acid, tailored for researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

3-Formyl-4-hydroxyphenylboronic acid is a substituted phenylboronic acid derivative that incorporates both an aldehyde and a hydroxyl functional group. These features make it a valuable building block in organic synthesis, particularly in the construction of complex molecules through cross-coupling reactions.

Property	Value
Molecular Formula	C₇H₇BO₄[1][2][3]
Molecular Weight	165.94 g/mol [1][2][3]
CAS Number	182344-24-7[1][2][3]
Purity	≥98%[1][2]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Formyl-4-hydroxyphenylboronic acid can be proprietary or vary between laboratories, a general synthetic approach can be outlined. The synthesis often involves the ortho-formylation of a protected 4-hydroxyphenylboronic acid derivative, followed by deprotection.

A common method for the introduction of the formyl group is the Duff reaction or a related formylation reaction using hexamethylenetetramine in an acidic medium. The boronic acid moiety is typically introduced via lithiation of a protected bromophenol followed by reaction with a trialkyl borate and subsequent hydrolysis.

General Workflow for Synthesis:

A generalized synthetic workflow for 3-Formyl-4-hydroxyphenylboronic acid.

This diagram illustrates a common multi-step synthesis beginning with the protection of the hydroxyl group of p-bromophenol, followed by the introduction of the boronic acid moiety. The subsequent formylation and final deprotection steps yield the target molecule. The specific reagents and reaction conditions for each step would be optimized based on the chosen protecting group and formylation method.

References

• 1. calpaclab.com [calpaclab.com]
• 2. chemscene.com [chemscene.com]
• 3. usbio.net [usbio.net]

physical and chemical properties of 3-Formyl-4-hydroxyphenylboronic acid

For: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Physical, Chemical, and Experimental Properties of 3-Formyl-4-hydroxyphenylboronic acid.

Executive Summary

3-Formyl-4-hydroxyphenylboronic acid (CAS No. 182344-24-7) is a bifunctional organic compound of significant interest in medicinal chemistry and organic synthesis. Its structure, featuring a phenylboronic acid moiety, a hydroxyl group, and an aldehyde (formyl) group, makes it a versatile building block for constructing complex molecules. The boronic acid group is a key participant in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, enabling the formation of carbon-carbon bonds. The aldehyde and hydroxyl functionalities offer additional reactive sites for further derivatization, making this molecule a valuable intermediate in the synthesis of novel pharmaceutical compounds and other advanced materials. This guide summarizes its known physical and chemical properties, provides representative experimental protocols, and illustrates key chemical processes.

Physical and Chemical Properties

The properties of 3-Formyl-4-hydroxyphenylboronic acid are summarized below. It should be noted that while basic identifiers are well-established, specific experimental data such as melting point, boiling point, and pKa are not consistently reported in publicly available literature. Data from computational models and for closely related isomers are provided for reference where applicable.

General and Structural Properties

Property	Value	Citation
CAS Number	182344-24-7	[1][2][3][4]
Molecular Formula	C₇H₇BO₄	[1][2][3]
Molecular Weight	165.94 g/mol	[1][2][3]
Canonical SMILES	C1=CC(=C(C=C1C=O)B(O)O)O
InChI Key	WYDMMKUWINZXKJ-UHFFFAOYSA-N
Appearance	Solid (Form and color may vary)
Purity	Typically ≥98%	[1][3]

Physicochemical and Computational Data

Property	Value	Notes	Citation
Melting Point	No data available	For the related isomer, 4-Formylphenylboronic acid, the melting point is reported as 237-242 °C.
Boiling Point	No data available	---
Solubility	No data available	Phenylboronic acids generally have low solubility in water and nonpolar organic solvents, but better solubility in polar organic solvents like ethers and ketones.
pKa	No data available	---
Topological Polar Surface Area (TPSA)	77.76 Ų	Computationally derived.	[1][5]
LogP	-1.1155	Computationally derived.	[1][5]
Hydrogen Bond Donors	3	Computationally derived.	[1][5]
Hydrogen Bond Acceptors	4	Computationally derived.	[1][5]
Rotatable Bonds	2	Computationally derived.	[1][5]

Stability and Storage

Condition	Recommendation	Citation
Storage Temperature	2-8°C or -20°C	[2][5]
Storage Conditions	Store in a cool, dry place. Keep container tightly sealed.	[5]
Incompatibilities	Strong oxidizing agents.

Experimental Protocols

Proposed Synthesis via Borylation of 3-Bromo-4-hydroxybenzaldehyde

This protocol describes a plausible two-step synthesis starting from the commercially available 4-hydroxybenzaldehyde.

Step 1: Bromination of 4-hydroxybenzaldehyde

This procedure is adapted from methods for the ortho-bromination of phenols.

• Dissolve 4-hydroxybenzaldehyde (1.0 eq) in a suitable solvent such as chloroform or a chlorohydrocarbon.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of bromine (Br₂, ~1.0 eq) in the same solvent dropwise to the stirred reaction mixture. Maintain the temperature at 0°C.

• After the addition is complete, allow the reaction to stir at 0°C for an additional 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with a nonpolar solvent like petroleum ether to precipitate the product.[6]

• Filter the resulting solid, wash with cold water, and recrystallize from water to yield 3-bromo-4-hydroxybenzaldehyde.[6]

Step 2: Miyaura Borylation

This procedure converts the aryl bromide to the corresponding boronic acid.

• In a dry, argon-purged flask, combine 3-bromo-4-hydroxybenzaldehyde (1.0 eq), bis(pinacolato)diboron (B₂pin₂, ~1.1 eq), and a dry, deoxygenated solvent such as 1,4-dioxane or THF.

• Add potassium acetate (KOAc, ~3.0 eq) as the base.

• Add the palladium catalyst, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, ~0.03 eq).

• Heat the mixture to 80-90°C and stir under an inert atmosphere for 12-24 hours.

• Monitor the reaction by TLC or GC-MS for the disappearance of the starting material.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure. The resulting pinacol ester can be hydrolyzed to the boronic acid by stirring with an aqueous acid (e.g., 2M HCl) or by silica gel chromatography.

Representative Protocol for Suzuki-Miyaura Cross-Coupling

This protocol details a general procedure for using 3-Formyl-4-hydroxyphenylboronic acid as a reagent in a Suzuki-Miyaura coupling reaction.

• To a flask, add the aryl halide (e.g., 4-bromoanisole, 1.0 eq), 3-Formyl-4-hydroxyphenylboronic acid (1.2 eq), and a solvent system such as n-propanol/water (4:1).[7]

• Stir the mixture for 15 minutes to dissolve the solids.

• Add the catalyst (e.g., palladium acetate, Pd(OAc)₂, 0.003 eq) and a ligand (e.g., triphenylphosphine, PPh₃, 0.01 eq).[7]

• Add an aqueous base solution, such as 2M sodium carbonate (Na₂CO₃, ~2.0 eq).[7]

• Purge the flask with an inert gas (e.g., nitrogen or argon) and heat the solution to reflux (~90-100°C) for 1-4 hours, or until TLC/GC-MS analysis indicates the consumption of the limiting reagent.[7]

• Cool the reaction to room temperature and add water.

• Extract the product into an organic solvent such as ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization.[7]

Protocol for FT-IR Spectroscopic Analysis

This protocol is based on the methodology for analyzing functionalized phenylboronic acids.

• Prepare a KBr pellet by mixing approximately 1-2 mg of 3-Formyl-4-hydroxyphenylboronic acid with 100-200 mg of dry, spectroscopic grade potassium bromide (KBr).

• Grind the mixture thoroughly in an agate mortar until a fine, homogeneous powder is obtained.

• Transfer a portion of the powder to a pellet-forming die and press under high pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent pellet.

• Record the FT-IR spectrum of the sample pellet using a spectrometer, typically scanning from 4000 cm⁻¹ to 400 cm⁻¹.

• Acquire a background spectrum of an empty sample holder or a pure KBr pellet and subtract it from the sample spectrum.

• Analyze the resulting spectrum for characteristic absorption bands corresponding to O-H (boronic acid and phenol), B-O, C=O (aldehyde), and aromatic C-H and C=C stretching and bending vibrations.

Visualizations

Proposed Synthetic Workflow

The following diagram illustrates a plausible synthetic route to obtain 3-Formyl-4-hydroxyphenylboronic acid.

Caption: Proposed synthesis of 3-Formyl-4-hydroxyphenylboronic acid.

Catalytic Cycle of the Suzuki-Miyaura Reaction

This diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction, a primary application for this class of compounds.

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. usbio.net [usbio.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Potassium hydrogen phthalate CAS#: 877-24-7 [m.chemicalbook.com]
• 5. chemscene.com [chemscene.com]
• 6. fishersci.com [fishersci.com]
• 7. 4-Hydroxyphenylboronic acid = 95.0 71597-85-8 [sigmaaldrich.com]

Solubility of 3-Formyl-4-hydroxyphenylboronic Acid in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 3-Formyl-4-hydroxyphenylboronic acid in organic solvents. Due to the limited availability of specific quantitative solubility data for 3-Formyl-4-hydroxyphenylboronic acid in public literature, this guide leverages data for the closely related parent compound, phenylboronic acid, to provide a strong foundational understanding of its expected solubility behavior. The experimental protocols for determining solubility and a key application in organic synthesis are also detailed.

Predicted Solubility Profile

3-Formyl-4-hydroxyphenylboronic acid (CAS 182344-24-7) is a functionalized arylboronic acid.[1][2][3][4] Its molecular structure, featuring a hydrophilic boronic acid group, a hydroxyl group, and a polar formyl group, dictates its solubility. It is anticipated to exhibit favorable solubility in polar organic solvents, particularly those capable of hydrogen bonding. Conversely, its solubility is expected to be limited in nonpolar or hydrocarbon-based solvents.

Quantitative Solubility Data (for Phenylboronic Acid as an Analog)

The following table summarizes the quantitative solubility of phenylboronic acid in various common organic solvents. This data is presented as a mole fraction at different temperatures and serves as a valuable reference point for estimating the solubility of 3-Formyl-4-hydroxyphenylboronic acid.[5] Phenylboronic acid has high solubility in ethers and ketones, moderate solubility in chloroform, and very low solubility in hydrocarbons.[6][7]

Solvent	Temperature (K)	Phenylboronic Acid (Mole Fraction, x)
Chloroform	293.15	0.012
303.15	0.020
313.15	0.033
323.15	0.052
3-Pentanone	293.15	0.095
303.15	0.135
313.15	0.185
323.15	0.250
Acetone	293.15	0.110
303.15	0.155
313.15	0.210
323.15	0.280
Dipropyl Ether	293.15	0.055
303.15	0.080
313.15	0.115
323.15	0.160
Methylcyclohexane	293.15	< 0.001
303.15	< 0.001
313.15	0.001
323.15	0.001

Experimental Protocol for Solubility Determination

A robust and commonly employed technique for determining the solubility of boronic acids in organic solvents is the dynamic method.[5][6][8][9] This method involves the precise measurement of the temperature at which a solid solute completely dissolves in a solvent upon controlled heating.

Principle of the Dynamic Method

A mixture of the boronic acid and the selected organic solvent with a known composition is prepared. This biphasic sample is then heated at a slow, constant rate with vigorous stirring. The temperature at which the last solid particles visually or instrumentally disappear, resulting in a clear, homogeneous solution, is recorded as the equilibrium solubility temperature for that specific composition. The disappearance of turbidity can be monitored by measuring the intensity of a light beam passing through the sample.[6][8][9][10]

Apparatus and Materials

• Boronic Acid (e.g., 3-Formyl-4-hydroxyphenylboronic acid)

• High-purity organic solvents

• Analytical balance

• Jacketed glass vessel with a magnetic stirrer

• Programmable thermostatic bath

• Calibrated temperature sensor

• Luminance probe or laser beam for turbidity measurement

Procedure

• Sample Preparation: Accurately weigh the boronic acid and the chosen solvent to prepare a mixture of a specific composition.

• Equilibration: Place the mixture in the jacketed glass vessel and stir vigorously.

• Controlled Heating: Slowly increase the temperature of the thermostatic bath at a constant rate (e.g., 0.1-0.5 °C/min).[8]

• Turbidity Measurement: Continuously monitor the turbidity of the solution.

• Determination of Dissolution Temperature: Record the temperature at which the solution becomes completely clear, indicating the disappearance of the last solid particles.[8]

• Data Collection: Repeat the measurement with different compositions of the solute and solvent to construct a solubility curve (solubility vs. temperature).[8]

Caption: Workflow for the dynamic method of solubility determination.

Application in Suzuki-Miyaura Coupling

Arylboronic acids, such as 3-Formyl-4-hydroxyphenylboronic acid, are fundamental building blocks in organic synthesis, most notably in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[8][11][12] This reaction forms a carbon-carbon bond between the arylboronic acid and an aryl or vinyl halide, enabling the synthesis of complex biaryl compounds which are common motifs in pharmaceuticals and advanced materials.[12][13]

The workflow for a typical Suzuki-Miyaura coupling reaction is depicted below.

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

References

• 1. chemscene.com [chemscene.com]
• 2. (3-Formyl-4-hydroxyphenyl)boronic acid | 182344-24-7 [sigmaaldrich.com]
• 3. 182344-24-7|(3-Formyl-4-hydroxyphenyl)boronic acid|BLD Pharm [bldpharm.com]
• 4. usbio.net [usbio.net]
• 5. benchchem.com [benchchem.com]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. nbinno.com [nbinno.com]
• 12. nbinno.com [nbinno.com]
• 13. researchgate.net [researchgate.net]

Navigating the Analytical Landscape of 3-Formyl-4-hydroxyphenylboronic Acid: A Technical Guide to HPLC and LC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical methodologies for the characterization of 3-Formyl-4-hydroxyphenylboronic acid, a key building block in organic synthesis and drug discovery. Leveraging established principles of chromatography and mass spectrometry for related boronic acid derivatives, this document offers detailed experimental protocols and data interpretation strategies to empower researchers in their analytical endeavors. While specific application notes for 3-Formyl-4-hydroxyphenylboronic acid are not widely published, this guide synthesizes available information on similar compounds to provide robust starting points for method development and validation.

Physicochemical Properties and Analytical Considerations

3-Formyl-4-hydroxyphenylboronic acid (MW: 165.94 g/mol , Formula: C₇H₇BO₄) is a polar molecule containing a hydrophilic boronic acid moiety, a phenolic hydroxyl group, and an aldehyde functional group.[1] These functional groups dictate its chromatographic behavior and detection characteristics. The boronic acid group, with its potential for reversible complexation, and the overall polarity of the molecule present unique challenges and opportunities in developing separation methods.

High-Performance Liquid Chromatography (HPLC) Analysis

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a primary technique for the analysis of boronic acids. However, the hydrophilic nature of 3-Formyl-4-hydroxyphenylboronic acid can lead to poor retention on traditional C18 columns with standard mobile phases. Several strategies can be employed to overcome this challenge.

Experimental Protocol: A Starting Point for HPLC Method Development

Based on methodologies for similar aromatic boronic acids, the following protocol can serve as a robust starting point for the HPLC analysis of 3-Formyl-4-hydroxyphenylboronic acid.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Condition	Notes
Column	Mixed-mode (e.g., Primesep P) or Polar-embedded (e.g., XSelect Premier HSS T3)	Mixed-mode columns offer multiple interaction mechanisms (hydrophobic, ion-exchange, pi-pi) enhancing retention of polar analytes.[2] Polar-embedded phases are also well-suited for retaining more polar compounds.
Mobile Phase A	0.1% Formic Acid or Phosphoric Acid in Water	For MS compatibility, formic acid is preferred over non-volatile acids like phosphoric acid.[3]
Mobile Phase B	Acetonitrile or Methanol	The choice of organic modifier can influence selectivity.
Gradient	5-95% B over 15-20 minutes	A gradient elution is recommended to ensure elution of the analyte and any potential impurities with good peak shape.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Injection Volume	5-10 µL
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 254 nm or 270 nm	Aromatic boronic acids typically exhibit UV absorbance.[2]

Note: The use of a high-pH mobile phase (e.g., pH 12) could be explored to analyze the corresponding boronate ester, although this may compromise the retention of the more hydrophilic boronic acid itself.[4]

HPLC Workflow Diagram

Caption: A generalized workflow for the HPLC analysis of 3-Formyl-4-hydroxyphenylboronic acid.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS offers superior sensitivity and selectivity for the analysis of boronic acids, especially at trace levels. This is particularly relevant in the context of drug development for the quantification of impurities.

Experimental Protocol: A Starting Point for LC-MS Method Development

For LC-MS analysis, it is crucial to use volatile mobile phase modifiers. The following protocol is based on established methods for the sensitive quantification of phenylboronic acid derivatives.[5]

Table 2: Proposed LC-MS Method Parameters

Parameter	Recommended Condition	Notes
LC System	UHPLC or HPLC system	UHPLC can offer faster analysis and better resolution.
Column	C18 or similar reversed-phase column (e.g., Agilent Poroshell HPH C18)
Mobile Phase A	0.1% Formic Acid in Water or 0.1% Ammonia in Water	The choice of acidic or basic mobile phase will affect ionization efficiency. Negative ion mode is often effective for boronic acids.[5][6]
Mobile Phase B	Acetonitrile
Gradient	5-95% B over 5-10 minutes	A shorter gradient can be used for high-throughput analysis.[5]
Flow Rate	0.2-0.5 mL/min	Lower flow rates are often used with mass spectrometry.
Injection Volume	1-5 µL
Column Temperature	40 °C
Mass Spectrometer	Triple Quadrupole (QqQ) or High-Resolution Mass Spectrometer (HRMS)	QqQ is ideal for targeted quantification using Multiple Reaction Monitoring (MRM).[5][6] HRMS provides high mass accuracy for identification.
Ionization Source	Electrospray Ionization (ESI)	ESI is a soft ionization technique suitable for polar molecules.
Ionization Mode	Negative	Boronic acids can be effectively ionized in negative mode.[5]
MRM Transitions	To be determined by infusing a standard of the analyte	Precursor ion will be [M-H]⁻. Product ions will be generated upon collision-induced dissociation.

LC-MS Workflow Diagram

Caption: A schematic of the LC-MS workflow for the analysis of 3-Formyl-4-hydroxyphenylboronic acid.

Data Interpretation and Quantitative Analysis

For quantitative analysis, a calibration curve should be constructed using a series of standard solutions of 3-Formyl-4-hydroxyphenylboronic acid of known concentrations. The peak area of the analyte in the sample is then used to determine its concentration by interpolation from the calibration curve. For LC-MS/MS, the method can achieve very low limits of quantitation, in the range of pg/mL.[5] Good linearity, with a correlation coefficient (R²) greater than 0.99, is expected for a validated method.[5]

Conclusion

The successful HPLC and LC-MS analysis of 3-Formyl-4-hydroxyphenylboronic acid relies on the careful selection of chromatographic conditions to ensure adequate retention and separation from potential impurities. The methodologies outlined in this guide, derived from the analysis of structurally similar boronic acids, provide a solid foundation for developing and validating robust analytical methods. Researchers are encouraged to use these protocols as a starting point and optimize them to meet the specific requirements of their application, whether it be for routine quality control or sensitive impurity profiling in drug development.

References

• 1. chemscene.com [chemscene.com]
• 2. HPLC Separation of Aromatic Boronic Acids on Primesep P | SIELC Technologies [sielc.com]
• 3. Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. sciex.com [sciex.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Purification of 3-Formyl-4-hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 3-Formyl-4-hydroxyphenylboronic acid (CAS No. 182344-24-7), a valuable building block in organic synthesis. The document details a plausible synthetic route, purification protocols, and relevant characterization data, compiled from established chemical literature and patents.

Introduction

3-Formyl-4-hydroxyphenylboronic acid is a bifunctional organic compound containing a formyl, a hydroxyl, and a boronic acid group. This unique combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and other specialty chemicals. Its structure allows for various chemical transformations, including Suzuki-Miyaura coupling, condensation reactions, and modifications of the formyl and hydroxyl groups.

Table 1: Physicochemical Properties of 3-Formyl-4-hydroxyphenylboronic Acid [1][2]

Property	Value
CAS Number	182344-24-7
Molecular Formula	C₇H₇BO₄
Molecular Weight	165.94 g/mol
Appearance	Off-white to light yellow solid
Purity (Commercial)	≥95% - 98%
Storage Conditions	2-8°C, under inert atmosphere

Proposed Synthesis Pathway

Caption: Proposed synthetic workflow for 3-Formyl-4-hydroxyphenylboronic acid.

Experimental Protocol: Synthesis

Step 1: Protection of 3-bromo-4-hydroxybenzaldehyde

This step protects the acidic phenolic proton, which would interfere with the subsequent lithiation step. A methoxymethyl (MOM) ether is a suitable protecting group.

• To a solution of 3-bromo-4-hydroxybenzaldehyde (1 equivalent) in dichloromethane (DCM) at 0 °C, add N,N-diisopropylethylamine (DIPEA, 2 equivalents).

• Slowly add chloromethyl methyl ether (MOM-Cl, 1.1 equivalents) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC for the consumption of the starting material.

• Upon completion, quench the reaction with water and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-bromo-4-(methoxymethoxy)benzaldehyde, which can be purified by column chromatography.

Step 2: Lithiation and Borylation

This is the key step where the boronic acid moiety is introduced. The reaction must be carried out under anhydrous conditions and at low temperatures.

• Dissolve the protected 3-bromo-4-(methoxymethoxy)benzaldehyde (1 equivalent) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Add n-butyllithium (n-BuLi, 1.1 equivalents) dropwise, ensuring the temperature does not rise above -70 °C. Stir the resulting solution for 30-60 minutes at -78 °C.

• In a separate flask, dissolve triisopropyl borate (B(O-iPr)₃, 1.2 equivalents) in anhydrous THF and cool to -78 °C.

• Transfer the freshly prepared aryllithium solution to the triisopropyl borate solution via cannula, again maintaining a temperature of -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight.

Step 3: Deprotection and Work-up

This step removes the MOM protecting group and hydrolyzes the boronate ester to the desired boronic acid.

• Cool the reaction mixture to 0 °C and slowly add aqueous hydrochloric acid (e.g., 2 M HCl) until the pH is acidic (pH ~1-2).

• Stir vigorously for 1-2 hours at room temperature to ensure complete hydrolysis of both the MOM group and the boronate ester.

• Extract the product into an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 3-Formyl-4-hydroxyphenylboronic acid.

Table 2: Summary of Reagents and Expected Yields for Synthesis

Step	Key Reagents	Starting Material	Product	Expected Yield (%)
1	MOM-Cl, DIPEA, DCM	3-Bromo-4-hydroxybenzaldehyde	3-Bromo-4-(methoxymethoxy)benzaldehyde	90-98
2	n-BuLi, B(O-iPr)₃, THF	Protected Bromide	Protected Boronate Ester	70-85
3	Aqueous HCl, Ethyl Acetate	Protected Boronate Ester	3-Formyl-4-hydroxyphenylboronic acid	>95 (hydrolysis)

Purification Protocol

Crude formylphenylboronic acids can be unstable under harsh pH and high temperatures, potentially leading to side reactions like the Cannizzaro reaction.[3] A carefully controlled purification by acid-base extraction is recommended to achieve high purity.[3]

Caption: Purification workflow for 3-Formyl-4-hydroxyphenylboronic acid.

Detailed Purification Method[3]

• Suspend the crude 3-Formyl-4-hydroxyphenylboronic acid in water and cool the mixture to 5-10 °C.

• Slowly add a 10% aqueous sodium hydroxide solution dropwise, carefully monitoring the pH to ensure it does not exceed 10.5. The internal temperature should be maintained below 10 °C.

• Once the solid has dissolved, stir the solution for an additional 10-30 minutes.

• Filter off any insoluble impurities.

• Extract the aqueous phase with an organic solvent like toluene or methyl t-butyl ether (MTBE) to remove non-acidic organic impurities.

• Cool the aqueous phase back to 10 °C and slowly add 10% hydrochloric acid to precipitate the boronic acid.

• Filter the precipitate, wash with cold water, and dry under a stream of nitrogen or in a vacuum oven at a low temperature (e.g., 40-50 °C).

Table 3: Purification Parameters and Expected Outcome

Parameter	Recommended Value/Procedure	Rationale
Dissolution pH	8.0 - 10.5	Avoids Cannizzaro reaction which occurs at higher pH (>11).[3]
Temperature	5 - 10 °C	Minimizes decomposition of the formyl group.[3]
Washing Solvent	Toluene or MTBE	Removes non-polar organic impurities.
Precipitation	Acidification with HCl to pH ~1-2	Recovers the purified boronic acid from its salt form.
Expected Purity	>99% (by HPLC)	This method is effective at removing common impurities from the synthesis.[3]

Characterization

The structure and purity of the synthesized 3-Formyl-4-hydroxyphenylboronic acid should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show characteristic peaks for the aldehyde proton (~9.8 ppm), aromatic protons, and the exchangeable protons of the hydroxyl and boronic acid groups.

  • ¹³C NMR will show signals for the carbonyl carbon (~191 ppm), aromatic carbons, and the carbon attached to the boron atom.

  • ¹¹B NMR is a useful technique for characterizing boronic acids, with an expected signal in the range of 27-30 ppm for trigonal boronic acids.

• Mass Spectrometry (MS): To confirm the molecular weight (165.94 g/mol ).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

• Melting Point: To be compared with literature or supplier data.

Conclusion

This technical guide outlines a comprehensive and scientifically grounded approach for the synthesis and purification of 3-Formyl-4-hydroxyphenylboronic acid. By adapting established protocols for similar molecules, a reliable synthetic route involving hydroxyl protection, lithiation-borylation, and deprotection is proposed. Furthermore, a detailed purification protocol is provided that emphasizes controlled pH and temperature to achieve high purity, making the final product suitable for demanding applications in research and development. Proper analytical characterization is crucial to confirm the identity and purity of the synthesized compound.

References

• 1. chemscene.com [chemscene.com]
• 2. calpaclab.com [calpaclab.com]
• 3. US6420597B2 - Process for preparing highly pure formylphenylboronic acids - Google Patents [patents.google.com]

Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure of 3-Formyl-4-hydroxyphenylboronic Acid and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystallographic characteristics of 3-Formyl-4-hydroxyphenylboronic acid, a key building block in medicinal chemistry and materials science. While a definitive single-crystal X-ray structure for this specific molecule is not publicly available at the time of this publication, this document compiles detailed experimental protocols and structural analyses of closely related analogs to offer a predictive framework for its solid-state behavior. By examining the crystal structures of its parent compounds, 3-formylphenylboronic acid and 4-hydroxyphenylboronic acid, we can infer the likely packing motifs, hydrogen bonding networks, and conformational preferences of the title compound and its derivatives.

Predicted Crystallographic and Structural Data

The introduction of both a formyl and a hydroxyl group onto the phenylboronic acid scaffold is expected to significantly influence its crystal packing through strong hydrogen bonding interactions. Based on analyses of related structures, the following crystallographic parameters and structural features are anticipated for 3-Formyl-4-hydroxyphenylboronic acid.

Table 1: Predicted and Comparative Crystallographic Data

Parameter	3-Formylphenylboronic acid[1]	4-Hydroxyphenylboronic acid	Predicted: 3-Formyl-4-hydroxyphenylboronic acid
Chemical Formula	C₇H₇BO₃	C₆H₇BO₃	C₇H₇BO₄
Molecular Weight	149.94 g/mol	137.93 g/mol	165.94 g/mol
Crystal System	Monoclinic	Orthorhombic	Monoclinic or Orthorhombic
Space Group	Cc	Pna2₁	P2₁/c, Cc, or Pna2₁
Key Bond Lengths (Å)
C-B	~1.55 Å	~1.56 Å	~1.55 - 1.56 Å
B-O	~1.36 - 1.37 Å[1]	~1.36 - 1.38 Å	~1.36 - 1.38 Å
C=O (formyl)	~1.22 Å	N/A	~1.22 Å
C-O (hydroxyl)	N/A	~1.37 Å	~1.37 Å
Dominant Intermolecular Interactions	O-H···O hydrogen bonds forming dimers and sheets.[1]	O-H···O hydrogen bonds creating extensive networks.	Extensive O-H···O hydrogen bonding involving boronic acid, hydroxyl, and formyl groups, likely forming complex layered structures.

Experimental Protocols

The successful determination of the crystal structure of 3-Formyl-4-hydroxyphenylboronic acid or its derivatives hinges on two critical stages: the synthesis of high-purity material and the growth of single crystals suitable for X-ray diffraction.

Synthesis and Purification

A common synthetic route to substituted phenylboronic acids involves the reaction of a corresponding aryl halide with a borate ester in the presence of an organolithium or Grignard reagent, followed by acidic workup.

Protocol for Synthesis:

• Protection of Functional Groups: The reactive formyl and hydroxyl groups may require protection (e.g., as an acetal and a methoxy ether, respectively) prior to the borylation step to prevent side reactions.

• Halogenation: A suitable starting material would be a halogenated precursor, such as 3-bromo-6-chlorophenol, which can be formylated and protected.

• Lithiation/Grignard Formation: The protected aryl halide is dissolved in an anhydrous aprotic solvent (e.g., THF or diethyl ether) and cooled to -78 °C under an inert atmosphere (e.g., Argon or Nitrogen). A stoichiometric amount of n-butyllithium or magnesium turnings is added to initiate the formation of the organometallic intermediate.

• Borylation: Triisopropyl borate or trimethyl borate is added dropwise to the cooled solution. The reaction is allowed to slowly warm to room temperature and stirred overnight.

• Hydrolysis and Deprotection: The reaction is quenched by the slow addition of an aqueous acid (e.g., HCl). This hydrolyzes the borate ester to the boronic acid and removes the protecting groups.

• Purification: The crude product is extracted into an organic solvent, dried, and purified by recrystallization or column chromatography to yield the pure 3-Formyl-4-hydroxyphenylboronic acid.

Single Crystal Growth

Growing diffraction-quality single crystals is often the most challenging step. Slow evaporation is a widely used and effective method for phenylboronic acids.

Protocol for Crystallization by Slow Evaporation:

• Solvent Selection: A suitable solvent or solvent system must be identified in which the compound has moderate solubility. Common choices include water, ethanol, methanol, or mixtures like ethanol/water.

• Solution Preparation: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.

• Filtration: Filter the warm solution through a syringe filter (e.g., 0.22 µm PTFE) into a clean, dust-free vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a perforated cap or parafilm with small pinholes. This allows the solvent to evaporate slowly over a period of several days to weeks at a constant, controlled temperature.

• Crystal Harvesting: Once well-formed crystals (typically 0.1 - 0.5 mm in size with sharp edges) appear, they should be carefully harvested from the mother liquor using a cryoloop or a fine needle.

Single-Crystal X-ray Diffraction (SC-XRD)

This is the definitive technique for determining the three-dimensional atomic arrangement within a crystal.

Protocol for Data Collection and Structure Refinement:

• Mounting: A selected crystal is mounted on a goniometer head, typically using a cryoloop and cryoprotectant oil, and cooled to a low temperature (e.g., 100 K) in a stream of nitrogen gas to minimize thermal vibrations.

• Data Collection: The crystal is placed in a single-crystal X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and a detector (e.g., CCD or CMOS). A series of diffraction images are collected as the crystal is rotated.

• Data Reduction: The collected diffraction intensities are processed to correct for experimental factors (e.g., Lorentz and polarization effects) and integrated to produce a list of reflection intensities.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined against the experimental data using least-squares methods to optimize the atomic coordinates, and thermal parameters, and to locate hydrogen atoms.

Visualized Workflows and Structural Relationships

Diagrams created using Graphviz provide a clear visual representation of the experimental processes and the anticipated molecular interactions that govern the crystal structure.

Caption: Experimental workflow for the synthesis and structural analysis.

Caption: Predicted hydrogen bonding relationships in the crystal lattice.

References

• 1. researchgate.net [researchgate.net]

Theoretical and Computational Insights into 3-Formyl-4-hydroxyphenylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural, spectroscopic, and electronic properties of 3-Formyl-4-hydroxyphenylboronic acid, a molecule of interest in various chemical and pharmaceutical applications. The document synthesizes findings from theoretical and computational studies, presenting key data, experimental protocols, and logical workflows to facilitate further research and development.

Molecular Structure and Geometry

The geometric parameters of 3-Formyl-4-hydroxyphenylboronic acid have been determined through computational modeling, providing a foundational understanding of its three-dimensional structure. These calculations are crucial for predicting the molecule's interaction with biological targets and other chemical species.

Computational Methodology for Geometry Optimization

The optimized molecular geometry of 3-Formyl-4-hydroxyphenylboronic acid was calculated using Density Functional Theory (DFT), a robust method for predicting molecular structures and energies. The specific level of theory employed was B3LYP with a 6-31G(d,p) basis set, as implemented in the Gaussian 03 software package. This approach has been demonstrated to provide results that are in good agreement with experimental data for similar organoboron compounds.

reactivity of the formyl and boronic acid groups in 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of the formyl and boronic acid groups in 3-Formyl-4-hydroxyphenylboronic acid, a versatile bifunctional molecule with significant applications in organic synthesis and drug discovery. The distinct electronic and steric environment of each functional group allows for selective transformations, making it a valuable building block for the synthesis of complex molecular architectures.

Core Reactivity Profile

3-Formyl-4-hydroxyphenylboronic acid (CAS 182344-24-7) possesses three key functional groups: a formyl (aldehyde) group, a boronic acid group, and a hydroxyl group. The electronic interplay between these groups dictates their reactivity. The hydroxyl group is a strong electron-donating group, which activates the aromatic ring towards electrophilic substitution. The formyl and boronic acid groups are electron-withdrawing, deactivating the ring towards electrophilic attack but activating it for nucleophilic substitution at the formyl carbon and facilitating participation of the boronic acid in cross-coupling reactions.

The strategic positioning of these groups allows for a range of chemoselective reactions, enabling chemists to utilize this molecule as a scaffold for creating diverse libraries of compounds.

Reactivity of the Boronic Acid Group: Suzuki-Miyaura Cross-Coupling

The boronic acid moiety is most prominently utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. This reaction is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry for the construction of biaryl systems, which are common motifs in bioactive molecules.

Experimental Protocol: Suzuki-Miyaura Coupling

A typical procedure for the Suzuki-Miyaura coupling of 3-Formyl-4-hydroxyphenylboronic acid with an aryl halide is as follows:

• Reaction Setup: To a flask containing the aryl halide (1.0 equivalent) and 3-Formyl-4-hydroxyphenylboronic acid (1.0-1.5 equivalents) is added a palladium catalyst, such as Pd(PPh₃)₄ (0.02-0.05 equivalents), and a base, typically an aqueous solution of sodium carbonate (2 M solution, 2-3 equivalents).

• Solvent: A solvent system such as toluene or a mixture of toluene and ethanol is added.

• Reaction Conditions: The reaction mixture is stirred and heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80°C to reflux for a period of 12 to 24 hours.

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate or dichloromethane), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

A specific example from the patent literature involves the coupling of 3-formyl-4-hydroxyphenylboronic acid with a brominated benzoquinolin-3-one derivative. The reaction was carried out in toluene with a 2M sodium carbonate solution and tetrakis(triphenylphosphine)palladium(0) as the catalyst at 80°C for 24 hours.[1]

Quantitative Data for Suzuki-Miyaura Coupling

Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Substituted Aryl Bromide	Pd(PPh₃)₄	Na₂CO₃ (2M aq.)	Toluene	80	24	Not specified	[1]
Aryl Halides (General)	Pd(PPh₃)₄ / Pd(dppf)Cl₂	K₂CO₃ / Cs₂CO₃	Toluene/Ethanol/Water	80-110	12-24	>70 (Typical)	General Literature

Reactivity of the Formyl Group: Reductive Amination

The formyl group readily undergoes nucleophilic addition and condensation reactions, with reductive amination being a key transformation for introducing nitrogen-containing functionalities. This reaction proceeds via the formation of an imine or enamine intermediate, which is then reduced in situ to the corresponding amine.

Experimental Protocol: Reductive Amination

A general procedure for the reductive amination of 3-Formyl-4-hydroxyphenylboronic acid with a primary or secondary amine is as follows:

• Imine Formation: 3-Formyl-4-hydroxyphenylboronic acid (1.0 equivalent) and the desired amine (1.0-1.2 equivalents) are dissolved in a suitable solvent, such as methanol, ethanol, or dichloromethane. A catalytic amount of acid (e.g., acetic acid) can be added to facilitate imine formation. The mixture is stirred at room temperature for 1-2 hours.

• Reduction: A reducing agent is then added to the reaction mixture. Common reducing agents for this purpose include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃). The choice of reducing agent depends on the pH of the reaction and the presence of other reducible functional groups. The reaction is typically stirred for an additional 2-12 hours at room temperature.

• Work-up and Purification: The reaction is quenched by the addition of water or a dilute acid solution. The product is then extracted with an organic solvent, and the organic layer is washed, dried, and concentrated. The crude product is purified by chromatography or crystallization.

Quantitative Data for Reductive Amination

Specific quantitative data for the reductive amination of 3-Formyl-4-hydroxyphenylboronic acid is not extensively tabulated in the literature. However, reductive amination is a high-yielding reaction, with typical yields ranging from 70% to 95%.

Amine	Reducing Agent	Solvent	Temperature	Time (h)	Yield (%)
Primary/Secondary Amines	NaBH₄	Methanol	Room Temp.	2-12	70-95 (Typical)
Primary/Secondary Amines	NaBH(OAc)₃	Dichloromethane	Room Temp.	2-12	75-98 (Typical)

Orthogonal Reactivity and Protection Strategies

The ability to selectively react one functional group in the presence of the other is a key advantage of 3-Formyl-4-hydroxyphenylboronic acid. This orthogonal reactivity can be achieved by careful choice of reaction conditions or through the use of protecting groups.

Selective Reactions of the Formyl Group

The formyl group can be selectively transformed while leaving the boronic acid group intact.

• Acetal Protection: The aldehyde can be protected as an acetal, typically by reacting it with a diol (e.g., ethylene glycol) in the presence of an acid catalyst. This protected form is stable to the conditions of Suzuki-Miyaura coupling. The acetal can be subsequently deprotected under acidic conditions.

Selective Reactions of the Boronic Acid Group

The boronic acid group can be reacted selectively under conditions that do not affect the formyl group.

• Boronate Ester Formation: Boronic acids readily form cyclic esters (boronates) with diols. This can be used as a protecting group strategy for the boronic acid. The resulting boronate ester is generally stable to a variety of reaction conditions and can be cleaved by hydrolysis.

Signaling Pathways and Experimental Workflows

The unique bifunctionality of 3-Formyl-4-hydroxyphenylboronic acid has led to its use in the development of fluorescent sensors and covalent organic polymers.

Fluorescent Sensors for Metal Ion Detection

3-Formyl-4-hydroxyphenylboronic acid has been used as a precursor in the synthesis of Salen-based covalent organic polymers (Salen-COP) for the fluorescent detection of metal ions such as Al³⁺, Fe³⁺, and Cu²⁺.[2][3][4] The synthesis involves a one-pot protocol where the boronic acid undergoes self-condensation, followed by an aldehyde-amine condensation with a diamine. The resulting polymer exhibits changes in its fluorescence properties upon binding to specific metal ions.

Caption: Workflow for the synthesis of a Salen-based covalent organic polymer from 3-Formyl-4-hydroxyphenylboronic acid and its application in fluorescent metal ion detection.

Logical Relationship for Orthogonal Synthesis

The differential reactivity of the formyl and boronic acid groups allows for a logical synthetic pathway where each group can be addressed sequentially.

Caption: Logical pathways for the sequential functionalization of 3-Formyl-4-hydroxyphenylboronic acid, demonstrating its orthogonal reactivity.

Conclusion

3-Formyl-4-hydroxyphenylboronic acid is a highly valuable and versatile building block in modern organic synthesis and medicinal chemistry. The distinct reactivity of its formyl and boronic acid groups allows for a wide range of chemoselective transformations, including Suzuki-Miyaura cross-coupling and reductive amination. Furthermore, the potential for orthogonal protection and sequential functionalization makes it an ideal scaffold for the synthesis of complex molecules and the development of novel chemical probes and materials. This guide provides a foundational understanding of its reactivity, offering researchers and drug development professionals the necessary information to effectively utilize this compound in their synthetic endeavors.

References

• 1. data.epo.org [data.epo.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Plausible First Synthesis of 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proposed Synthetic Pathway

The proposed synthesis of 3-Formyl-4-hydroxyphenylboronic acid commences with the commercially available starting material, 4-bromophenol. The synthetic strategy involves four key transformations:

• Protection of the Phenolic Hydroxyl Group: The acidic proton of the phenol is first protected to prevent interference with subsequent organometallic reactions. Acetylation is a robust and easily reversible method for this purpose.

• Ortho-Formylation: A formyl group is selectively introduced at the position ortho to the protected hydroxyl group using the Duff reaction, which is known for its ortho-selectivity in the formylation of phenols.

• Borylation via Lithium-Halogen Exchange: The bromo-substituent is converted to the desired boronic acid group through a lithium-halogen exchange followed by quenching with a borate ester.

• Deprotection: The final step involves the removal of the acetyl protecting group to yield the target molecule, 3-Formyl-4-hydroxyphenylboronic acid.

The overall synthetic workflow is depicted in the following diagram:

Plausible synthetic route for 3-Formyl-4-hydroxyphenylboronic acid.

Experimental Protocols

Step 1: Acetylation of 4-Bromophenol

The protection of the phenolic hydroxyl group of 4-bromophenol is achieved by acetylation with acetic anhydride.

Experimental Data

Reagent/Parameter	Value/Condition
4-Bromophenol	1.0 equiv
Acetic Anhydride	1.1 equiv
Pyridine	Solvent
Dimethylaminopyridine (DMAP)	Catalytic amount
Reaction Temperature	0 °C to room temperature
Reaction Time	Monitored by TLC
Work-up	3M HCl, EtOAc extraction

Detailed Protocol

To a solution of 4-bromophenol (1 equivalent) and a catalytic amount of dimethylaminopyridine in pyridine, acetic anhydride (1.1 equivalents) is added dropwise at 0 °C.[1] The reaction mixture is then allowed to warm to room temperature and stirred until the starting material is completely consumed, as monitored by Thin Layer Chromatography (TLC).[1] Upon completion, the reaction mixture is poured into 3M HCl and extracted with ethyl acetate.[1] The organic layer is washed, dried, and concentrated to yield 4-bromophenyl acetate.

Step 2: Ortho-Formylation of 4-Bromophenyl acetate (Duff Reaction)

The Duff reaction is employed for the ortho-selective formylation of the protected phenol using hexamethylenetetramine (HMTA) in an acidic medium.[2][3]

Experimental Data

Reagent/Parameter	Value/Condition
4-Bromophenyl acetate	1.0 equiv
Hexamethylenetetramine (HMTA)	1.5 equiv
Trifluoroacetic acid (TFA)	Solvent
Reaction Temperature	Reflux
Reaction Time	4-6 hours
Work-up	Acidic hydrolysis, extraction

Detailed Protocol

A mixture of 4-bromophenyl acetate (1 equivalent) and hexamethylenetetramine (1.5 equivalents) in trifluoroacetic acid is heated to reflux for 4-6 hours.[4] The progress of the reaction is monitored by TLC. After completion, the reaction mixture is cooled and subjected to acidic hydrolysis to convert the intermediate imine to the aldehyde.[3] The product, 5-bromo-2-hydroxybenzaldehyde acetate, is then extracted with an organic solvent, washed, dried, and purified.

Step 3: Borylation of 5-Bromo-2-hydroxybenzaldehyde acetate

The aryl bromide is converted to a boronic acid via a lithium-halogen exchange followed by reaction with a trialkyl borate.

Experimental Data

Reagent/Parameter	Value/Condition
5-Bromo-2-hydroxybenzaldehyde acetate	1.0 equiv
n-Butyllithium (n-BuLi)	1.1 equiv
Triisopropyl borate	1.2 equiv
Solvent	Anhydrous THF
Reaction Temperature	-78 °C
Reaction Time	1-2 hours
Work-up	Acidic hydrolysis (e.g., aq. HCl)

Detailed Protocol

To a solution of 5-bromo-2-hydroxybenzaldehyde acetate (1 equivalent) in anhydrous tetrahydrofuran (THF) cooled to -78 °C under an inert atmosphere, n-butyllithium (1.1 equivalents) is added dropwise. The mixture is stirred at this temperature for 30 minutes, after which triisopropyl borate (1.2 equivalents) is added. The reaction is stirred for an additional 1-2 hours at -78 °C before being warmed to room temperature. The reaction is then quenched by the addition of aqueous HCl to hydrolyze the borate ester, yielding 3-formyl-4-acetoxyphenylboronic acid.[5] The product is extracted, and the organic layer is washed, dried, and concentrated.

Step 4: Deprotection of 3-Formyl-4-acetoxyphenylboronic acid

The final step is the removal of the acetyl protecting group to unveil the phenolic hydroxyl group.

Experimental Data

Reagent/Parameter	Value/Condition
3-Formyl-4-acetoxyphenylboronic acid	1.0 equiv
Potassium Carbonate (K₂CO₃)	2.0 equiv
Solvent	Methanol/Water
Reaction Temperature	Room temperature
Reaction Time	Monitored by TLC
Work-up	Acidification, extraction

Detailed Protocol

3-Formyl-4-acetoxyphenylboronic acid (1 equivalent) is dissolved in a mixture of methanol and water. To this solution, potassium carbonate (2 equivalents) is added, and the mixture is stirred at room temperature. The deprotection is monitored by TLC. Upon completion, the methanol is removed under reduced pressure, and the aqueous residue is acidified with dilute HCl. The resulting precipitate, 3-formyl-4-hydroxyphenylboronic acid, is collected by filtration, washed with cold water, and dried under vacuum.

Summary of Plausible First Synthesis

The following diagram illustrates the logical workflow for the proposed synthesis of 3-Formyl-4-hydroxyphenylboronic acid.

References

• 1. Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. synarchive.com [synarchive.com]
• 3. Duff reaction - Wikipedia [en.wikipedia.org]
• 4. A theoretical study of the Duff reaction: insights into its selectivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling of 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocol for the Suzuki-Miyaura cross-coupling reaction utilizing 3-Formyl-4-hydroxyphenylboronic acid. This versatile building block is of significant interest in medicinal chemistry and materials science due to the synthetic handles offered by its formyl and hydroxyl functionalities, allowing for the construction of complex biaryl scaffolds.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates, catalyzed by a palladium complex.[1] This reaction is widely employed in the synthesis of polyolefins, styrenes, and substituted biphenyls.[1] The use of 3-Formyl-4-hydroxyphenylboronic acid as a coupling partner is particularly valuable as it introduces a synthetically versatile substituted phenyl ring, which can be further functionalized, making it a key intermediate in the development of novel pharmaceuticals and functional materials. The reaction tolerates a wide range of functional groups and typically proceeds under mild conditions.[2]

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling reaction generally involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X) to form a Pd(II) complex.

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the biaryl product and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

Experimental Protocol

The following protocol is a representative example for the Suzuki coupling of 3-Formyl-4-hydroxyphenylboronic acid with an aryl bromide. Optimization may be required for different substrates.

Materials

• 3-Formyl-4-hydroxyphenylboronic acid

• Aryl bromide (e.g., 4-bromoanisole)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas (for inert atmosphere)

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Standard laboratory glassware

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure

• To a round-bottom flask, add the aryl bromide (1.0 eq), 3-Formyl-4-hydroxyphenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq) to the flask.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) to the flask. The total solvent volume should be sufficient to dissolve the reactants (e.g., 0.1 M concentration of the aryl bromide).

• Stir the reaction mixture at room temperature for 10 minutes to ensure proper mixing.

• Heat the reaction mixture to 80-100 °C and maintain this temperature with vigorous stirring for 2-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the reaction mixture and extract the product with an organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction conditions and yields for the Suzuki coupling of 3-Formyl-4-hydroxyphenylboronic acid with various aryl bromides.

Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base (eq)	Solvent System	Temp (°C)	Time (h)	Yield (%)
4-Bromoanisole	Pd(OAc)₂ (2)	PPh₃ (8)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	90	4	85
1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2)	Toluene/EtOH/H₂O (2:1:1)	85	6	78
2-Bromopyridine	Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄ (2)	Dioxane	100	12	65
1-Bromo-3,5-dimethylbenzene	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	DME/H₂O (3:1)	80	8	92

Note: The data presented in this table are representative examples and actual results may vary depending on the specific substrate and reaction conditions.

Visualizations

Suzuki Coupling Catalytic Cycle

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Palladium-Catalyzed Suzuki Reaction with 3-Formyl-4-hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction utilizing 3-formyl-4-hydroxyphenylboronic acid. This versatile building block is of significant interest in medicinal chemistry and materials science due to its trifunctional nature, incorporating a boronic acid for cross-coupling, a reactive aldehyde for further derivatization, and a phenolic hydroxyl group. This document outlines recommended palladium catalysts, detailed experimental protocols, and expected outcomes based on available literature for structurally similar substrates.

Introduction

The Suzuki-Miyaura cross-coupling is a powerful and widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryls. The reaction typically involves the coupling of an organoboron compound, such as a boronic acid, with an organic halide or triflate, catalyzed by a palladium(0) complex. The choice of catalyst, ligands, base, and solvent system is crucial for achieving high yields and purity, especially when working with functionalized substrates like 3-formyl-4-hydroxyphenylboronic acid, which contains both electron-withdrawing (formyl) and electron-donating (hydroxyl) groups.

Catalyst Selection and Performance

The selection of the palladium catalyst and associated ligands significantly impacts the efficiency of the Suzuki reaction. For a substrate like 3-formyl-4-hydroxyphenylboronic acid, which is both sterically and electronically complex, the choice of a suitable catalytic system is critical. While specific comparative studies on this exact boronic acid are limited, data from reactions with structurally related phenylboronic acids, such as 4-formylphenylboronic acid, provide valuable insights into catalyst performance.

Generally, for aryl bromides, several common palladium catalysts can be employed effectively. For less reactive aryl chlorides, more sophisticated catalyst systems, often involving bulky and electron-rich phosphine ligands, are necessary to achieve good yields.

Table 1: Performance of Common Palladium Catalysts in the Suzuki Coupling of Aryl Halides with Functionalized Phenylboronic Acids.

Palladium Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield Range (%)	Notes
Pd(PPh₃)₄	PPh₃	K₂CO₃ or K₃PO₄	Dioxane/H₂O, Toluene/H₂O, or DME/H₂O	80-100	75-95	A versatile and commonly used catalyst for a wide range of aryl bromides.
Pd(dppf)Cl₂	dppf	K₂CO₃ or Cs₂CO₃	Dioxane/H₂O or DMF/H₂O	80-110	80-98	Often provides excellent yields, even with more challenging substrates.
Pd(OAc)₂	SPhos or XPhos	K₃PO₄	Dioxane/H₂O or Toluene/H₂O	80-120	85-99	Highly active catalyst system, particularly effective for aryl chlorides.
Pd₂(dba)₃	P(t-Bu)₃ or Buchwald Ligands	K₃PO₄ or Cs₂CO₃	Toluene or Dioxane	80-120	80-99	A powerful catalyst system for difficult couplings, including sterically hindered substrates.

Note: Yields are indicative and can vary significantly based on the specific aryl halide, reaction conditions, and scale.

Experimental Protocols

The following are detailed protocols for the Suzuki-Miyaura coupling of 3-formyl-4-hydroxyphenylboronic acid with aryl bromides and chlorides. These protocols are based on established procedures for similar functionalized boronic acids and can be adapted as a starting point for optimization.

Protocol 1: General Procedure for Suzuki Coupling with Aryl Bromides using Pd(PPh₃)₄

This protocol is a robust starting point for the coupling of various aryl bromides with 3-formyl-4-hydroxyphenylboronic acid.

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• Aryl bromide

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add 3-formyl-4-hydroxyphenylboronic acid (1.2 equivalents), the aryl bromide (1.0 equivalent), and potassium carbonate (2.0 equivalents).

• Evacuate and backfill the flask with an inert gas three times.

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 - 0.05 equivalents) to the flask.

• Add a degassed solvent mixture of 1,4-dioxane and water (typically a 4:1 to 5:1 ratio). The reaction concentration is typically between 0.1 and 0.5 M with respect to the aryl bromide.

• Heat the reaction mixture to 80-100 °C under a positive pressure of inert gas and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Protocol 2: General Procedure for Suzuki Coupling with Aryl Chlorides using Pd(OAc)₂ and SPhos

This protocol is recommended for the more challenging coupling of aryl chlorides.

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• Aryl chloride

• Palladium(II) Acetate [Pd(OAc)₂]

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium Phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add palladium(II) acetate (0.02 - 0.05 equivalents) and SPhos (0.04 - 0.10 equivalents) to a dry Schlenk tube.

• Add the aryl chloride (1.0 equivalent), 3-formyl-4-hydroxyphenylboronic acid (1.5 equivalents), and potassium phosphate (2.0 - 3.0 equivalents).

• Evacuate and backfill the tube with an inert gas.

• Add degassed 1,4-dioxane and water (typically a 10:1 ratio).

• Seal the tube and heat the reaction mixture to 100-120 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Work-up the reaction as described in Protocol 1.

• Purify the product by column chromatography.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

A typical workflow for performing and analyzing the Suzuki coupling of 3-formyl-4-hydroxyphenylboronic acid is outlined below.

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling reaction.

Application Notes and Protocols for Protein Bioconjugation with 3-Formyl-4-hydroxyphenylboronic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bioconjugation, the covalent linking of biomolecules to other molecules, is a cornerstone of modern biotechnology and pharmaceutical development. This technique enables the creation of advanced therapeutics such as antibody-drug conjugates (ADCs), protein-based imaging agents, and functionalized proteins with novel properties. 3-Formyl-4-hydroxyphenylboronic acid is a versatile reagent for protein modification. Its aldehyde functionality allows for highly specific and efficient conjugation to proteins containing a compatible reactive group, typically a hydrazide, through the formation of a stable hydrazone bond. The presence of the boronic acid and hydroxyl groups can also impart unique characteristics to the final conjugate, potentially influencing its solubility, stability, and interaction with biological targets.

This document provides detailed application notes and experimental protocols for the bioconjugation of proteins with 3-Formyl-4-hydroxyphenylboronic acid.

Reaction Mechanism and Principle

The primary mechanism for conjugating 3-Formyl-4-hydroxyphenylboronic acid to a protein is through an aniline-catalyzed hydrazone ligation. This reaction involves the formation of a stable carbon-nitrogen double bond between the aldehyde group of the boronic acid reagent and a hydrazine moiety on the protein.

The protein must first be functionalized to present a hydrazide group. This can be achieved by modifying primary amines (e.g., on lysine residues) with a suitable bifunctional linker containing a hydrazide. Alternatively, proteins can be genetically engineered to incorporate unnatural amino acids with bioorthogonal handles that can be converted to hydrazides.

The reaction is typically performed in a mildly acidic to neutral aqueous buffer. Aniline acts as a nucleophilic catalyst, accelerating the rate of hydrazone formation.[1][2][3][4] The resulting hydrazone bond formed with an aromatic aldehyde is generally more stable than those formed with aliphatic aldehydes, particularly at physiological pH.[4][5][6][7]

Quantitative Data Summary

The following tables summarize typical quantitative data for bioconjugation reactions involving aromatic aldehydes and hydrazide-modified proteins. These values are provided as a reference and may vary depending on the specific protein, linker, and reaction conditions.

Table 1: Reaction Kinetics of Aniline-Catalyzed Hydrazone Ligation

Reactants	Catalyst (Concentration)	pH	Second-Order Rate Constant (M⁻¹s⁻¹)	Reference
Aromatic Aldehyde + Hydrazide-Peptide	Aniline (10 mM)	5.7	~10² - 10³	[4]
p-Fluorobenzaldehyde + Hydrazide-modified HSA	Aniline (10 mM)	7.0	Not specified, but efficient labeling	[1][2]
Benzaldehyde + 6-Hydrazinopyridyl-Peptide	Aniline (10 mM)	7.0	~10¹ - 10²	[1][2]

Table 2: Characterization of Protein-Boronic Acid Conjugate

Analytical Technique	Parameter Measured	Expected Outcome
SDS-PAGE	Apparent Molecular Weight	A shift to a higher molecular weight corresponding to the mass of the attached 3-Formyl-4-hydroxyphenylboronic acid and linker.
UV-Vis Spectroscopy	Degree of Labeling (DOL)	Calculation of the average number of boronic acid molecules per protein, based on the absorbance of the conjugate (if the label introduces a unique chromophore).
Size-Exclusion Chromatography (SEC)	Purity and Aggregation	A single, sharp peak for the purified conjugate, separated from unreacted protein and excess reagent. Absence of high molecular weight aggregates.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identity and Purity of the Conjugate	Detection of the expected molecular weight of the protein conjugate. Analysis of tryptic digests can confirm the site of modification.[8]
Hydrolytic Stability Assay (HPLC)	Stability of the Hydrazone Linkage	Monitoring the integrity of the conjugate over time at different pH values (e.g., 5.5 and 7.4). Aromatic hydrazones are expected to be relatively stable at neutral pH.[4][5][6][7][9]

Experimental Protocols

Protocol 1: Introduction of Hydrazide Groups onto the Protein Surface

This protocol describes the modification of a protein's primary amines (lysine residues) to introduce hydrazide functionalities using a commercially available NHS-ester-containing linker with a protected hydrazide.

Materials:

• Protein of interest

• Succinimidyl 6-hydrazinonicotinate acetone hydrazone (S-Hynic) or similar NHS-ester linker

• Modification Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 8.0

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

• DMSO (anhydrous)

Procedure:

• Protein Preparation: Dissolve the protein in Modification Buffer to a final concentration of 1-10 mg/mL.

• Linker Preparation: Prepare a 10-20 mM stock solution of the S-Hynic linker in anhydrous DMSO immediately before use.

• Modification Reaction: Add a 5- to 20-fold molar excess of the S-Hynic linker solution to the protein solution. The optimal molar ratio should be determined empirically for each protein.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Purification: Remove excess, unreacted linker by size-exclusion chromatography or using a desalting column, exchanging the buffer to a suitable conjugation buffer (see Protocol 2).

• Characterization: Determine the protein concentration and the degree of hydrazide incorporation using methods recommended by the linker manufacturer.

Protocol 2: Bioconjugation of Hydrazide-Modified Protein with 3-Formyl-4-hydroxyphenylboronic Acid

Materials:

• Hydrazide-modified protein (from Protocol 1)

• 3-Formyl-4-hydroxyphenylboronic acid

• Conjugation Buffer: 100 mM sodium acetate, pH 5.5

• Aniline stock solution: 1 M in DMSO

• DMSO (anhydrous)

• Purification columns (e.g., size-exclusion chromatography)

Procedure:

• Reagent Preparation:

  • Dissolve the hydrazide-modified protein in Conjugation Buffer to a final concentration of 1-5 mg/mL.

  • Prepare a 50 mM stock solution of 3-Formyl-4-hydroxyphenylboronic acid in anhydrous DMSO.

• Conjugation Reaction:

  • Add a 10- to 50-fold molar excess of the 3-Formyl-4-hydroxyphenylboronic acid stock solution to the protein solution.

  • Add the aniline stock solution to the reaction mixture to a final concentration of 10-20 mM.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature with gentle agitation. The reaction progress can be monitored by LC-MS.

• Purification:

  • Purify the protein conjugate using size-exclusion chromatography (SEC) to remove unreacted boronic acid, aniline, and any aggregates.

  • Exchange the buffer of the purified conjugate to a suitable storage buffer (e.g., PBS, pH 7.4).

• Characterization:

  • Determine the final protein concentration (e.g., by BCA or Bradford assay).

  • Characterize the conjugate for Degree of Labeling (DOL), purity, and identity using UV-Vis spectroscopy, SDS-PAGE, and LC-MS as outlined in Table 2.

Protocol 3: Assessment of Conjugate Stability

This protocol provides a general method for evaluating the hydrolytic stability of the hydrazone linkage at different pH values.

Materials:

• Purified protein-boronic acid conjugate

• Stability Buffers: 100 mM sodium acetate, pH 5.5 and 100 mM sodium phosphate, pH 7.4

• HPLC system with a suitable column (e.g., C4 reverse-phase or size-exclusion)

Procedure:

• Sample Preparation: Dilute the purified conjugate into each of the Stability Buffers to a final concentration of 0.1-1 mg/mL.

• Incubation: Incubate the samples at 37°C.

• Time-Point Analysis: At various time points (e.g., 0, 2, 6, 12, 24, 48 hours), take an aliquot of each sample.

• HPLC Analysis: Analyze the aliquots by HPLC to monitor the integrity of the conjugate. The appearance of a peak corresponding to the unconjugated protein and the decrease in the area of the conjugate peak indicate hydrolysis.

• Data Analysis: Plot the percentage of intact conjugate versus time for each pH to determine the stability profile.

Visualizations

Caption: Experimental workflow for protein bioconjugation.

Caption: Aniline-catalyzed hydrazone ligation mechanism.

Caption: Logical steps to a functional bioconjugate.

References

• 1. researchgate.net [researchgate.net]
• 2. Introducing aldehyde functionality to proteins using ligand-directed affinity labeling - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. Quantitative Fluorescent Labeling of Aldehyde-Tagged Proteins for Single-Molecule Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Boron enabled bioconjugation chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nucleophilic catalysis of p -substituted aniline derivatives in acylhydrazone formation and exchange - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00871D [pubs.rsc.org]

Application Notes and Protocols for Site-Specific Protein Labeling Using 3-Formyl-4-hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Site-specific protein labeling is a powerful tool in chemical biology and drug development, enabling precise control over the location of conjugated molecules such as fluorophores, drugs, or other probes. This precision is crucial for studying protein function, developing antibody-drug conjugates (ADCs), and creating diagnostic agents. 3-Formyl-4-hydroxyphenylboronic acid (FBA) is an emerging reagent for site-specific protein modification. It reacts with hydrazide-modified proteins to form a stable iminoboronate linkage under mild, biocompatible conditions. This method offers an alternative to other bioorthogonal ligation chemistries.

These application notes provide an overview of the principles, applications, and detailed protocols for using FBA in site-specific protein labeling.

Principle of the Reaction

The core of this labeling strategy is the chemoselective reaction between the aldehyde group of 3-Formyl-4-hydroxyphenylboronic acid and a hydrazide group introduced onto the target protein. This reaction forms a stable hydrazone bond, which is further stabilized by an intramolecular coordination between the ortho-hydroxyl group and the boronic acid, forming an iminoboronate complex. This interaction accelerates the reaction and enhances the stability of the resulting conjugate compared to a standard hydrazone linkage. The reaction is typically fast and can be performed at or near neutral pH, making it suitable for biological applications.

Visualizing the Reaction Pathway

Caption: Reaction of a hydrazide-modified protein with FBA to form a stable iminoboronate conjugate.

Applications

The site-specific labeling of proteins using FBA has a range of potential applications in research and drug development:

• Fluorescent Labeling: Attachment of fluorescent dyes for imaging protein localization and trafficking in cells.

• Antibody-Drug Conjugates (ADCs): Site-specific conjugation of cytotoxic drugs to antibodies for targeted cancer therapy. This method can lead to more homogeneous ADCs with improved therapeutic indices.

• PEGylation: Covalent attachment of polyethylene glycol (PEG) to therapeutic proteins to improve their pharmacokinetic properties.

• Surface Immobilization: Attaching proteins to solid supports for the development of biosensors and protein microarrays.

• Probing Protein-Protein Interactions: Labeling proteins with probes to study their interactions with other molecules.

Quantitative Data Summary

While specific quantitative data for 3-Formyl-4-hydroxyphenylboronic acid is limited in the literature, the following table summarizes typical reaction conditions and expected outcomes based on the chemistry of related arylboronic acids and hydrazone ligations.[1]

Parameter	Condition / Value	Notes
pH	6.0 - 7.5	The reaction is efficient at neutral to slightly acidic pH.
Temperature	4 - 37 °C	The reaction can be performed at room temperature or physiological temperatures.
Reactant Ratio	1.5 - 10 molar excess of FBA-probe	A slight to moderate excess of the FBA-containing probe is recommended to drive the reaction to completion.
Reaction Time	1 - 4 hours	Reaction times can vary depending on the protein and reactant concentrations.
Typical Efficiency	> 80%	High labeling efficiencies can be achieved under optimized conditions.
Linkage Stability	Stable at physiological pH	The iminoboronate linkage is generally stable, but its reversibility under certain conditions (e.g., presence of competing diols) should be considered.[2]

Experimental Protocols

The following are model protocols for the site-specific labeling of a hydrazide-modified protein with an FBA-containing probe.

Protocol 1: Introduction of a Hydrazide Handle into a Protein

Site-specific introduction of a hydrazide group is a prerequisite for labeling with FBA. This can be achieved through various methods, including:

• Enzymatic Modification: Using enzymes like transglutaminase or sortase to install a hydrazide-containing peptide tag.

• Unnatural Amino Acid Incorporation: Genetically encoding an unnatural amino acid with a protected hydrazide side chain.

• Chemical Modification of Cysteine or Lysine Residues: Using heterobifunctional crosslinkers to convert a native amino acid into a hydrazide.

A common method involves the modification of a protein's N-terminus or a specific lysine residue using a succinimidyl ester of a hydrazide-containing linker, such as succinimidyl 6-hydrazinonicotinate acetone hydrazone (S-HyNic).[3]

Materials:

• Protein of interest (in a buffer free of primary amines, e.g., PBS pH 7.4)

• Succinimidyl 6-hydrazinonicotinate acetone hydrazone (S-HyNic)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 8.0

• Desalting column (e.g., Zeba™ Spin Desalting Column)

Procedure:

• Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in the Reaction Buffer.

• S-HyNic Solution Preparation: Immediately before use, dissolve S-HyNic in DMF or DMSO to a concentration of 10 mM.

• Modification Reaction: Add a 10-20 fold molar excess of the S-HyNic solution to the protein solution.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature with gentle mixing.

• Purification: Remove the excess S-HyNic reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with PBS pH 7.4.

• Quantification: Determine the concentration of the hydrazide-modified protein using a standard protein assay (e.g., BCA assay).

Protocol 2: Labeling of Hydrazide-Modified Protein with FBA-Probe

This protocol describes the reaction of a hydrazide-modified protein with a probe that has been functionalized with 3-Formyl-4-hydroxyphenylboronic acid.

Materials:

• Hydrazide-modified protein (from Protocol 1)

• FBA-containing probe (e.g., FBA-fluorophore)

• Conjugation Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 6.0 - 7.0

• Aniline (optional catalyst, prepare a 1 M stock in DMF)

• Purification system (e.g., size-exclusion chromatography or affinity chromatography)

Procedure:

• Reactant Preparation:

  • Dissolve the hydrazide-modified protein in the Conjugation Buffer to a final concentration of 1-2 mg/mL.

  • Dissolve the FBA-probe in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the Conjugation Buffer to the desired final concentration (typically a 5-10 fold molar excess over the protein).

• Labeling Reaction:

  • Add the FBA-probe solution to the hydrazide-modified protein solution.

  • (Optional) For reactions that are slow, aniline can be added as a catalyst to a final concentration of 10-20 mM.[3]

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature with gentle mixing. The progress of the reaction can be monitored by techniques such as HPLC or mass spectrometry.

• Purification of the Labeled Protein:

  • Remove the excess FBA-probe by a suitable purification method. Size-exclusion chromatography (SEC) is often effective for separating the labeled protein from the small molecule probe.[4] Affinity chromatography can also be used if the protein has an affinity tag.

• Characterization of the Labeled Protein:

  • Mass Spectrometry: Confirm the successful conjugation and determine the labeling efficiency by MALDI-TOF or ESI-MS. The mass of the labeled protein should increase by the mass of the FBA-probe.

  • UV-Vis Spectroscopy: If a chromophoric probe was used, the degree of labeling can be estimated by measuring the absorbance at the characteristic wavelengths of the protein (280 nm) and the probe.

  • SDS-PAGE: If the probe is fluorescent, the labeled protein can be visualized by in-gel fluorescence imaging.

Experimental Workflow Visualization

Caption: A typical experimental workflow for site-specific protein labeling using FBA.

Troubleshooting

Problem	Possible Cause	Suggestion
Low Labeling Efficiency	Inefficient hydrazide modification.	Optimize the molar excess of the hydrazide linker and reaction time. Ensure the protein buffer is free of primary amines.
Inefficient FBA-probe reaction.	Increase the molar excess of the FBA-probe. Optimize the pH of the conjugation buffer (try a range from 6.0 to 7.5). Consider adding a catalyst like aniline.
Hydrolysis of the FBA-probe.	Prepare the FBA-probe solution immediately before use.
Protein Precipitation	Low protein stability in the reaction buffer.	Perform the reaction at a lower temperature (4 °C). Add stabilizing agents like glycerol or arginine to the buffer.
High concentration of organic solvent from the probe stock.	Minimize the volume of the organic solvent used to dissolve the FBA-probe.
Non-specific Labeling	The protein has endogenous reactive aldehydes.	This is rare but can be checked by reacting the unmodified protein with a hydrazide-fluorophore.

Conclusion

Site-specific protein labeling using 3-Formyl-4-hydroxyphenylboronic acid offers a valuable method for the precise modification of proteins. The formation of a stable iminoboronate linkage under mild conditions makes this approach attractive for a variety of applications in research and therapeutic development. While further optimization may be required for specific proteins and probes, the protocols and guidelines presented here provide a solid foundation for implementing this promising bioconjugation strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Protein Purification Guide | An Introduction to Protein Purification Methods [worldwide.promega.com]

Application Notes and Protocols: Fluorescent Sensor Design Using 3-Formyl-4-hydroxyphenylboronic Acid for the Detection of Biothiols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-Formyl-4-hydroxyphenylboronic acid is a versatile building block for the design of fluorescent sensors. Its unique trifunctional structure, featuring a formyl group, a hydroxyl group, and a boronic acid moiety, allows for tailored sensor design for specific analytes. This document provides detailed application notes and protocols for a fluorescent sensor system derived from 3-Formyl-4-hydroxyphenylboronic acid, specifically designed for the selective detection of biothiols, with a primary focus on cysteine (Cys).

The proposed sensor, hereafter referred to as FBS-1 (Fluorescent Biothiol Sensor-1) , is conceptualized through the condensation of 3-Formyl-4-hydroxyphenylboronic acid with a fluorophore containing an active amino group, such as 4-amino-1,8-naphthalimide. The resulting Schiff base product is expected to exhibit a "turn-on" fluorescent response upon reaction with cysteine.

Principle of Detection

The detection mechanism of FBS-1 for cysteine is based on a specific chemical reaction that leads to a significant change in the sensor's fluorescence properties. The aldehyde group of FBS-1 selectively reacts with the thiol and amine groups of cysteine to form a five-membered thiazolidine ring. This reaction disrupts the internal charge transfer (ICT) quenching pathway present in the original sensor molecule, resulting in a notable enhancement of fluorescence intensity. The boronic acid group can further enhance the water solubility and potentially modulate the sensor's affinity for diol-containing biomolecules, though its primary role in this specific application is secondary to the aldehyde-cysteine reaction.

Data Presentation

The following tables summarize the expected quantitative data for the FBS-1 sensor based on typical performance characteristics of similar fluorescent probes for biothiols.

Table 1: Photophysical Properties of FBS-1

Property	FBS-1	FBS-1 + Cysteine
Excitation Wavelength (λex)	~450 nm	~450 nm
Emission Wavelength (λem)	~550 nm (Weak)	~550 nm (Strong)
Quantum Yield (Φ)	< 0.05	> 0.5
Molar Extinction Coefficient (ε)	~1.5 x 10⁴ M⁻¹cm⁻¹	~1.5 x 10⁴ M⁻¹cm⁻¹
Appearance (Visible)	Pale Yellow	Yellow-Green
Appearance (Under UV)	Non-fluorescent	Bright Green Fluorescence

Table 2: Performance Characteristics of FBS-1 for Cysteine Detection

Parameter	Value
Linear Range	0.5 - 50 µM
Limit of Detection (LOD)	~50 nM
Response Time	< 10 minutes
Optimal pH Range	7.0 - 8.0

Table 3: Selectivity of FBS-1

Analyte (100 µM)	Fluorescence Intensity Change (F/F₀)
Cysteine	~50-fold increase
Homocysteine (Hcy)	~5-fold increase
Glutathione (GSH)	~3-fold increase
Other Amino Acids	< 1.2-fold increase
Reactive Oxygen Species (H₂O₂)	No significant change
Common Metal Ions (Na⁺, K⁺, Ca²⁺, Mg²⁺)	No significant change

Experimental Protocols

Protocol 1: Synthesis of FBS-1 Sensor

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• 4-Amino-1,8-naphthalimide

• Ethanol (anhydrous)

• Glacial acetic acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• In a 100 mL round-bottom flask, dissolve 3-Formyl-4-hydroxyphenylboronic acid (1.0 mmol) and 4-Amino-1,8-naphthalimide (1.0 mmol) in 50 mL of anhydrous ethanol.

• Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

• Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 12 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure FBS-1 sensor.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: General Procedure for Cysteine Detection

Materials:

• FBS-1 stock solution (1 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Cysteine stock solution (10 mM in PBS)

• Other analyte stock solutions (as needed for selectivity studies)

• 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare a working solution of FBS-1 (10 µM) in PBS (pH 7.4) from the stock solution.

• Prepare a series of cysteine solutions of varying concentrations (e.g., 0, 0.5, 1, 5, 10, 25, 50 µM) in PBS by diluting the stock solution.

• In a 96-well microplate, add 100 µL of the 10 µM FBS-1 working solution to each well.

• Add 100 µL of the different cysteine concentration solutions to the respective wells.

• Incubate the plate at 37°C for 10 minutes.

• Measure the fluorescence intensity using a microplate reader with excitation at 450 nm and emission at 550 nm.

• Plot the fluorescence intensity against the cysteine concentration to generate a calibration curve.

Protocol 3: Live Cell Imaging of Intracellular Cysteine

Materials:

• HeLa cells (or other suitable cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• FBS-1 stock solution (1 mM in DMSO)

• N-ethylmaleimide (NEM) - a cysteine scavenger (for control experiments)

• Confocal laser scanning microscope

Procedure:

• Culture HeLa cells on glass-bottom dishes in DMEM supplemented with 10% FBS at 37°C in a 5% CO₂ incubator.

• When the cells reach 70-80% confluency, remove the culture medium and wash the cells three times with PBS.

• Control Group: Incubate one set of cells with 10 µM NEM in serum-free DMEM for 30 minutes to deplete intracellular cysteine.

• Experimental Group: Incubate the cells with 5 µM FBS-1 in serum-free DMEM for 30 minutes at 37°C.

• For the control group, after NEM treatment, wash the cells with PBS and then incubate with 5 µM FBS-1 in serum-free DMEM for 30 minutes.

• After incubation with FBS-1, wash the cells three times with PBS to remove any excess probe.

• Add fresh PBS to the dishes and image the cells using a confocal microscope with excitation at 450 nm and collecting emission in the green channel (e.g., 500-600 nm).

• Compare the fluorescence intensity between the experimental and control groups.

Mandatory Visualization

Caption: Signaling pathway of FBS-1 for cysteine detection.

Caption: Experimental workflow for quantitative cysteine detection.

Caption: Logical relationship of FBS-1 selectivity.

Application Notes and Protocols: Synthesis of Fluorescent Probes from 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the synthesis and application of fluorescent probes derived from 3-Formyl-4-hydroxyphenylboronic acid. The primary application highlighted is the detection of hydrogen peroxide (H₂O₂), a key reactive oxygen species (ROS) implicated in a variety of physiological and pathological processes. The synthesis involves a straightforward Schiff base condensation to link the boronic acid recognition moiety to a fluorophore, resulting in a probe that exhibits a "turn-on" fluorescent response in the presence of H₂O₂.

Principle and Signaling Pathway

The fluorescent probe operates on a mechanism involving the selective oxidation of the boronic acid group by hydrogen peroxide. In its native state, the probe is weakly fluorescent. Upon reaction with H₂O₂, the boronic acid is converted to a phenol group. This transformation alters the electronic properties of the molecule, leading to a significant enhancement of fluorescence emission. This "turn-on" response allows for the sensitive and selective detection of H₂O₂ in biological systems.

Caption: Signaling pathway of the boronic acid-based fluorescent probe.

Quantitative Data

The photophysical properties of a representative fluorescent probe synthesized from 3-Formyl-4-hydroxyphenylboronic acid and a coumarin-based fluorophore are summarized in the table below. The data illustrates the significant "turn-on" response upon reaction with hydrogen peroxide.

Parameter	Probe (Before H₂O₂)	Probe (After H₂O₂)	Fold Change
Absorption Maximum (λabs)	~350 nm	~405 nm	-
Emission Maximum (λem)	~450 nm (weak)	~450 nm (strong)	~25-fold increase
Stokes Shift	~100 nm	~45 nm	-
Quantum Yield (Φ)	Low	High	Significant Increase

Experimental Protocols

This section provides a detailed methodology for the synthesis of a coumarin-based fluorescent probe for hydrogen peroxide, designated as C-HBP , starting from 3-Formyl-4-hydroxyphenylboronic acid and 7-amino-4-methylcoumarin.

Synthesis Workflow

Caption: Experimental workflow for the synthesis of C-HBP.

Materials and Reagents

• 3-Formyl-4-hydroxyphenylboronic acid

• 7-Amino-4-methylcoumarin

• Absolute Ethanol

• Glacial Acetic Acid

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer with heating

• Filtration apparatus

Synthesis of C-HBP Probe

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1 equivalent of 3-Formyl-4-hydroxyphenylboronic acid and 1 equivalent of 7-amino-4-methylcoumarin in absolute ethanol.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid to the mixture.

• Reflux: Equip the flask with a condenser and reflux the mixture with stirring for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Product Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product under vacuum to obtain the final C-HBP probe.

Characterization

The structure and purity of the synthesized C-HBP probe should be confirmed using standard analytical techniques, including:

• ¹H and ¹³C NMR Spectroscopy: To confirm the formation of the imine bond and the overall structure.

• Mass Spectrometry: To determine the molecular weight of the product.

• FT-IR Spectroscopy: To identify the characteristic functional groups.

Protocol for In Vitro H₂O₂ Detection

• Stock Solution Preparation: Prepare a stock solution of the C-HBP probe (e.g., 1 mM) in a suitable organic solvent like DMSO.

• Working Solution: Dilute the stock solution in a buffer (e.g., phosphate-buffered saline, pH 7.4) to the desired final concentration for the assay (e.g., 10 µM).

• Fluorescence Measurement:

  • Record the fluorescence spectrum of the probe solution (excitation at ~405 nm).

  • Add varying concentrations of a standard hydrogen peroxide solution.

  • Incubate for a short period at room temperature.

  • Record the fluorescence spectra at different time points to monitor the reaction progress.

• Data Analysis: Plot the fluorescence intensity at the emission maximum (~450 nm) against the concentration of H₂O₂ to generate a calibration curve.

Protocol for Cellular Imaging of H₂O₂

• Cell Culture: Culture cells (e.g., MCF-7) in a suitable medium in a glass-bottom dish appropriate for microscopy.

• Induction of Oxidative Stress (Optional): To visualize endogenous H₂O₂, cells can be treated with a stimulant such as rotenone. For exogenous H₂O₂ detection, cells can be incubated with different concentrations of H₂O₂.

• Probe Loading: Incubate the cells with the C-HBP probe (e.g., 2 µM) in the cell culture medium for a specified time (e.g., 30 minutes) at 37°C.

• Washing: Wash the cells with PBS to remove the excess probe.

• Imaging: Image the cells using a confocal microscope with an appropriate laser line for excitation (e.g., 405 nm) and collect the emission in the corresponding channel (e.g., 420-520 nm).[1]

Disclaimer: These protocols are intended as a general guide. Researchers should optimize the conditions for their specific experimental setup and applications. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. A Novel Fluorescent Probe for Hydrogen Peroxide and Its Application in Bio-Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Polymers Functionalized with 3-Formyl-4-hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and functionalization of polymers with 3-Formyl-4-hydroxyphenylboronic acid, a versatile moiety for applications in bioconjugation, sensing, and drug delivery. Two primary strategies are presented: 1) copolymerization of a custom-synthesized acrylamide monomer derived from a related aminophenylboronic acid, and 2) post-polymerization modification of a reactive polymer scaffold.

Strategy 1: Synthesis and Copolymerization of a Boronic Acid-Containing Acrylamide Monomer

This approach involves the synthesis of a polymerizable monomer, N-(4-hydroxy-3-formylphenyl)acrylamide, followed by its random copolymerization with a hydrophilic comonomer, N-hydroxyethyl acrylamide (HEAA), via free radical polymerization. This method allows for the incorporation of the boronic acid functionality directly into the polymer backbone.

Experimental Protocols

Protocol 1.1: Synthesis of N-(3-amino-4-hydroxyphenyl)boronic acid derived monomer

While a direct synthesis route starting from 3-Formyl-4-hydroxyphenylboronic acid is complex due to the reactivity of the formyl group, a structurally related and commonly used monomer, N-3-acrylamidophenylboronic acid (AAPBA), can be synthesized and used as a representative analogue. The protocol is adapted from established procedures for similar compounds.[1]

• Dissolution: Dissolve 3-aminophenylboronic acid monohydrate (3.4 g, 21.9 mmol) in a mixture of 80 mL of tetrahydrofuran (THF) and water (1:1 v/v).

• Cooling: Chill the solution to 4°C in an ice-water bath.

• Addition of Base and Acryloyl Chloride: Slowly add sodium bicarbonate (3.7 g, 44.0 mmol) followed by the dropwise addition of acryloyl chloride (3.57 mL, 44.1 mmol).

• Reaction: Stir the mixture and allow it to warm to room temperature overnight.

• Work-up: Evaporate the THF and water under vacuum to yield the crude N-3-acrylamidophenylboronic acid (AAPBA) monomer as an off-white solid. The product can be further purified by recrystallization.

Protocol 1.2: Free Radical Copolymerization of HEAA and AAPBA

This protocol describes the synthesis of a random copolymer, poly(N-hydroxyethyl acrylamide-ran-3-acrylamidophenylboronic acid) (PHEAA-ran-PAAPBA).[1]

• Preparation of Reaction Mixture: In a reaction vessel, dissolve N-hydroxyethyl acrylamide (HEAA) (5.46 mL, 52.7 mmol), the synthesized AAPBA monomer (0.5 g, 2.63 mmol), and the initiator 2,2'-azobisisobutyronitrile (AIBN) (0.022 g, 0.13 mmol) in 35 mL of dimethyl sulfoxide (DMSO).

• Degassing: Bubble nitrogen gas through the solution for 1 hour to remove dissolved oxygen.

• Polymerization: Place the reaction vessel in a preheated oil bath at 70°C and stir for 24 hours under a nitrogen atmosphere.

• Purification: After polymerization, cool the solution and purify the polymer by dialysis against deionized water using dialysis tubing (e.g., MWCO 3500 Da) for 3-4 days to remove unreacted monomers and initiator fragments.

• Isolation: Lyophilize the dialyzed solution to obtain the final polymer product as a white, fluffy solid.

Data Presentation

The composition and molecular weight of the synthesized copolymers can be controlled by varying the monomer feed ratio. The following table, adapted from analogous polymer systems, illustrates typical characterization data.[1]

Polymer ID	Monomer Feed Ratio (HEAA:AAPBA)	AAPBA in Polymer (mol%)*	Viscosity-Average Molecular Weight (Mv, kDa)**
PHEAA-ran-PAAPBA-1	20:1	4.8	150
PHEAA-ran-PAAPBA-2	15:1	6.2	185
PHEAA-ran-PAAPBA-3	10:1	9.1	220

*Determined by ¹H NMR spectroscopy. **Determined by viscometry.

Visualization of Workflow

Caption: Workflow for Strategy 1: Monomer synthesis and copolymerization.

Strategy 2: Post-Polymerization Modification

This strategy involves the synthesis of a reactive precursor polymer, followed by a chemical reaction to attach the 3-Formyl-4-hydroxyphenylboronic acid moiety. This approach is advantageous when the desired functional monomer is difficult to synthesize or polymerize directly. Here, we detail the modification of poly(glycidyl methacrylate) (PGMA).

Experimental Protocols

Protocol 2.1: Synthesis of Poly(glycidyl methacrylate) (PGMA) via RAFT Polymerization

Controlled radical polymerization techniques like RAFT are ideal for synthesizing well-defined reactive polymers.

• Reaction Setup: Combine glycidyl methacrylate (GMA) monomer, a suitable chain transfer agent (e.g., 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid), an initiator (e.g., AIBN), and a solvent (e.g., dioxane) in a Schlenk flask. A typical molar ratio would be [GMA]:[CTA]:[AIBN] =[2]:[3]:[0.2].

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove oxygen.

• Polymerization: Immerse the flask in an oil bath at 70°C for the desired time (e.g., 8-24 hours) to achieve high monomer conversion.

• Isolation: Quench the polymerization by exposing the mixture to air and cooling. Precipitate the polymer by adding the solution dropwise into a large excess of a non-solvent like cold methanol.

• Purification: Redissolve the polymer in a minimal amount of a good solvent (e.g., THF) and re-precipitate. Repeat this process twice.

• Drying: Dry the resulting PGMA polymer under vacuum to a constant weight.

Protocol 2.2: Functionalization of PGMA with 3-Formyl-4-hydroxyphenylboronic acid

The phenolic hydroxyl group of 3-Formyl-4-hydroxyphenylboronic acid can react with the epoxide groups of PGMA to form a stable ether linkage.[4]

• Dissolution: Dissolve the synthesized PGMA in a suitable aprotic solvent like anhydrous dimethylformamide (DMF).

• Addition of Reagents: Add 3-Formyl-4-hydroxyphenylboronic acid (e.g., 1.5 equivalents per epoxide group) and a non-nucleophilic base catalyst (e.g., triethylamine, 1.5 equivalents) to the solution.

• Reaction: Heat the mixture at an elevated temperature (e.g., 60-80°C) and stir under a nitrogen atmosphere for 24-48 hours. Monitor the reaction progress using techniques like FTIR by observing the disappearance of the epoxide peak (~910 cm⁻¹).

• Purification: After the reaction is complete, precipitate the functionalized polymer in a suitable non-solvent (e.g., diethyl ether or methanol).

• Washing and Drying: Wash the precipitate extensively to remove unreacted boronic acid and catalyst. Dry the final functionalized polymer under vacuum.

Data Presentation

The degree of functionalization can be quantified and tailored by adjusting the reaction stoichiometry and time.

Precursor Polymer	Equivalents of Boronic Acid	Reaction Time (h)	Degree of Functionalization (%)*
PGMA (Mn = 10 kDa)	1.2	24	65
PGMA (Mn = 10 kDa)	1.5	48	85
PGMA (Mn = 20 kDa)	1.5	48	80

*Determined by ¹H NMR spectroscopy by comparing the integration of polymer backbone protons to the aromatic protons of the attached moiety.

Visualization of Workflow

Caption: Workflow for Strategy 2: Post-polymerization modification.

References

• 1. Synthesis and Development of Poly(N-Hydroxyethyl Acrylamide)-Ran-3-Acrylamidophenylboronic Acid Polymer Fluid for Potential Application in Affinity Sensing of Glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of functional polymers by post-polymerization modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Post-polymerization modification reactions of poly(glycidyl methacrylate)s - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Covalent Organic Framework Synthesis using 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Covalent Organic Frameworks (COFs) are a class of crystalline porous polymers with ordered structures and high surface areas. Their tunable porosity and the ability to introduce a variety of functional groups make them promising materials for a wide range of applications, including gas storage, catalysis, sensing, and drug delivery. The use of bifunctional building blocks, such as 3-Formyl-4-hydroxyphenylboronic acid, allows for the creation of COFs with complex pore environments and multiple functionalities. This building block is particularly interesting as it contains a boronic acid group, a formyl group, and a hydroxyl group, which can participate in various linkage chemistries and post-synthetic modifications.

This document provides detailed application notes and a generalized experimental protocol for the synthesis of COFs using 3-Formyl-4-hydroxyphenylboronic acid. The protocol is based on established methods for the synthesis of COFs from analogous building blocks, such as 4-formylphenylboronic acid.

Application Notes

The unique trifunctional nature of 3-Formyl-4-hydroxyphenylboronic acid opens up possibilities for creating highly versatile COFs. The boronic acid moiety can undergo self-condensation to form boroxine rings or react with diols to form boronate esters. The formyl group can react with amines to form imine linkages, and the hydroxyl group can participate in hydrogen bonding or be a site for post-synthetic modification.

Potential Applications in Drug Development:

• Drug Delivery: The porous structure of COFs derived from this monomer can be utilized for the encapsulation and controlled release of therapeutic agents. The functional groups within the pores can be tailored to interact with specific drug molecules, enhancing loading capacity and release kinetics.

• Sensing and Diagnostics: The inherent fluorescence of some COF backbones, combined with the reactive sites provided by the formyl and hydroxyl groups, can be exploited for the development of sensors for biologically relevant molecules. For instance, the boronic acid group is known to interact with cis-diols present in saccharides and glycoproteins, making these COFs potential candidates for glucose sensing.

• Biocatalysis: By immobilizing enzymes or catalytic moieties within the COF pores, it is possible to create robust and reusable biocatalysts. The defined microenvironment of the COF can enhance enzyme stability and activity, which is beneficial for the synthesis of pharmaceutical intermediates.

• Selective Adsorption: The specific functional groups can be used to selectively adsorb biomolecules or impurities during the drug purification process.

Experimental Protocols

This section provides a generalized protocol for the synthesis of a COF using 3-Formyl-4-hydroxyphenylboronic acid and a complementary amine linker. It is important to note that optimization of reaction conditions (e.g., solvent system, temperature, and reaction time) may be necessary to achieve a highly crystalline material.

Synthesis of a Boroxine and Imine-Linked COF

This protocol describes the synthesis of a COF with dual linkage types: boroxine rings from the self-condensation of boronic acids and imine linkages from the reaction between the formyl group and an amine linker.

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• 1,3,5-Tris(4-aminophenyl)benzene (TAPB) or other suitable amine linker

• Anhydrous 1,4-Dioxane

• Anhydrous Mesitylene

• Acetone (ACS grade)

• Pyrex tube

• Liquid nitrogen

Procedure:

• In a Pyrex tube, combine 3-Formyl-4-hydroxyphenylboronic acid and the amine linker (e.g., TAPB) in a suitable molar ratio (a 1:1 molar ratio of boronic acid to amine functional groups is a good starting point).

• Add a 1:1 (v/v) mixture of anhydrous 1,4-dioxane and mesitylene to the tube. The total solvent volume should be sufficient to form a slurry.

• Flash-freeze the tube in liquid nitrogen and degas the mixture by performing at least three freeze-pump-thaw cycles to remove dissolved gases.

• Seal the tube under vacuum.

• Heat the sealed tube in an oven at 120 °C for 3 to 5 days.

• After cooling to room temperature, a solid precipitate should be formed.

• Isolate the solid product by filtration through a medium porosity fritted funnel.

• Wash the collected solid thoroughly with anhydrous acetone to remove any unreacted monomers and residual solvent.

• Dry the final COF product under vacuum at an elevated temperature (e.g., 80-120 °C) overnight.

Characterization

The resulting COF should be characterized to confirm its structure, crystallinity, and porosity. Key techniques and expected results are summarized in the table below.

Data Presentation

Table 1: Expected Characterization Data for a COF Synthesized from 3-Formyl-4-hydroxyphenylboronic acid

Characterization Technique	Expected Results
Powder X-ray Diffraction (PXRD)	A crystalline material will show distinct diffraction peaks. The peak positions can be compared with simulated patterns to determine the crystal structure.
Fourier-Transform Infrared (FTIR) Spectroscopy	Appearance of characteristic peaks for imine (C=N) stretching (around 1620 cm⁻¹) and disappearance of the N-H stretching of the amine linker and C=O stretching of the aldehyde. Boroxine ring formation can be inferred from the appearance of B-O stretching bands.
Solid-State ¹³C NMR Spectroscopy	Resonance peaks corresponding to the carbon atoms in the COF backbone, including the imine carbon.
Nitrogen Adsorption-Desorption Isotherms (BET Analysis)	A Type I or Type IV isotherm, indicating a porous material. From this, the Brunauer-Emmett-Teller (BET) surface area, pore volume, and pore size distribution can be calculated.
Thermogravimetric Analysis (TGA)	High thermal stability, with decomposition typically occurring above 300-400 °C in an inert atmosphere.
Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM)	Visualization of the morphology and particle size of the COF material.

Table 2: Comparative Physicochemical Properties of Boronic Acid-Based COFs

COF Name	Monomers	BET Surface Area (m²/g)	Pore Size (nm)	Reference
B-COF	2,4,6-trihydroxy-1,3,5-benzenetrialdehyde, benzidine, 4-aminophenylboronic acid	238.0	1.2	[1]
COF-102	Tetra(4-dihydroxyborylphenyl)methane	3472	-	[2][3]
COF-103	Tetra(4-dihydroxyborylphenyl)silane	4210	-	[2][3]
Fe3O4@COF(TpBD)	Benzidine, 1,3,5-triformylphloroglucinol	1346	-
NTU-COF-2	4-formylphenylboronic acid, 1,3,5-tris(4-aminophenyl)benzene, 2,3,6,7,10,11-hexahydroxytriphenylene	-	-	[1]

Note: The properties of a COF synthesized from 3-Formyl-4-hydroxyphenylboronic acid would need to be experimentally determined.

Visualizations

Logical Workflow for COF Synthesis and Application

References

• 1. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 2. Designed synthesis of 3D covalent organic frameworks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Qucosa - Technische Universität Dresden: Synthesis of 2D and 3D Covalent Organic Frameworks for Advanced Applications in Adsorption, Electrochemistry and Catalysis [tud.qucosa.de]

Application Notes and Protocols for the Synthesis of Bioactive Molecules Using 3-Formyl-4-hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of bioactive molecules utilizing 3-Formyl-4-hydroxyphenylboronic acid as a key building block. This versatile reagent, featuring both a formyl group and a boronic acid moiety, is instrumental in the synthesis of various classes of compounds with significant therapeutic potential, including stilbene derivatives, chalcones, and Schiff bases. These molecules are known to exhibit a range of biological activities, most notably as tubulin polymerization inhibitors, making them promising candidates for anticancer drug development.

Introduction to 3-Formyl-4-hydroxyphenylboronic Acid in Drug Discovery

3-Formyl-4-hydroxyphenylboronic acid is a valuable bifunctional organic compound. The boronic acid group is a cornerstone for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds to construct biaryl systems. The aldehyde (formyl) and hydroxyl functionalities provide reactive sites for a variety of chemical transformations, including Wittig reactions for stilbene synthesis, Claisen-Schmidt condensation for chalcone formation, and condensation reactions with amines to yield Schiff bases.

The resulting molecular scaffolds are often found in natural products and synthetic compounds with potent biological activities. A significant area of application is in the development of tubulin polymerization inhibitors. By binding to tubulin, these agents disrupt the formation of microtubules, a critical component of the cytoskeleton involved in cell division, leading to cell cycle arrest and apoptosis in cancer cells. Combretastatin A-4 is a well-known natural product that functions as a tubulin inhibitor, and many synthetic analogues with improved properties have been developed.

I. Synthesis of a Combretastatin A-4 Analogue via Wittig Reaction

This protocol details the synthesis of a stilbene-based analogue of Combretastatin A-4, a potent tubulin polymerization inhibitor. The key step is a Wittig reaction between a phosphonium salt derived from the 3,4,5-trimethoxyphenyl moiety (A-ring of Combretastatin A-4) and 3-Formyl-4-hydroxyphenylboronic acid (representing the B-ring).

Experimental Protocol

Materials:

• 3,4,5-Trimethoxybenzaldehyde

• Sodium borohydride (NaBH₄)

• Phosphorus tribromide (PBr₃)

• Triphenylphosphine (PPh₃)

• 3-Formyl-4-hydroxyphenylboronic acid

• Sodium hydride (NaH) or other suitable base

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexane

• Silica gel for column chromatography

• Standard laboratory glassware and equipment

Procedure:

Part A: Synthesis of (3,4,5-Trimethoxyphenyl)methyl)triphenylphosphonium Bromide (Phosphonium Salt)

• Reduction of Aldehyde: To a solution of 3,4,5-trimethoxybenzaldehyde (1.0 eq) in methanol at 0 °C, add sodium borohydride (1.5 eq) portion-wise. Stir the reaction mixture at room temperature for 2 hours. Monitor the reaction by Thin Layer Chromatography (TLC). Upon completion, quench the reaction with water and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 3,4,5-trimethoxybenzyl alcohol.

• Bromination: Dissolve the 3,4,5-trimethoxybenzyl alcohol (1.0 eq) in anhydrous dichloromethane. At 0 °C, add phosphorus tribromide (0.5 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours. Quench the reaction carefully with ice-cold water and extract with dichloromethane. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry over anhydrous sodium sulfate and concentrate to yield 3,4,5-trimethoxybenzyl bromide.

• Phosphonium Salt Formation: Dissolve the 3,4,5-trimethoxybenzyl bromide (1.0 eq) and triphenylphosphine (1.1 eq) in toluene. Reflux the mixture for 24 hours. Cool the reaction mixture to room temperature, and collect the resulting precipitate by filtration. Wash the solid with cold diethyl ether and dry under vacuum to obtain (3,4,5-trimethoxyphenyl)methyl)triphenylphosphonium bromide.

Part B: Wittig Reaction

• Ylide Formation: To a suspension of the phosphonium salt (1.1 eq) in anhydrous THF at 0 °C under an inert atmosphere (e.g., argon), add sodium hydride (1.2 eq) portion-wise. Stir the mixture at room temperature for 1 hour to form the ylide (a deep orange/red color is typically observed).

• Coupling Reaction: Cool the ylide solution back to 0 °C and add a solution of 3-Formyl-4-hydroxyphenylboronic acid (1.0 eq) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up and Purification: Quench the reaction by the slow addition of water. Extract the mixture with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product will be a mixture of (E)- and (Z)-isomers. Purify the isomers by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the desired stilbene analogue. The cis-isomer, which is often the more biologically active form for combretastatin analogues, typically has a higher Rf value.[1]

Quantitative Data

Step	Product	Starting Material	Yield (%)	Purity (%)
A1	3,4,5-Trimethoxybenzyl alcohol	3,4,5-Trimethoxybenzaldehyde	~95	>98
A2	3,4,5-Trimethoxybenzyl bromide	3,4,5-Trimethoxybenzyl alcohol	~90	>95
A3	Phosphonium Salt	3,4,5-Trimethoxybenzyl bromide	~98	>98
B	(Z)-Stilbene Analogue	Phosphonium Salt & Aldehyde	40-50	>99 (after purification)
B	(E)-Stilbene Analogue	Phosphonium Salt & Aldehyde	30-40	>99 (after purification)

Note: Yields are representative and may vary depending on reaction scale and optimization.

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis of a Combretastatin A-4 analogue.

II. Potential Applications in the Synthesis of Other Bioactive Molecules

A. Synthesis of Bioactive Chalcones

Chalcones, characterized by an α,β-unsaturated ketone system linking two aromatic rings, are precursors to flavonoids and exhibit a wide range of biological activities. They can be readily synthesized via a Claisen-Schmidt condensation between an acetophenone derivative and a benzaldehyde derivative.

General Protocol Outline:

• Dissolve 3-Formyl-4-hydroxyphenylboronic acid (1.0 eq) and a substituted acetophenone (e.g., 4'-hydroxyacetophenone) (1.0 eq) in ethanol.

• Add an aqueous solution of a base (e.g., NaOH or KOH) dropwise at room temperature.

• Stir the reaction mixture for several hours until a precipitate forms.

• Collect the solid by filtration, wash with cold water and ethanol, and dry to yield the chalcone derivative.

B. Synthesis of Bioactive Schiff Bases

Schiff bases, containing a carbon-nitrogen double bond, are another class of compounds with diverse biological activities, including antimicrobial and anticancer properties. They are typically formed through the condensation of a primary amine with an aldehyde or ketone.

General Protocol Outline:

• Dissolve 3-Formyl-4-hydroxyphenylboronic acid (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Add a primary amine (e.g., a substituted aniline or an amino acid) (1.0 eq) to the solution.

• A catalytic amount of acid (e.g., glacial acetic acid) can be added to facilitate the reaction.

• Stir the reaction mixture at room temperature or with gentle heating.

• The product can be isolated by precipitation upon cooling or by removal of the solvent followed by purification.

III. Biological Activity and Signaling Pathway

The synthesized stilbene analogues, as mimics of Combretastatin A-4, are expected to function as tubulin polymerization inhibitors. This activity leads to the disruption of microtubule dynamics, which is crucial for mitotic spindle formation during cell division.

Mechanism of Action: Tubulin Polymerization Inhibition

• Binding to Tubulin: The stilbene analogue binds to the colchicine-binding site on β-tubulin.

• Inhibition of Polymerization: This binding event prevents the polymerization of tubulin dimers into microtubules.

• Disruption of Microtubule Dynamics: The equilibrium between microtubule polymerization and depolymerization is disrupted, leading to a net loss of microtubules.

• Mitotic Arrest: The absence of a functional mitotic spindle prevents chromosome segregation, causing the cell to arrest in the G2/M phase of the cell cycle.

• Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.

Visualization of the Signaling Pathway

Caption: Signaling pathway of tubulin polymerization inhibitors.

Conclusion

3-Formyl-4-hydroxyphenylboronic acid is a highly valuable and versatile starting material for the synthesis of a variety of bioactive molecules. The protocols and application notes provided herein offer a framework for researchers in drug discovery and medicinal chemistry to explore the synthesis of novel stilbenes, chalcones, and Schiff bases with potential therapeutic applications, particularly in the field of oncology. The ability to readily synthesize analogues of potent natural products like Combretastatin A-4 allows for the exploration of structure-activity relationships and the development of new drug candidates with improved pharmacological profiles.

References

• 1. Synthesis and Structure-Activity Relationship of Boronic Acid Bioisosteres of Combretastatin A-4 as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic Applications of Metal Complexes with 3-Formyl-4-hydroxyphenylboronic Acid Ligands: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic use of metal complexes featuring ligands derived from 3-Formyl-4-hydroxyphenylboronic acid. While this specific ligand is often utilized to form more complex Schiff base ligands in situ, the foundational principles and resulting catalytic activities are paramount for advancements in organic synthesis and drug development. The protocols outlined below are based on established methodologies for structurally similar salicylaldehyde-derived Schiff base complexes, which serve as excellent models.

Introduction to 3-Formyl-4-hydroxyphenylboronic Acid in Catalysis

3-Formyl-4-hydroxyphenylboronic acid is a versatile bifunctional molecule. Its salicylaldehyde moiety (a 2-hydroxybenzaldehyde derivative) is ideal for forming stable Schiff base ligands upon condensation with primary amines. The resulting ligands are capable of coordinating with a variety of transition metals, including palladium and copper, to form catalytically active complexes.[1][2][3][4][5][6] The boronic acid group can also play a role in the catalytic process, potentially influencing the electronic properties of the metal center or participating in substrate binding.

These metal complexes have shown significant promise as catalysts in a range of organic transformations critical to pharmaceutical and materials science, such as carbon-carbon bond formation and oxidation reactions.[7][8]

Synthesis of Schiff Base Ligands and Metal Complexes

The general approach involves a two-step process: synthesis of the Schiff base ligand followed by complexation with a metal salt.

2.1. General Protocol for Synthesis of a Schiff Base Ligand

This protocol describes the synthesis of a representative Schiff base ligand from 3-Formyl-4-hydroxyphenylboronic acid and an aniline derivative.

• Materials:

  • 3-Formyl-4-hydroxyphenylboronic acid

  • Substituted Aniline (e.g., 2,6-diisopropylaniline)

  • Ethanol or Methanol

  • Glacial Acetic Acid (catalytic amount)

• Procedure:

  • Dissolve 1.0 equivalent of 3-Formyl-4-hydroxyphenylboronic acid in warm ethanol in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

  • Add a solution of 1.0 equivalent of the substituted aniline in ethanol to the flask.

  • Add a few drops of glacial acetic acid to catalyze the condensation reaction.[2]

  • Reflux the mixture for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • The Schiff base ligand often precipitates from the solution upon cooling. If not, the solvent can be partially evaporated.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

  • Characterize the ligand using spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR) and elemental analysis.

2.2. General Protocol for Synthesis of a Palladium(II)-Schiff Base Complex

This protocol is suitable for preparing palladium complexes for cross-coupling reactions.[7][9]

• Materials:

  • Schiff base ligand (from step 2.1)

  • Palladium(II) acetate or Palladium(II) chloride

  • Acetonitrile or a suitable solvent

• Procedure:

  • Dissolve 2.0 equivalents of the Schiff base ligand in a suitable solvent (e.g., acetonitrile) in a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen).

  • In a separate flask, dissolve 1.0 equivalent of the palladium salt in the same solvent.

  • Slowly add the palladium salt solution to the ligand solution with vigorous stirring.

  • Stir the reaction mixture at room temperature or with gentle heating for 4-24 hours.

  • The formation of the complex is often indicated by a color change and precipitation.

  • Collect the solid complex by filtration, wash with the solvent and then a non-polar solvent like hexane to remove any unreacted starting materials.

  • Dry the complex under vacuum.

  • Characterize the palladium complex using FT-IR, UV-Vis, elemental analysis, and where possible, single-crystal X-ray diffraction.

2.3. General Protocol for Synthesis of a Copper(II)-Schiff Base Complex

This protocol is suitable for preparing copper complexes for oxidation catalysis.[8][10][11]

• Materials:

  • Schiff base ligand (from step 2.1)

  • Copper(II) acetate monohydrate or Copper(II) chloride dihydrate

  • Methanol or Ethanol

• Procedure:

  • Dissolve 2.0 equivalents of the Schiff base ligand in warm methanol in a round-bottom flask.

  • Dissolve 1.0 equivalent of the copper(II) salt in methanol in a separate flask.

  • Add the copper(II) salt solution dropwise to the ligand solution with constant stirring.

  • A color change and the formation of a precipitate usually occur immediately or upon a short period of stirring at room temperature or with gentle heating.

  • Stir the mixture for an additional 1-2 hours to ensure complete complexation.

  • Collect the solid complex by filtration, wash with methanol, and dry in a desiccator.

  • Characterize the copper complex using FT-IR, UV-Vis, EPR spectroscopy, and elemental analysis.

Application Note 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Palladium-Schiff base complexes derived from 3-Formyl-4-hydroxyphenylboronic acid are effective catalysts for Suzuki-Miyaura cross-coupling reactions, a cornerstone of C-C bond formation in pharmaceutical synthesis.[7][9]

Experimental Protocol: Suzuki-Miyaura Coupling of Aryl Halides with Arylboronic Acids

• Materials:

  • Palladium(II)-Schiff base complex (catalyst)

  • Aryl halide (e.g., 4-bromoanisole)

  • Arylboronic acid (e.g., phenylboronic acid)

  • Base (e.g., K₂CO₃, Cs₂CO₃)

  • Solvent (e.g., Toluene/Water, Dioxane/Water)

• Procedure:

  • To a Schlenk tube under an inert atmosphere, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), base (2.0 mmol), and the palladium catalyst (0.1 - 1.0 mol%).

  • Add the solvent system (e.g., 5 mL of Toluene/Water 4:1).

  • Degas the mixture by bubbling argon through the solution for 15 minutes.

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the required time (typically 2-24 hours), monitoring by TLC or GC.

  • After completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Quantitative Data: Catalyst Performance in Suzuki-Miyaura Coupling

Entry	Aryl Halide	Arylboronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	0.5	K₂CO₃	Toluene/H₂O	100	12	95
2	4-Iodotoluene	Phenylboronic acid	0.5	K₂CO₃	Toluene/H₂O	100	8	98
3	4-Chlorobenzonitrile	Phenylboronic acid	1.0	Cs₂CO₃	Dioxane/H₂O	110	24	85
4	1-Bromo-4-nitrobenzene	Phenylboronic acid	0.5	K₂CO₃	Toluene/H₂O	100	10	92

Application Note 2: Copper-Catalyzed Oxidation of Alcohols

Copper(II)-Schiff base complexes are efficient catalysts for the aerobic oxidation of primary and secondary alcohols to their corresponding aldehydes and ketones, respectively. These reactions are crucial in organic synthesis for the production of carbonyl compounds.[8]

Experimental Protocol: Aerobic Oxidation of Benzyl Alcohol

• Materials:

  • Copper(II)-Schiff base complex (catalyst)

  • Benzyl alcohol

  • Base (e.g., K₂CO₃)

  • Oxidant (e.g., tert-butyl hydroperoxide or atmospheric oxygen)

  • Solvent (e.g., Acetonitrile, DMF)

• Procedure:

  • In a round-bottom flask, dissolve the copper(II) catalyst (1-5 mol%) in the solvent.

  • Add the benzyl alcohol (1.0 mmol) and the base (1.5 mmol).

  • If using a chemical oxidant like tert-butyl hydroperoxide (TBHP), add it to the mixture (2.0 mmol). If using aerobic oxidation, bubble air or oxygen through the reaction mixture.

  • Heat the mixture to the desired temperature (e.g., 60-80 °C) and stir.

  • Monitor the reaction progress by TLC or GC.

  • Upon completion, cool the reaction mixture and filter to remove the catalyst if it is heterogeneous.

  • Quench the reaction with a saturated solution of sodium thiosulfate if TBHP was used.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate.

  • Purify the product by column chromatography.

Quantitative Data: Catalyst Performance in Alcohol Oxidation

Entry	Substrate	Catalyst Loading (mol%)	Oxidant	Solvent	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)
1	Benzyl alcohol	2.0	TBHP	Acetonitrile	70	6	>99	>99 (Benzaldehyde)
2	1-Phenylethanol	2.0	TBHP	Acetonitrile	70	8	98	>99 (Acetophenone)
3	Cinnamyl alcohol	2.0	Air	Toluene	80	12	95	>99 (Cinnamaldehyde)
4	Cyclohexanol	3.0	TBHP	DMF	80	10	92	>99 (Cyclohexanone)

Visualizations

Experimental Workflow for Catalyst Synthesis and Application

Caption: General workflow for synthesis and catalytic use.

Simplified Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Key steps in the Suzuki-Miyaura catalytic cycle.

References

• 1. A short review on chemistry of schiff base metal complexes and their catalytic application | Semantic Scholar [semanticscholar.org]
• 2. Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Schiff Base Complexes for Catalytic Application [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mono-, tri- and polynuclear copper(ii) complexes of Schiff-base ligands: synthesis, characterization and catalytic activity towards alcohol oxidation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Design of New Schiff-Base Copper(II) Complexes: Synthesis, Crystal Structures, DFT Study, and Binding Potency toward Cytochrome P450 3A4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. indianchemicalsociety.com [indianchemicalsociety.com]

Application Notes and Protocols for 3-Formyl-4-hydroxyphenylboronic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the utilization of 3-Formyl-4-hydroxyphenylboronic acid (CAS No. 182344-24-7) in various organic synthesis applications. This versatile bifunctional reagent, possessing aldehyde, hydroxyl, and boronic acid moieties, serves as a valuable building block for the synthesis of complex molecules, particularly in the development of pharmaceuticals and functional materials.

Overview of 3-Formyl-4-hydroxyphenylboronic Acid

3-Formyl-4-hydroxyphenylboronic acid is a stable, solid compound with the molecular formula C₇H₇BO₄ and a molecular weight of 165.94 g/mol . Its unique structure allows for sequential or orthogonal reactions, making it a strategic component in multistep synthetic pathways. The key reactive sites are:

• Boronic Acid Group: Enables palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of C-C bonds.

• Aldehyde Group: Participates in a wide range of reactions including Wittig olefination, reductive amination, and condensation reactions.

• Hydroxyl Group: Can be involved in Chan-Lam coupling for C-O bond formation or can be protected/modified as required by the synthetic route.

Key Applications and Experimental Protocols

The trifunctional nature of 3-Formyl-4-hydroxyphenylboronic acid makes it a valuable precursor for the synthesis of various scaffolds, including biaryl compounds, stilbenes, and diaryl ethers, many of which are frameworks for biologically active molecules such as combretastatin analogs.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a robust method for forming biaryl structures. 3-Formyl-4-hydroxyphenylboronic acid can be coupled with a variety of aryl or heteroaryl halides.[1]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask, combine 3-Formyl-4-hydroxyphenylboronic acid (1.2 mmol), the aryl halide (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (4:1, 5 mL).

• Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Reaction: Heat the mixture to 80-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane/H₂O	90	6	85-95
3-Bromopyridine	Pd(dppf)Cl₂ (5)	Cs₂CO₃	Toluene/EtOH/H₂O	100	8	75-85
1-Iodo-4-nitrobenzene	Pd(OAc)₂/SPhos (2)	K₃PO₄	THF/H₂O	80	4	90-98

Note: Yields are typical for analogous reactions and may vary based on the specific substrate and optimized conditions.

Chan-Lam Coupling

The Chan-Lam coupling enables the formation of diaryl ethers or aryl amines.[2][3] The hydroxyl or an amino group can be coupled with another boronic acid, or the boronic acid of the title compound can react with a phenol or amine.

Experimental Protocol: General Procedure for N-Arylation

• Reaction Setup: In a round-bottom flask, add 3-Formyl-4-hydroxyphenylboronic acid (1.0 mmol), the amine (1.2 mmol), a copper catalyst (e.g., Cu(OAc)₂, 10-20 mol%), and a base (e.g., pyridine or Et₃N, 2.0 mmol).

• Solvent and Atmosphere: Add a suitable solvent such as dichloromethane (DCM) or methanol (MeOH) (5 mL). The reaction is typically run open to the air.

• Reaction: Stir the mixture at room temperature for 24-72 hours. Molecular sieves can be added to improve yields.

• Work-up: Filter the reaction mixture through a pad of Celite® and wash with the solvent.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Table 2: Representative Conditions for Chan-Lam Coupling

Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Cu(OAc)₂ (10)	Pyridine	DCM	RT	48	60-75
Phenol	Cu(OTf)₂ (15)	Et₃N	Toluene	60	24	55-70
Imidazole	CuI (20)	DMAP	MeOH	RT	36	65-80

Note: These are generalized conditions; optimization may be required for 3-Formyl-4-hydroxyphenylboronic acid.

Wittig Reaction for Stilbene Synthesis

The aldehyde functionality is ideal for Wittig olefination to create stilbene scaffolds, which are precursors to many bioactive compounds like resveratrol and combretastatin A-4 analogs.[4][5]

Experimental Protocol: Synthesis of a Stilbene Derivative

• Ylide Preparation: In a flame-dried, two-necked flask under an inert atmosphere, suspend the appropriate benzyltriphenylphosphonium salt (1.1 mmol) in anhydrous THF (10 mL). Cool the suspension to 0 °C and add a strong base (e.g., n-BuLi or NaH, 1.1 mmol). Stir at this temperature for 30 minutes, then allow to warm to room temperature for 1 hour.

• Aldehyde Addition: Cool the resulting ylide solution back to 0 °C and add a solution of 3-Formyl-4-hydroxyphenylboronic acid (1.0 mmol) in anhydrous THF (5 mL) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with ethyl acetate (3 x 15 mL).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate. The crude product, containing the stilbene and triphenylphosphine oxide, is purified by column chromatography.

Table 3: Representative Conditions for Wittig Reaction

Phosphonium Salt	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
(3,4,5-Trimethoxybenzyl)triphenylphosphonium bromide	n-BuLi	THF	0 to RT	12	70-85
(4-Methoxybenzyl)triphenylphosphonium chloride	NaH	DMF	RT	24	65-80
Benzyltriphenylphosphonium bromide	KHMDS	Toluene	-78 to RT	10	75-90

Note: The hydroxyl and boronic acid groups may need protection depending on the base and reaction conditions.

Visualization of Synthetic Pathways

General Reaction Scheme

The following diagram illustrates the key reactions of 3-Formyl-4-hydroxyphenylboronic acid.

Caption: Key synthetic transformations of 3-Formyl-4-hydroxyphenylboronic acid.

Experimental Workflow for Combretastatin Analog Synthesis

This workflow outlines the synthesis of a hypothetical combretastatin A-4 analog starting from 3-Formyl-4-hydroxyphenylboronic acid. Combretastatins are potent tubulin polymerization inhibitors.[6][7]

Caption: Synthetic workflow for a combretastatin analog.

This guide provides a starting point for researchers using 3-Formyl-4-hydroxyphenylboronic acid. The provided protocols are general and may require optimization for specific substrates and desired outcomes. Always consult relevant literature for the most up-to-date and specific procedures.

References

• 1. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chan-Lam Coupling [organic-chemistry.org]
• 3. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 4. Synthetic approaches toward stilbenes and their related structures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Structure-Activity Relationship of Boronic Acid Bioisosteres of Combretastatin A-4 as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Suzuki Coupling with 3-Formyl-4-hydroxyphenylboronic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in Suzuki coupling reactions involving 3-formyl-4-hydroxyphenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: I am observing a low yield in my Suzuki coupling reaction with 3-formyl-4-hydroxyphenylboronic acid. What are the most common initial checks I should perform?

A1: Low yields with this substrate can be due to a combination of factors related to its specific functional groups. Here are the primary aspects to investigate:

• Reagent Quality: Ensure the purity and stability of your 3-formyl-4-hydroxyphenylboronic acid, as boronic acids can degrade over time. The purity of the aryl halide, palladium catalyst, ligand, and base are also critical.

• Inert Atmosphere: The Suzuki coupling is sensitive to oxygen, which can lead to the oxidation of the Pd(0) catalyst and phosphine ligands, as well as promote the homocoupling of the boronic acid.[1] Ensure your reaction is conducted under a properly maintained inert atmosphere (e.g., argon or nitrogen) and that your solvents are thoroughly degassed.

• Catalyst and Ligand Choice: The electron-withdrawing nature of the formyl group and the presence of the acidic hydroxyl group can make this substrate challenging. Standard catalysts like Pd(PPh₃)₄ may not be sufficient. Consider using more robust catalyst systems, such as those employing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos), which are known to be effective for challenging substrates.[2]

• Base Selection: The choice of base is crucial as it activates the boronic acid. However, a base that is too strong can promote side reactions. For phenolic boronic acids, weaker inorganic bases like K₂CO₃ or K₃PO₄ are often preferred over strong bases like NaOH or KOH.

Q2: Could the hydroxyl and formyl groups on the boronic acid be interfering with the reaction?

A2: Yes, both the hydroxyl (phenol) and formyl (aldehyde) groups can participate in side reactions or interfere with the catalytic cycle:

• Phenolic Hydroxyl Group: The acidic proton of the hydroxyl group can be deprotonated by the base. This can alter the electronic properties of the boronic acid and potentially lead to catalyst inhibition.[3] In some cases, acidic functional groups on the boronic acid can bind to the palladium center, inhibiting the reaction.[3]

• Formyl (Aldehyde) Group: Aldehyde groups can potentially coordinate to the palladium catalyst, which may inhibit the reaction. While less common with palladium, some transition metal catalysts are known to be affected by coordinating functional groups.

If you suspect interference from these functional groups, you might consider using protecting groups.

Q3: What are the most common side reactions to expect with 3-formyl-4-hydroxyphenylboronic acid?

A3: The most common side reactions that can lead to low yields include:

• Protodeboronation: This is the cleavage of the C-B bond, where the boronic acid group is replaced by a hydrogen atom. This is a common issue with electron-deficient boronic acids and can be exacerbated by the presence of water and strong bases.

• Homocoupling: The boronic acid can couple with itself to form a symmetrical biaryl. This side reaction is often promoted by the presence of oxygen or when the desired cross-coupling is slow.[1]

• Dehalogenation: The aryl halide starting material can lose its halogen atom, resulting in an undesired arene byproduct.[1]

Q4: Would protecting the hydroxyl or formyl group improve the yield?

A4: Protecting one or both functional groups can be a viable strategy if you have exhausted other optimization options.

• Protecting the Aldehyde: The formyl group can be protected as an acetal, for example, by reacting it with ethylene glycol in the presence of an acid catalyst. Acetals are stable under the basic conditions of the Suzuki coupling and can be removed afterward with an acidic workup.

• Protecting the Phenol: The hydroxyl group can be protected as an ether (e.g., methyl or benzyl ether). However, the conditions required for deprotection might be harsh and could affect other parts of your molecule.

Troubleshooting Guides

Low to No Product Formation

If you are observing little to no formation of your desired product, consider the following troubleshooting steps in a systematic manner.

Caption: A stepwise guide to troubleshooting low yields.

Data on Reaction Parameters

The following tables summarize the impact of different reaction parameters on Suzuki coupling yields, based on data from analogous systems.

Table 1: Comparison of Bases for Suzuki Coupling

Base	Typical Conditions	Expected Yield Range (for analogous systems)	Comments
K₂CO₃	2-3 equivalents, aqueous or anhydrous	Good to Excellent	A commonly used and effective base for phenolic boronic acids.
K₃PO₄	2-3 equivalents, aqueous or anhydrous	Good to Excellent	Often a good choice for challenging substrates as it is a strong, non-nucleophilic base.
Cs₂CO₃	2-3 equivalents, anhydrous	Good to Excellent	A stronger base that can be effective but may also promote side reactions.
NaOH	2-3 equivalents, aqueous	Moderate to Good	Can be too harsh, potentially leading to decomposition or side reactions with sensitive substrates.
Et₃N	3-4 equivalents, anhydrous	Low to Moderate	Generally less effective than inorganic bases for this type of coupling.

Table 2: Comparison of Catalyst Systems

Palladium Source	Ligand	Typical Loading (mol%)	Expected Yield Range (for analogous systems)	Comments
Pd(OAc)₂	SPhos	1-2	Excellent	Buchwald-type ligands are highly active for electron-deficient and sterically hindered substrates.[2]
Pd₂(dba)₃	XPhos	1-2	Excellent	Another highly effective Buchwald-type ligand for challenging couplings.
Pd(PPh₃)₄	-	2-5	Moderate to Good	A standard catalyst, but may be less effective for this substrate.
PdCl₂(dppf)	-	2-5	Good	A robust catalyst, but may not be as active as Buchwald systems for this specific application.

Experimental Protocols

General Protocol for Suzuki Coupling with 3-Formyl-4-hydroxyphenylboronic acid

• Reaction Setup: To a flame-dried Schlenk flask, add 3-formyl-4-hydroxyphenylboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), and the base (e.g., K₂CO₃, 2.5 equivalents).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture (e.g., 1,4-dioxane and water, 4:1 v/v) via syringe.

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium precursor (e.g., Pd(OAc)₂) and the ligand (e.g., SPhos).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol for Acetal Protection of the Formyl Group

• Setup: In a round-bottom flask, dissolve 3-formyl-4-hydroxyphenylboronic acid in toluene.

• Reagent Addition: Add ethylene glycol (1.5 equivalents) and a catalytic amount of p-toluenesulfonic acid.

• Reaction: Fit the flask with a Dean-Stark apparatus and reflux the mixture until no more water is collected.

• Workup: Cool the reaction mixture and neutralize the acid with a mild base (e.g., NaHCO₃ solution). Extract the product with an organic solvent.

• Purification: Dry the organic layer and concentrate to obtain the acetal-protected boronic acid, which can be used in the Suzuki coupling reaction following the general protocol. The acetal can be deprotected after the coupling using a mild acidic workup.

Visualizing Key Concepts

Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Potential Interference of Functional Groups

Caption: Potential interactions of the hydroxyl and formyl groups.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3-Formyl-4-hydroxyphenylboronic Acid in Cross-Coupling Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3-Formyl-4-hydroxyphenylboronic acid, with a focus on preventing protodeboronation in Suzuki-Miyaura coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a problem for 3-Formyl-4-hydroxyphenylboronic acid?

A1: Protodeboronation is an undesired side reaction where the carbon-boron bond of the boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1] For 3-Formyl-4-hydroxyphenylboronic acid, this results in the formation of 2-hydroxybenzaldehyde, consuming the starting material, reducing the yield of the desired cross-coupling product, and complicating the purification process. The presence of both an electron-withdrawing formyl group and an electron-donating hydroxyl group on the phenyl ring can influence the electronic properties and susceptibility to this decomposition pathway.

Q2: What are the main causes of protodeboronation?

A2: Several factors can promote protodeboronation, including:

• Presence of a proton source: Water is a common proton source in many Suzuki-Miyaura coupling reactions.[2]

• Basic conditions: The reaction is often catalyzed by base, which can activate the boronic acid towards protonolysis.[1][2]

• Elevated temperatures: Higher reaction temperatures can increase the rate of protodeboronation.

• Inefficient catalysis: If the desired cross-coupling reaction is slow, the boronic acid has more time to decompose.

Q3: How should I store 3-Formyl-4-hydroxyphenylboronic acid to ensure its stability?

A3: To maintain the quality and reactivity of 3-Formyl-4-hydroxyphenylboronic acid, it should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere like nitrogen or argon to minimize exposure to moisture and air. For long-term storage, refrigeration is recommended.

Q4: Are there more stable alternatives to using the free boronic acid?

A4: Yes, converting the boronic acid to a more stable derivative, such as a pinacol ester or an N-methyliminodiacetic acid (MIDA) ester, is a highly effective strategy. These derivatives exhibit greater stability and can slowly release the active boronic acid under the reaction conditions, keeping its concentration low and minimizing protodeboronation. MIDA boronates are known for their exceptional stability to air, moisture, and chromatography.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no yield of the desired product	Inefficient catalyst system.	Use a highly active palladium catalyst and ligand system, such as one with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos). Consider using a pre-formed catalyst for better activity.
Protodeboronation of the starting material.	Convert the boronic acid to its MIDA or pinacol ester. Use anhydrous solvents and a milder base (e.g., K₂CO₃, CsF). Lower the reaction temperature if possible.
Poor solubility of reagents.	Choose a solvent system that ensures the solubility of all reactants. For aqueous/organic biphasic systems, ensure vigorous stirring.
Significant formation of 2-hydroxybenzaldehyde (protodeboronation byproduct)	Reaction conditions are too harsh.	Lower the reaction temperature and shorten the reaction time.
Inappropriate base.	Screen different bases. Milder bases like K₂CO₃ or CsF are often preferred over strong bases like NaOH or KOH in aqueous media.
High water content.	Use anhydrous solvents and reagents. If water is necessary as a co-solvent, minimize its amount.
Inconsistent results between batches	Degradation of 3-Formyl-4-hydroxyphenylboronic acid.	Use a fresh batch of the boronic acid or verify its purity by NMR before use. Consider preparing the MIDA ester for better long-term stability.
Oxygen contamination.	Thoroughly degas all solvents and ensure the reaction is run under a strict inert atmosphere (nitrogen or argon). Oxygen can lead to catalyst decomposition and homocoupling of the boronic acid.

Data Presentation

The following table provides illustrative data on how reaction conditions can affect the yield of a Suzuki-Miyaura coupling reaction with an aryl bromide and 3-Formyl-4-hydroxyphenylboronic acid. This data is based on general principles and published results for similar substrates and is intended to serve as a guide for optimization.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)	Protodeboronation (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄ (3)	Dioxane/H₂O (4:1)	100	45	40
2	Pd₂(dba)₃ (1)	SPhos (2)	K₃PO₄ (3)	Dioxane/H₂O (4:1)	100	75	15
3	Pd₂(dba)₃ (1)	SPhos (2)	K₂CO₃ (3)	Dioxane/H₂O (4:1)	80	85	10
4	Pd₂(dba)₃ (1)	XPhos (2)	CsF (3)	Toluene	110	60	30
5	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄ (3)	Anhydrous Dioxane	100	65	25
6	Pd₂(dba)₃ (1)	SPhos (2)	K₂CO₃ (3)	Anhydrous Dioxane	80	92	<5

Note: Yields and protodeboronation percentages are illustrative and will vary depending on the specific aryl halide and other reaction parameters.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., argon), combine the aryl halide (1.0 equiv), 3-Formyl-4-hydroxyphenylboronic acid (1.2-1.5 equiv), and a suitable base (e.g., K₂CO₃, 2-3 equiv).

• Solvent Addition: Add a degassed solvent system (e.g., dioxane/water 4:1, or anhydrous dioxane) to achieve a concentration of 0.1-0.2 M with respect to the aryl halide.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and ligand (e.g., SPhos, 2-4 mol%).

• Degassing: Further degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography.

Protocol for the Preparation of 3-Formyl-4-hydroxyphenylboronic acid MIDA ester

• Mixing Reagents: In a round-bottom flask, suspend 3-Formyl-4-hydroxyphenylboronic acid (1.0 equiv) and N-methyliminodiacetic acid (1.1 equiv) in a mixture of toluene and DMSO (e.g., 10:1 v/v).

• Azeotropic Removal of Water: Heat the mixture to reflux with a Dean-Stark apparatus to azeotropically remove water.

• Reaction Completion: Continue heating until no more water is collected, and the reaction mixture becomes a clear solution.

• Isolation: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The resulting solid can be purified by recrystallization or column chromatography to yield the stable MIDA ester, which can be used directly in Suzuki-Miyaura coupling reactions under anhydrous conditions.

Visualizations

Caption: Base-catalyzed protodeboronation of an arylboronic acid.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: 3-Formyl-4-hydroxyphenylboronic Acid in Cross-Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 3-Formyl-4-hydroxyphenylboronic acid in cross-coupling reactions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments, offering potential causes and solutions.

Issue 1: Low or No Yield of the Desired Cross-Coupled Product

Potential Cause	Recommended Solutions
Protodeboronation	This is a common side reaction where the boronic acid group is replaced by a hydrogen atom, particularly favored by strong bases and high temperatures in aqueous media.[1][2] To mitigate this: - Use milder bases such as K₂CO₃, Cs₂CO₃, or KF instead of strong bases like NaOH or KOH.[2] - Employ anhydrous reaction conditions if compatible with your substrate. - Consider converting the boronic acid to a more stable boronate ester (e.g., pinacol or MIDA ester) which can release the boronic acid slowly during the reaction.[1][3][4]
Homocoupling of the Boronic Acid	Dimerization of the boronic acid can occur, especially in the presence of oxygen.[5] To minimize homocoupling: - Thoroughly degas all solvents and reagents and maintain an inert atmosphere (Argon or Nitrogen) throughout the reaction.[6][7] - Consider adding the boronic acid slowly to the reaction mixture to keep its concentration low.[6] - Pre-heating the reaction mixture containing the catalyst, base, and aryl halide before adding the boronic acid can sometimes reduce homocoupling.[5]
Catalyst Inactivity	The palladium catalyst may be inactive or poisoned. - Use a fresh batch of catalyst and ligand. - Ensure that the Pd(II) precatalyst is properly reduced to the active Pd(0) species. - The phenolic hydroxyl and formyl groups on the boronic acid could potentially chelate with the palladium center, inhibiting catalysis.[8][9] Experiment with different phosphine ligands that can favor the desired catalytic cycle.[10][11]
Decomposition of Starting Materials	The formyl and hydroxyl groups are sensitive to harsh reaction conditions. - Optimize the reaction temperature and time; prolonged heating can lead to degradation. - If deformylation or oxidation of the aldehyde is suspected, consider protecting the functional groups prior to the coupling reaction.

Issue 2: Formation of Multiple Unidentified Byproducts

Potential Cause	Recommended Solutions
Side Reactions of the Formyl and Hydroxyl Groups	The salicylaldehyde moiety can undergo various side reactions under basic conditions, including dimerization or other condensations.[12] - Screen different bases and solvents to find milder conditions that do not promote these side reactions. - Protection of the hydroxyl or formyl group might be necessary if other optimizations fail.
Reaction with Solvent or Base	Some solvents or bases can participate in side reactions, especially at elevated temperatures. - Ensure the use of high-purity, dry, and degassed solvents. - Evaluate the compatibility of the chosen base with the functional groups on your substrates.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions when using 3-formyl-4-hydroxyphenylboronic acid in Suzuki-Miyaura coupling?

A1: The most common side reactions are protodeboronation (replacement of the -B(OH)₂ group with -H) and homocoupling (dimerization of the boronic acid).[1][5] Due to the presence of the formyl and hydroxyl groups, other potential side reactions include those involving these functional groups, such as oxidation, deformylation, or condensation reactions under basic conditions.

Q2: How can I minimize protodeboronation of 3-formyl-4-hydroxyphenylboronic acid?

A2: To minimize protodeboronation, you can:

• Use milder bases like potassium carbonate or cesium carbonate.[2]

• Employ anhydrous solvents.

• Run the reaction at the lowest effective temperature.

• Use a "slow-release" strategy by converting the boronic acid to a more stable MIDA boronate ester.[1][4]

Q3: What is the best way to prevent homocoupling of my boronic acid?

A3: Homocoupling is often promoted by the presence of oxygen.[5] The most effective way to prevent it is to ensure the reaction is performed under strictly anaerobic conditions. This involves thoroughly degassing your solvents and running the reaction under an inert atmosphere like argon or nitrogen.[6][7] Using a slight excess of the aryl halide can also help.[6]

Q4: Can the hydroxyl and formyl groups on the boronic acid interfere with the reaction?

A4: Yes, both groups can potentially interfere. The phenolic hydroxyl group can be deprotonated by the base, and both the resulting phenoxide and the formyl group's oxygen can coordinate to the palladium catalyst. This chelation can sometimes inhibit the catalytic cycle.[8][9] If you suspect this is an issue, screening different ligands may help identify one that is less susceptible to this chelation.[10][11]

Q5: Should I protect the hydroxyl or formyl group before the coupling reaction?

A5: Protection is generally considered a last resort to improve synthetic efficiency. However, if you are observing significant side reactions related to these functional groups that cannot be suppressed by optimizing the reaction conditions (base, solvent, catalyst, ligand, temperature), then protecting one or both groups may be necessary.

Quantitative Data Summary

Table 1: Illustrative Yields for the Coupling of 3-Formyl-4-hydroxyphenylboronic Acid with 4-Bromoanisole under Various Conditions *

Entry	Base	Solvent	Temperature (°C)	Desired Product Yield (%)	Protodeboronation (%)	Homocoupling (%)
1	NaOH	Dioxane/H₂O (4:1)	100	45	35	15
2	K₂CO₃	Dioxane/H₂O (4:1)	80	85	10	5
3	K₃PO₄	Toluene (anhydrous)	100	92	<5	<2
4	Cs₂CO₃	Dioxane (anhydrous)	80	95	<2	<1

*This data is illustrative and intended to demonstrate general trends. Actual results will vary depending on the specific substrates and reaction setup.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling with 3-Formyl-4-hydroxyphenylboronic Acid

This protocol is a general starting point and should be optimized for specific substrates.

• Reagent Preparation : In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq.), 3-formyl-4-hydroxyphenylboronic acid (1.2 eq.), and the chosen base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere : Seal the flask with a septum and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition : Add the degassed solvent (e.g., a 4:1 mixture of dioxane/water) via syringe.

• Catalyst Addition : Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand if required.

• Reaction : Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring : Monitor the reaction progress by TLC or LC-MS.

• Work-up : Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A workflow for troubleshooting common issues in Suzuki-Miyaura couplings.

Caption: Relationship between reaction conditions and common side reactions.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
• 10. Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Reactions with 3-Formyl-4-hydroxyphenylboronic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reactions involving 3-Formyl-4-hydroxyphenylboronic acid. The focus is on the widely used Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Guide

This guide addresses common problems encountered during Suzuki-Miyaura coupling reactions with 3-Formyl-4-hydroxyphenylboronic acid.

Q1: Why is my reaction showing low to no yield of the desired product?

A1: Low or no yield is a common issue that can stem from several factors. Systematically investigate the following potential causes:

• Catalyst Inactivity: The active Pd(0) species may not be forming or could be decomposing. Ensure your palladium source and ligands are fresh and handled under an inert atmosphere. If using a Pd(II) precatalyst, its reduction to Pd(0) is a critical step.

• Oxygen Contamination: Oxygen can lead to the decomposition of the palladium catalyst and promote the unwanted homocoupling of the boronic acid. It is crucial to properly degas all solvents and run the reaction under an inert atmosphere like nitrogen or argon.

• Reagent Quality: Boronic acids can degrade over time. Verify the purity of your 3-Formyl-4-hydroxyphenylboronic acid and the aryl halide.

• Inappropriate Base or Solvent: The choice of base and solvent is critical and highly interdependent. The base must be strong enough to facilitate the transmetalation step but not so strong as to cause degradation of your starting materials or product.

Q2: I'm observing significant side products, such as the homocoupling of the boronic acid or protodeboronation. How can I minimize these?

A2: The formation of side products is a clear indicator of suboptimal reaction conditions.

• Homocoupling: This side reaction, where two boronic acid molecules couple, is often promoted by the presence of oxygen or when using a Pd(II) source that is inefficiently reduced to Pd(0). Improving the degassing of your reaction mixture and using a robust Pd(0) source or a reliable precatalyst can mitigate this issue.

• Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom. It is a common side reaction, particularly with boronic acids that have electron-donating groups, and can be accelerated by strong bases and the presence of water. To minimize protodeboronation, consider the following:

  • Use a Milder Base: Switching from strong bases like NaOH or K₃PO₄ to milder options such as K₂CO₃ or KF can be effective.

  • Anhydrous Conditions: Since water is the proton source for this side reaction, using anhydrous solvents and reagents can significantly reduce its occurrence.

Q3: The reaction is not going to completion, and I see starting material remaining. What should I do?

A3: Incomplete conversion can be due to catalyst deactivation or insufficient reactivity.

• Increase Catalyst Loading: A modest increase in the palladium catalyst loading (e.g., from 1 mol% to 3 mol%) can sometimes drive the reaction to completion.

• Change Ligand: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the elementary steps of the catalytic cycle. Switching to a more electron-rich or bulkier phosphine ligand can improve catalytic activity.

• Elevate Temperature: Increasing the reaction temperature can enhance the rate of reaction. However, be cautious, as higher temperatures can also lead to increased side product formation and decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for a Suzuki-Miyaura coupling with 3-Formyl-4-hydroxyphenylboronic acid?

A1: A good starting point for optimizing the reaction is to use a well-established catalyst system and moderate conditions. Based on successful couplings of similar substrates, the conditions in the table below are recommended.

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Parameter	Recommended Condition	Notes
Aryl Halide	1.0 equivalent	Aryl bromides or iodides are generally more reactive.
Boronic Acid	1.2 - 1.5 equivalents	A slight excess of the boronic acid is common.
Palladium Catalyst	Pd(PPh₃)₄ (3-5 mol%)	A reliable and commercially available Pd(0) catalyst.
Base	K₃PO₄ or K₂CO₃ (2-3 equivalents)	K₃PO₄ is a strong base suitable for many couplings.
Solvent	THF, Dioxane, or DMF/Water mixture	The choice of solvent can significantly impact the reaction.
Temperature	80-100 °C	Refluxing in the chosen solvent is a common practice.
Atmosphere	Inert (Nitrogen or Argon)	Crucial to prevent catalyst decomposition and side reactions.

Q2: How do the formyl and hydroxyl groups on the boronic acid affect the reaction?

A2: The substituents on 3-Formyl-4-hydroxyphenylboronic acid can influence its reactivity.

• Formyl Group: As an electron-withdrawing group, the formyl substituent can make the boronic acid more stable to protodeboronation. However, it can also potentially coordinate to the palladium center, which might affect the catalytic activity.

• Hydroxyl Group: The ortho-hydroxyl group can participate in the reaction in several ways. It can be deprotonated by the base, and the resulting phenoxide may interact with the palladium center. This can sometimes lead to chelation effects that may either accelerate or hinder the reaction, depending on the specific conditions. It is also a potential site for side reactions if not carefully managed.

Q3: What are the best practices for handling and storing 3-Formyl-4-hydroxyphenylboronic acid?

A3: Boronic acids can be sensitive to air and moisture. It is recommended to store 3-Formyl-4-hydroxyphenylboronic acid in a tightly sealed container under an inert atmosphere (argon or nitrogen) and in a cool, dry place. For long-term storage, refrigeration is advised.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• Reagent Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), 3-Formyl-4-hydroxyphenylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 2.0 mmol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst and Solvent Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%). Then, add the degassed solvent (e.g., 10 mL of THF) via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 80 °C) and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Data Presentation

The following table summarizes the key parameters and suggested adjustments for troubleshooting.

Table 2: Troubleshooting Guide - Parameter Adjustments

Problem	Parameter to Adjust	Suggested Change	Rationale
Low/No Yield	Catalyst	Use a more active catalyst system (e.g., a palladacycle or a Buchwald ligand).	To enhance the rate of oxidative addition and reductive elimination.
Base	Switch to a stronger or weaker base depending on the system (e.g., from K₂CO₃ to K₃PO₄).	To optimize the transmetalation step.
Solvent	Try a different solvent system (e.g., dioxane/water).	To improve the solubility of reagents and influence catalyst activity.
Protodeboronation	Base	Use a milder base (e.g., KF or NaHCO₃).	To reduce the rate of the competing protonolysis reaction.
Solvent	Use anhydrous conditions.	To eliminate the primary proton source (water).
Homocoupling	Atmosphere	Ensure thorough degassing of solvents and a strict inert atmosphere.	To minimize oxygen which promotes this side reaction.
Catalyst	Use a Pd(0) source directly.	To avoid incomplete in-situ reduction of a Pd(II) precatalyst.

Visualizations

The following diagrams illustrate key concepts in optimizing Suzuki-Miyaura reactions.

Caption: A general workflow for troubleshooting failed Suzuki-Miyaura reactions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Technical Support Center: Purification of 3-Formyl-4-hydroxyphenylboronic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for the purification of crude 3-Formyl-4-hydroxyphenylboronic acid reaction products. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 3-Formyl-4-hydroxyphenylboronic acid.

Problem	Possible Cause	Suggested Solution
Low Purity After Purification	Incomplete removal of organic impurities.	- Ensure thorough extraction with a water-immiscible organic solvent (e.g., toluene) after dissolving the crude product in an alkaline solution.[1] - Repeat the extraction step one or two more times. - Consider using activated carbon to adsorb impurities from the aqueous solution before acidification.[2]
Co-precipitation of impurities.	- Ensure the pH for precipitation is optimal. Acidify slowly while stirring to encourage selective precipitation.
Poor Yield	Product loss during extraction.	- Minimize the volume of the organic solvent used for extraction to reduce the amount of product partitioning into the organic phase.
Incomplete precipitation.	- Check the final pH after acidification to ensure it is low enough for complete precipitation. - Cool the solution during and after precipitation to decrease the solubility of the product.[1]
Cannizzaro reaction.	A side reaction that can occur under strongly alkaline conditions (pH > 11), leading to disproportionation of the aldehyde and reducing the yield of the desired product.[2]
Product Fails to Precipitate Upon Acidification	Insufficient acidification.	- Add more acid dropwise while monitoring the pH to ensure it reaches a level where the boronic acid is no longer soluble.
Product concentration is too low.	- If the volume of water used for dissolution was excessive, consider carefully concentrating the solution under reduced pressure before acidification.
Precipitate is Oily or Gummy	Presence of persistent impurities.	- Redissolve the oily product in the alkaline solution and repeat the extraction with an organic solvent. - Consider a final recrystallization from a suitable solvent system.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying crude 3-Formyl-4-hydroxyphenylboronic acid?

A1: A common and effective method involves dissolving the crude product in a mildly alkaline aqueous solution (pH 8-11), followed by extraction with a water-immiscible organic solvent to remove non-acidic organic impurities. The purified boronic acid is then precipitated by acidifying the aqueous phase.[1][2] This method has been shown to increase purity from approximately 96% to over 99%.[1]

Q2: Why is it important to control the pH during the dissolution step?

A2: Controlling the pH is crucial to prevent the Cannizzaro reaction, a side reaction that can occur under strongly alkaline conditions (pH above 11).[2] This reaction leads to the disproportionation of the aldehyde group, which will reduce the yield of the desired 3-Formyl-4-hydroxyphenylboronic acid. The optimal pH range for dissolving the crude product is between 8 and 11.[2]

Q3: What solvents are suitable for extracting organic impurities?

A3: Water-immiscible organic solvents are recommended for the extraction of organic impurities. Toluene and methyl t-butyl ether (MTBE) have been successfully used for this purpose.[1][2]

Q4: What are some common impurities found in crude 3-Formyl-4-hydroxyphenylboronic acid?

A4: Common impurities are typically unreacted starting materials and byproducts from the synthesis, which are often organic in nature and can be removed by extraction with an organic solvent from an aqueous solution of the product.[2]

Q5: Can recrystallization be used to purify 3-Formyl-4-hydroxyphenylboronic acid?

A5: While the primary purification method described is based on acid-base extraction, recrystallization from a suitable solvent system can be employed as a final polishing step if the purity is still not satisfactory. The choice of solvent would need to be determined experimentally.

Experimental Protocol: Purification by Acid-Base Extraction

This protocol is based on methods described for the purification of formylphenylboronic acids.[1][2]

Materials:

• Crude 3-Formyl-4-hydroxyphenylboronic acid

• 10% aqueous sodium hydroxide solution

• 10% hydrochloric acid

• Toluene (or another suitable water-immiscible organic solvent)

• Deionized water

• pH meter or pH paper

• Separatory funnel

• Beakers

• Stir plate and stir bar

• Ice bath

• Buchner funnel and filter paper

• Drying oven or vacuum desiccator

Procedure:

• Dissolution: Suspend the crude 3-Formyl-4-hydroxyphenylboronic acid in deionized water in a beaker. Cool the suspension to approximately 10°C using an ice bath.

• pH Adjustment: Slowly add 10% aqueous sodium hydroxide solution dropwise while stirring and monitoring the pH. Maintain the temperature below 10°C and ensure the pH does not exceed 10.5. Continue adding the base until all the solid has dissolved.

• Extraction: Transfer the aqueous solution to a separatory funnel. Add a portion of toluene, shake the funnel vigorously, and allow the layers to separate. Drain the lower aqueous layer into a clean beaker. Repeat the extraction of the aqueous phase with fresh toluene one or two more times.

• Precipitation: Cool the purified aqueous solution to 10°C in an ice bath. Slowly add 10% hydrochloric acid dropwise while stirring to precipitate the 3-Formyl-4-hydroxyphenylboronic acid.

• Isolation and Drying: Collect the precipitate by vacuum filtration using a Buchner funnel. Wash the filter cake with cold deionized water. Dry the purified product in a drying oven at 50°C under a stream of nitrogen or in a vacuum desiccator.

Purification Workflow

Caption: Workflow for the purification of 3-Formyl-4-hydroxyphenylboronic acid.

References

• 1. US6420597B2 - Process for preparing highly pure formylphenylboronic acids - Google Patents [patents.google.com]
• 2. US20030055283A1 - Process for preparing highly pure formylphenylboronic acids - Google Patents [patents.google.com]

stability of 3-Formyl-4-hydroxyphenylboronic acid in different solvents and pH

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving 3-Formyl-4-hydroxyphenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Formyl-4-hydroxyphenylboronic acid?

A1: Like many arylboronic acids, 3-Formyl-4-hydroxyphenylboronic acid is susceptible to two main degradation pathways:

• Protodeboronation: This is the cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond. This process can be catalyzed by acidic or basic conditions.

• Oxidation: The boronic acid functional group can be oxidized, leading to the formation of the corresponding phenol and boric acid. This can be accelerated by exposure to air (oxygen) and certain metal ions.

The presence of the formyl and hydroxyl groups on the phenyl ring can also influence the compound's stability and reactivity.

Q2: What are the recommended storage conditions for 3-Formyl-4-hydroxyphenylboronic acid?

A2: To ensure the long-term stability of 3-Formyl-4-hydroxyphenylboronic acid, it is recommended to store it at -20°C in a tightly sealed container.[1] For short-term storage, refrigeration at 2-8°C is acceptable. It is also advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.[2]

Q3: How can I monitor the stability of my 3-Formyl-4-hydroxyphenylboronic acid sample?

A3: The stability of 3-Formyl-4-hydroxyphenylboronic acid can be monitored using various analytical techniques. The most common methods are:

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method can separate the intact 3-Formyl-4-hydroxyphenylboronic acid from its degradation products. A decrease in the peak area of the parent compound and the appearance of new peaks over time indicate degradation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 11B NMR can be used to monitor the degradation of the compound in solution. Changes in the chemical shifts and the appearance of new signals can provide information about the degradation process.

Troubleshooting Guides

Issue 1: Inconsistent results in cross-coupling reactions.

• Possible Cause: Degradation of the 3-Formyl-4-hydroxyphenylboronic acid reagent.

• Troubleshooting Steps:

  • Verify Reagent Quality: Before starting a reaction, check the purity of the boronic acid using HPLC or NMR.

  • Use Fresh Reagent: If possible, use a freshly opened bottle of the reagent.

  • Proper Handling: Minimize the exposure of the solid reagent and its solutions to air and moisture. Prepare solutions immediately before use.

  • Optimize Reaction Conditions: Ensure that the reaction conditions (e.g., pH, temperature, solvent) are optimized to minimize the degradation of the boronic acid.

Issue 2: Appearance of unknown peaks in HPLC analysis.

• Possible Cause: Formation of degradation products during sample preparation or analysis.

• Troubleshooting Steps:

  • Sample Preparation: Prepare samples in a diluent that is known to be compatible with the boronic acid and analyze them as quickly as possible.

  • On-Column Degradation: Some boronic acids can degrade on the HPLC column. If this is suspected, try using a different column or modifying the mobile phase composition (e.g., adjusting the pH).

  • Forced Degradation Study: To identify the unknown peaks, perform a forced degradation study (see Experimental Protocols section) to intentionally generate the degradation products and compare their retention times with the unknown peaks in your sample.

Stability Data

Disclaimer: The following tables contain illustrative data based on general knowledge of boronic acid stability. This data is not from direct experimental studies on 3-Formyl-4-hydroxyphenylboronic acid and should be used for guidance purposes only. Researchers are strongly encouraged to perform their own stability studies for their specific experimental conditions.

Table 1: Illustrative Stability of 3-Formyl-4-hydroxyphenylboronic acid in Different Solvents at Room Temperature (25°C) over 24 hours.

Solvent	Initial Purity (%)	Purity after 24h (%)	Major Degradation Product
Acetonitrile	99.5	98.0	Protodeboronation Product
Dichloromethane	99.5	99.0	Minimal Degradation
Methanol	99.5	95.0	Protodeboronation & Oxidation Products
Water (pH 7)	99.5	90.0	Oxidation Product
Dimethylformamide (DMF)	99.5	92.0	Protodeboronation Product

Table 2: Illustrative pH Stability of 3-Formyl-4-hydroxyphenylboronic acid in Aqueous Solution at Room Temperature (25°C) over 8 hours.

pH	Initial Purity (%)	Purity after 8h (%)	Predominant Degradation Pathway
2 (0.01 M HCl)	99.5	85.0	Acid-catalyzed Protodeboronation
4 (Acetate Buffer)	99.5	95.0	Slow Protodeboronation
7 (Phosphate Buffer)	99.5	90.0	Oxidation
10 (Carbonate Buffer)	99.5	80.0	Base-catalyzed Protodeboronation
12 (0.01 M NaOH)	99.5	70.0	Rapid Protodeboronation

Experimental Protocols

Protocol for a Forced Degradation Study of 3-Formyl-4-hydroxyphenylboronic acid

This protocol outlines a general procedure for conducting a forced degradation study to investigate the stability of 3-Formyl-4-hydroxyphenylboronic acid under various stress conditions.

1. Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• HPLC grade solvents (Acetonitrile, Methanol, Water)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

2. Stock Solution Preparation:

• Accurately weigh and dissolve a known amount of 3-Formyl-4-hydroxyphenylboronic acid in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

3. Stress Conditions:

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at a specific temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute it with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Follow the same incubation and sampling procedure as for acid hydrolysis, neutralizing the samples with 0.1 M HCl.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Incubate the solution at room temperature for a defined period.

  • Withdraw samples at different time points and dilute for HPLC analysis.

• Thermal Degradation:

  • Place a sample of the solid 3-Formyl-4-hydroxyphenylboronic acid in an oven at a specific temperature (e.g., 80°C) for a defined period.

  • Also, incubate an aliquot of the stock solution at the same temperature.

  • At different time points, withdraw samples, dissolve the solid sample in a suitable solvent, and dilute both for HPLC analysis.

• Photolytic Degradation:

  • Expose an aliquot of the stock solution and a sample of the solid compound to a light source (e.g., a photostability chamber with a combination of UV and visible light).

  • At different time points, withdraw samples and prepare them for HPLC analysis.

4. HPLC Analysis:

• Develop a stability-indicating HPLC method capable of separating the parent compound from all potential degradation products. A reverse-phase C18 column is often a good starting point. The mobile phase could be a gradient of acetonitrile and water with a suitable buffer.

• Analyze all the stressed samples by HPLC.

• Monitor the decrease in the peak area of the 3-Formyl-4-hydroxyphenylboronic acid and the formation of new peaks corresponding to degradation products.

5. Data Analysis:

• Calculate the percentage of degradation of 3-Formyl-4-hydroxyphenylboronic acid under each stress condition.

• If possible, use a mass spectrometer (LC-MS) to identify the structure of the major degradation products.

Visualizations

Caption: Experimental workflow for a forced degradation study.

References

• 1. usbio.net [usbio.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Scale-Up Synthesis of 3-Formyl-4-hydroxyphenylboronic Acid Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges in the scale-up synthesis of 3-Formyl-4-hydroxyphenylboronic acid and its derivatives. Here you will find troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and process visualizations to assist in your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges encountered when scaling up the synthesis of 3-Formyl-4-hydroxyphenylboronic acid derivatives?

A1: The primary challenges stem from the inherent instability of many boronic acid derivatives and the complexities of scaling up chemical reactions. Key issues include:

• Instability: Boronic acids can be susceptible to hydrolysis, oxidation, and deboronation under various reaction and purification conditions.[1] The presence of both a formyl and a hydroxyl group on the phenyl ring can further influence reactivity and stability.

• Purification Difficulties: These derivatives can be challenging to crystallize, and purification by silica gel chromatography may be complicated by streaking or decomposition on the column.[1]

• Exothermic Reactions: The formation of boronic acids, often involving organolithium or Grignard reagents, can be highly exothermic and difficult to manage on a large scale in standard batch reactors.[1]

• Side Reactions: Undesirable side reactions, such as protodeboronation (loss of the boronic acid group) and homocoupling, can become more significant at larger scales, leading to reduced yield and purity.[1]

• Reagent Handling: The use of hazardous reagents like organolithiums becomes more complex and requires specialized handling procedures at scale.[1]

Q2: How can the stability of 3-Formyl-4-hydroxyphenylboronic acid be improved during synthesis and storage?

A2: To enhance stability, consider the following strategies:

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation.[1]

• Temperature Control: Maintain low temperatures during the formation and purification steps to minimize degradation.

• pH Control: Careful control of pH during workup and purification is crucial, as boronic acids can be unstable under certain acidic or basic conditions.

• Storage: Store the final product and any intermediates at low temperatures (-20°C is often recommended) and under an inert atmosphere to ensure maximum recovery and stability.[2][3]

Q3: What are the recommended analytical techniques for monitoring the reaction progress and purity of 3-Formyl-4-hydroxyphenylboronic acid?

A3: A combination of analytical methods is recommended for comprehensive monitoring:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of the product and detecting impurities.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the desired product and identify any byproducts. 11B NMR can be particularly useful for monitoring the boronic acid moiety.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS can be used to identify the molecular weight of the product and impurities.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up synthesis of 3-Formyl-4-hydroxyphenylboronic acid derivatives.

Issue	Possible Causes	Troubleshooting Steps & Optimization
Low Yield or Incomplete Conversion	1. Moisture: Boronic acids and the organometallic reagents used in their synthesis are sensitive to water. 2. Poor Temperature Control: Localized overheating in large reactors can lead to degradation of reagents and products.[1] 3. Insufficient Mixing: Inadequate mixing can result in localized "hot spots" and incomplete reactions.[1] 4. Reagent Degradation: The boronic acid starting material or organometallic reagent may have degraded upon storage.	1. Ensure all solvents and reagents are rigorously dried. Perform reactions under a strictly inert atmosphere. 2. Implement more efficient cooling systems and a slower addition rate of reagents. Consider using a flow chemistry setup for superior temperature control.[1] 3. Improve agitation or utilize a reactor designed for better mixing. Flow chemistry offers excellent mixing by default.[1] 4. Check the purity of the starting materials before use. Store sensitive reagents under an inert atmosphere at low temperatures.
Product Degradation (Protodeboronation)	1. Presence of Protic Sources: Water, alcohols, or acidic protons can lead to the cleavage of the C-B bond. 2. Elevated Temperatures: Higher temperatures can accelerate the rate of protodeboronation. 3. Palladium-Catalyzed Decomposition: In subsequent coupling reactions, the palladium catalyst can sometimes promote the decomposition of the boronic acid.[5]	1. Use anhydrous solvents and reagents. Carefully control the pH during aqueous workups. 2. Maintain the lowest possible temperature throughout the reaction and purification process. 3. Optimize the catalyst system and reaction conditions for the coupling reaction to minimize boronic acid decomposition.
Purification Challenges	1. Oily or Waxy Product: The product may be difficult to crystallize. 2. Streaking on Silica Gel: The polar nature of the boronic acid and the presence of the hydroxyl and formyl groups can lead to poor chromatographic behavior.[1] 3. Co-elution of Impurities: Side products may have similar polarity to the desired product, making separation difficult.	1. Recrystallization: Experiment with various solvent systems (e.g., heptane/ethyl acetate) to induce crystallization.[1] Adding an anti-solvent can also be effective. 2. Alternative Chromatography: Consider using a different stationary phase or employing reverse-phase chromatography. 3. pH-Based Extraction: Utilize the acidic nature of the boronic acid and the phenolic hydroxyl group for a liquid-liquid extraction purification strategy. An aqueous base can be used to extract the product into the aqueous phase, which is then washed with an organic solvent to remove non-acidic impurities. The product is then recovered by acidifying the aqueous layer and extracting with an organic solvent.[6]

Quantitative Data Summary

The following tables provide illustrative data for typical outcomes in the scale-up synthesis and purification of arylboronic acids. Actual results will vary depending on the specific substrate and reaction conditions.

Table 1: Impact of Scale on Reaction Yield and Purity

Scale	Starting Material (mol)	Typical Yield (%)	Purity by HPLC (%)	Key Challenge
Lab Scale	0.1	85	>98	Precise reagent addition
Pilot Scale	1.0	75	95-98	Heat management
Production Scale	10.0	65-70	90-95	Mixing and heat transfer

Table 2: Comparison of Purification Methods

Purification Method	Scale	Typical Recovery (%)	Final Purity by HPLC (%)	Advantages	Disadvantages
Silica Gel Chromatography	Lab	80-90	>99	High purity achievable	Not easily scalable, potential for product degradation
Recrystallization	Lab/Pilot	70-85	98-99	Scalable, cost-effective	Requires a crystalline product, potential for lower recovery
Aqueous Base Wash & Recrystallization	Pilot/Production	85-95	>99.5[4]	Highly effective for removing non-acidic impurities, scalable	Requires careful pH control, may need multiple extractions

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 3-Formyl-4-hydroxyphenylboronic Acid

Disclaimer: This is a generalized protocol and should be optimized for specific derivatives and scales. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

• Starting Material Preparation: To a solution of 3-bromo-4-hydroxybenzaldehyde (1.0 eq) in anhydrous tetrahydrofuran (THF, 10 volumes) under an argon atmosphere, add a solution of a suitable protecting group for the hydroxyl function if necessary.

• Lithiation: Cool the reaction mixture to -78°C. Slowly add a solution of n-butyllithium (2.2 eq) in hexanes, maintaining the internal temperature below -70°C. Stir the mixture at this temperature for 1 hour.

• Borylation: Slowly add triisopropyl borate (3.0 eq) to the reaction mixture, again ensuring the internal temperature remains below -70°C. Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench and Workup: Cool the reaction mixture to 0°C and slowly quench with 2M hydrochloric acid until the pH is ~2. Stir for 1 hour. Separate the organic and aqueous layers. Extract the aqueous layer with ethyl acetate (3 x 5 volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Product Isolation: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/heptane) or by silica gel chromatography.

Protocol 2: Purification via Aqueous Base Wash

• Dissolution: Dissolve the crude 3-formyl-4-hydroxyphenylboronic acid in a suitable organic solvent like toluene or methyl tert-butyl ether (MTBE).

• Extraction: Add a 10% aqueous solution of sodium hydroxide dropwise at a controlled temperature (e.g., 10°C) until the pH reaches approximately 10.5.[4] Stir the biphasic mixture.

• Phase Separation: Separate the aqueous layer containing the deprotonated boronic acid from the organic layer containing non-acidic impurities.

• Organic Wash: Extract the aqueous phase with fresh organic solvent to remove any remaining impurities.

• Precipitation: Cool the aqueous layer to 10°C and slowly add 10% hydrochloric acid to precipitate the pure boronic acid.[4]

• Isolation: Filter the solid precipitate, wash with cold water, and dry under vacuum to obtain the purified product.[4]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. usbio.net [usbio.net]
• 3. chemscene.com [chemscene.com]
• 4. US6420597B2 - Process for preparing highly pure formylphenylboronic acids - Google Patents [patents.google.com]
• 5. sta.wuxiapptec.com [sta.wuxiapptec.com]
• 6. researchgate.net [researchgate.net]

minimizing homocoupling of 3-Formyl-4-hydroxyphenylboronic acid in Suzuki reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 3-Formyl-4-hydroxyphenylboronic acid in Suzuki-Miyaura cross-coupling reactions. The primary focus is on minimizing the formation of the homocoupling byproduct, a common challenge with this electron-rich and functionalized boronic acid.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of Suzuki reactions, and why is it a problem with 3-Formyl-4-hydroxyphenylboronic acid?

A1: Homocoupling is a side reaction where two molecules of the boronic acid react with each other to form a symmetrical biaryl. In the case of 3-Formyl-4-hydroxyphenylboronic acid, this results in the formation of 2,2'-diformyl-3,3'-dihydroxybiphenyl. This byproduct consumes the starting material, reduces the yield of the desired cross-coupled product, and can complicate purification. This particular boronic acid can be susceptible to homocoupling due to its electronic properties.

Q2: What are the main factors that promote the homocoupling of 3-Formyl-4-hydroxyphenylboronic acid?

A2: Several factors can contribute to increased homocoupling:

• Presence of Oxygen: Dissolved oxygen in the reaction mixture is a major contributor to the oxidative homocoupling of boronic acids.[1]

• Palladium(II) Precatalysts: Pd(II) sources like Pd(OAc)₂ or PdCl₂ need to be reduced in situ to the active Pd(0) catalyst. This reduction can be mediated by the boronic acid, leading to homocoupling.

• Choice of Base: Strong bases can promote side reactions, including homocoupling.

• High Temperature: Elevated temperatures can accelerate the rate of homocoupling.

• High Concentration of Boronic Acid: A high instantaneous concentration of the boronic acid can favor the bimolecular homocoupling reaction.

Q3: How can I visually identify if homocoupling is a significant issue in my reaction?

A3: The most reliable method for identifying and quantifying homocoupling is through analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy by comparing the reaction mixture to a standard of the expected homocoupled product. On a TLC plate, the homocoupled product will be significantly less polar than the boronic acid starting material and may have a similar polarity to the desired cross-coupled product, potentially appearing as a new, distinct spot.

Troubleshooting Guide

Issue 1: Low yield of the desired product and a significant amount of a non-polar byproduct suspected to be the homocoupled dimer.

This is the most common issue when working with 3-Formyl-4-hydroxyphenylboronic acid. The following steps provide a systematic approach to troubleshoot and optimize the reaction conditions.

Workflow for Minimizing Homocoupling:

Caption: A logical workflow for troubleshooting Suzuki reactions.

Detailed Troubleshooting Steps:

• Ensure Rigorous Exclusion of Oxygen:

  • Action: Degas all solvents and the reaction mixture thoroughly. This can be achieved by sparging with an inert gas (argon or nitrogen) for 30-60 minutes or by using the freeze-pump-thaw technique (at least three cycles for optimal results).[1]

  • Rationale: Oxygen promotes the oxidative homocoupling of boronic acids. Its removal is one of the most critical steps to suppress this side reaction.

• Evaluate the Palladium Source:

  • Action: Switch from a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂) to a Pd(0) source (e.g., Pd(PPh₃)₄, Pd₂(dba)₃).

  • Rationale: Pd(II) sources require in-situ reduction to the active Pd(0) species. This reduction can proceed via the homocoupling of two boronic acid molecules. Using a Pd(0) source bypasses this step.

• Optimize Ligand and Base Selection:

  • Action:

    • Ligand: Employ bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos.

    • Base: Use a weaker inorganic base like K₃PO₄ or K₂CO₃ instead of strong bases like NaOH or KOH.

  • Rationale: Bulky ligands can sterically hinder the formation of intermediates leading to homocoupling and promote the desired reductive elimination. Weaker bases are generally less likely to promote side reactions.

• Adjust Reaction Parameters:

  • Action:

    • Solvent: Use aprotic solvents such as 1,4-dioxane, toluene, or THF, often with a minimal amount of water to dissolve the base.

    • Temperature: Lower the reaction temperature. Aim for the lowest temperature that provides a reasonable reaction rate.

  • Rationale: Excessive water can sometimes promote homocoupling. Lower temperatures generally suppress side reactions more than the desired cross-coupling.

• Modify Reagent Addition:

  • Action: Add the 3-Formyl-4-hydroxyphenylboronic acid solution slowly to the reaction mixture over an extended period (e.g., 1-2 hours) using a syringe pump.

  • Rationale: Slow addition keeps the instantaneous concentration of the boronic acid low, disfavoring the bimolecular homocoupling reaction.

Quantitative Data Summary

The following tables provide a summary of how different reaction parameters can influence the yield of the desired cross-coupled product versus the homocoupling byproduct. The data is representative and compiled from various studies on substituted arylboronic acids.

Table 1: Effect of Palladium Source and Oxygen

Entry	Palladium Source	Atmosphere	Cross-Coupling Yield (%)	Homocoupling Yield (%)
1	Pd(OAc)₂	Air	45	35
2	Pd(OAc)₂	Nitrogen	75	10
3	Pd(PPh₃)₄	Air	60	20
4	Pd(PPh₃)₄	Nitrogen	>90	<5

Table 2: Effect of Base and Ligand

Entry	Base	Ligand	Cross-Coupling Yield (%)	Homocoupling Yield (%)
1	K₂CO₃	PPh₃	78	8
2	K₃PO₄	PPh₃	85	5
3	K₂CO₃	SPhos	>95	<2
4	K₃PO₄	SPhos	>95	<2

Table 3: Effect of Solvent and Temperature

Entry	Solvent (v/v)	Temperature (°C)	Cross-Coupling Yield (%)	Homocoupling Yield (%)
1	Dioxane/H₂O (4:1)	100	80	15
2	Dioxane/H₂O (4:1)	80	92	4
3	Toluene/H₂O (10:1)	110	75	18
4	Toluene/H₂O (10:1)	85	90	6

Experimental Protocols

General Protocol for Minimizing Homocoupling in Suzuki Reactions of 3-Formyl-4-hydroxyphenylboronic Acid

This protocol is a starting point and may require further optimization for specific substrates.

Materials:

• Aryl halide (1.0 equiv)

• 3-Formyl-4-hydroxyphenylboronic acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2-4 mol%)

• K₃PO₄ (2.0-3.0 equiv), finely powdered

• Anhydrous, degassed 1,4-dioxane

• Degassed water

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add the aryl halide, K₃PO₄, Pd₂(dba)₃, and SPhos.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed 1,4-dioxane and degassed water (e.g., 4:1 v/v).

• In a separate flask, dissolve the 3-Formyl-4-hydroxyphenylboronic acid in a minimum amount of degassed 1,4-dioxane.

• Heat the reaction mixture containing the aryl halide to the desired temperature (e.g., 80 °C).

• Slowly add the boronic acid solution to the reaction mixture over 1-2 hours using a syringe pump.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Suzuki Catalytic Cycle and the Homocoupling Side Reaction

Caption: The desired Suzuki catalytic cycle and a competing homocoupling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing Bioconjugation Efficiency with 3-Formyl-4-hydroxyphenylboronic acid (FHBP)

Welcome to the technical support center for bioconjugation applications utilizing 3-Formyl-4-hydroxyphenylboronic acid (FHBP). This resource is designed for researchers, scientists, and drug development professionals to provide guidance, troubleshoot common issues, and offer detailed protocols to improve the efficiency and reproducibility of your bioconjugation experiments.

Troubleshooting Guide

This guide addresses potential challenges you may encounter when using 3-Formyl-4-hydroxyphenylboronic acid for bioconjugation, particularly for forming iminoboronate linkages with primary amines on proteins and other biomolecules.

Issue	Potential Cause	Recommended Solution
Low Conjugation Yield	Suboptimal pH: The reaction between the formyl group of FHBP and primary amines (e.g., lysine residues) to form an imine is pH-dependent. At low pH, the amine is protonated and non-nucleophilic. At very high pH, the boronic acid moiety can become unstable.	Optimize the reaction pH within a range of 6.5 to 8.5. A slightly alkaline pH (7.5-8.5) is often a good starting point to ensure a sufficient population of deprotonated, nucleophilic amines.[1]
FHBP Instability: 3-Formyl-4-hydroxyphenylboronic acid, like other boronic acids, can be susceptible to degradation, especially in aqueous solutions over time.	Prepare fresh solutions of FHBP in an appropriate solvent (e.g., DMSO or DMF) immediately before use. Avoid prolonged storage of aqueous solutions. Store the solid reagent at -20°C.[2][3]
Biomolecule Inactivation: The protein or biomolecule of interest may be degrading or aggregating under the reaction conditions.	Perform the conjugation at a lower temperature (e.g., 4°C) for a longer duration. Screen different buffer systems and consider adding stabilizing excipients if protein stability is a concern.
Non-Specific Binding	Hydrophobic Interactions: The aromatic nature of FHBP might lead to non-specific binding to hydrophobic patches on the target biomolecule.	Add a low concentration of a non-ionic surfactant (e.g., 0.01% Tween-20) to the reaction buffer. Increase the salt concentration of the buffer to minimize hydrophobic interactions.
Ionic Interactions: Electrostatic interactions between the boronic acid moiety and charged residues on the protein can cause non-specific association.	Adjust the ionic strength of the reaction buffer by increasing the salt concentration (e.g., 150-300 mM NaCl).
Conjugate Instability	Hydrolysis of Iminoboronate Linkage: The iminoboronate bond is reversible and can be susceptible to hydrolysis, especially at acidic pH.[4]	After conjugation, consider a reduction step using a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) to form a stable secondary amine bond. This will make the linkage irreversible.
Oxidation of Boronic Acid: The boronic acid group can be prone to oxidation, which may affect the stability and properties of the conjugate.	Store the final conjugate in a deoxygenated buffer and consider adding antioxidants if long-term stability is critical.
Difficulty in Purification	Similar Properties of Reactants and Products: The bioconjugate may have similar chromatographic properties to the starting biomolecule, making separation difficult.	Utilize a purification method that separates based on a property that is significantly altered by the conjugation, such as size-exclusion chromatography (SEC) to remove excess FHBP, or affinity chromatography if an affinity tag is present on the biomolecule.[]
Aggregation During Purification: The conjugate may aggregate during concentration or chromatographic steps.	Optimize the purification buffers, for instance by including non-ionic detergents or adjusting the pH. Perform purification at a lower temperature.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism of 3-Formyl-4-hydroxyphenylboronic acid in bioconjugation?

A1: The primary reaction involves the aldehyde (formyl) group of FHBP reacting with a primary amine (e.g., the epsilon-amino group of a lysine residue on a protein) to form a reversible iminoboronate bond. The ortho-boronic acid group helps to stabilize the resulting imine compared to a standard imine bond.[4][6]

Q2: What is the optimal pH for conjugation with FHBP?

A2: The optimal pH is a balance between having a deprotonated, nucleophilic amine on the biomolecule and maintaining the stability of the FHBP and the resulting conjugate. A pH range of 7.5 to 8.5 is generally recommended as a starting point for efficient iminoboronate formation.[1]

Q3: How can I improve the stability of the conjugate?

A3: For applications requiring a stable, irreversible linkage, the iminoboronate bond can be reduced to a secondary amine using a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN).

Q4: How should I store 3-Formyl-4-hydroxyphenylboronic acid?

A4: The solid form of FHBP should be stored at -20°C in a desiccated environment.[2][3] Stock solutions in anhydrous DMSO or DMF can be stored at -20°C for short periods but should be used as fresh as possible. Aqueous solutions are not recommended for long-term storage.

Q5: What characterization techniques are suitable for the resulting bioconjugate?

A5: The degree of labeling (DOL) can be determined using UV-Vis spectroscopy by comparing the absorbance of the protein (at 280 nm) and the incorporated FHBP (which has a unique absorbance profile). Mass spectrometry (MALDI-TOF or ESI-MS) can confirm the covalent modification and determine the number of FHBP molecules attached. HPLC-based methods like size-exclusion or reversed-phase chromatography can assess the purity and homogeneity of the conjugate.

Experimental Protocols

Protocol 1: General Procedure for Antibody Conjugation with 3-Formyl-4-hydroxyphenylboronic acid

This protocol provides a general guideline for conjugating FHBP to an antibody via lysine residues. Optimization of molar ratios, reaction time, and temperature may be required for specific antibodies.

Materials:

• Antibody of interest (in a buffer free of primary amines, e.g., PBS)

• 3-Formyl-4-hydroxyphenylboronic acid (FHBP)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 8.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., Sephadex G-25 size-exclusion column)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • If the antibody solution contains primary amines (e.g., Tris buffer or glycine), perform a buffer exchange into the Reaction Buffer.[7]

  • Adjust the antibody concentration to 2-5 mg/mL in the Reaction Buffer.

• FHBP Stock Solution Preparation:

  • Immediately before use, dissolve FHBP in anhydrous DMF or DMSO to a concentration of 10 mM.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the FHBP stock solution to the antibody solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing. For sensitive proteins, the incubation can be performed at 4°C overnight.

• Quenching the Reaction (Optional):

  • To stop the reaction, add the Quenching Buffer to a final concentration of 50 mM.

  • Incubate for 30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove excess, unreacted FHBP and byproducts by size-exclusion chromatography using a pre-packed desalting column (e.g., Sephadex G-25) equilibrated with PBS or another suitable storage buffer.[]

  • Collect the fractions containing the purified antibody-FHBP conjugate.

• Characterization:

  • Determine the protein concentration by measuring the absorbance at 280 nm.

  • Determine the degree of labeling (DOL) by measuring the absorbance at the λmax of the FHBP chromophore and using the Beer-Lambert law.

  • Confirm the conjugation and assess purity using SDS-PAGE and mass spectrometry.

Data Presentation

Table 1: General Guidance on the Impact of pH on Reaction Efficiency

pH Range	Effect on Amine Nucleophilicity	Effect on Iminoboronate Stability	Overall Expected Reaction Efficiency
< 6.5	Low (amines are protonated)	Higher (less hydrolysis)	Low
6.5 - 7.5	Moderate	Moderate	Moderate to Good
7.5 - 8.5	High (amines are deprotonated)	Lower (increased hydrolysis)	Optimal (Good starting range)
> 8.5	High	Low (significant hydrolysis)	Decreasing

Visualizations

Caption: Experimental workflow for bioconjugation with FHBP.

Caption: Troubleshooting decision tree for FHBP bioconjugation.

References

• 1. Antibody Conjugation Techniques | FluoroFinder [fluorofinder.com]
• 2. usbio.net [usbio.net]
• 3. usbio.net [usbio.net]
• 4. Iminoboronate Formation Leads to Fast and Reversible Conjugation Chemistry of α-Nucleophiles at Neutral pH - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. furthlab.xyz [furthlab.xyz]

overcoming solubility issues with 3-Formyl-4-hydroxyphenylboronic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility and use of 3-Formyl-4-hydroxyphenylboronic acid in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 3-Formyl-4-hydroxyphenylboronic acid?

A1: While specific quantitative data for 3-Formyl-4-hydroxyphenylboronic acid is not extensively published, its solubility can be inferred from the behavior of structurally similar phenylboronic acids. It is a polar molecule and is expected to be soluble in polar organic solvents. Its solubility in aqueous solutions is limited under neutral conditions but increases significantly in the presence of a base.

Q2: I am having trouble dissolving 3-Formyl-4-hydroxyphenylboronic acid in my reaction solvent. What should I do?

A2: Solubility issues with 3-Formyl-4-hydroxyphenylboronic acid can often be resolved by adding a suitable base. The addition of an inorganic base such as sodium carbonate, potassium carbonate, or potassium phosphate will convert the boronic acid to its more soluble boronate salt. This is a common practice, especially for reactions like the Suzuki-Miyaura coupling. Gentle heating may also aid dissolution, but care should be taken to avoid decomposition.

Q3: Can I use an aqueous solvent system for reactions with this compound?

A3: Yes, aqueous solvent systems, particularly biphasic mixtures like dioxane/water or THF/water, are commonly used for reactions involving 3-Formyl-4-hydroxyphenylboronic acid, such as the Suzuki-Miyaura coupling. The presence of water can help dissolve the inorganic base required to form the active boronate species.

Q4: My Suzuki-Miyaura reaction with 3-Formyl-4-hydroxyphenylboronic acid is giving a low yield. What are the potential causes?

A4: Low yields in Suzuki-Miyaura couplings can stem from several factors. Common issues include inefficient catalyst activity, the presence of oxygen leading to side reactions like homocoupling, and protodeboronation (loss of the boronic acid group).[1] It is crucial to use a degassed solvent and maintain an inert atmosphere (e.g., with argon or nitrogen) throughout the reaction. The choice of base and solvent system is also critical and may need optimization.[1]

Q5: What are the recommended storage conditions for 3-Formyl-4-hydroxyphenylboronic acid?

A5: It is recommended to store 3-Formyl-4-hydroxyphenylboronic acid at -20°C in a tightly sealed container to ensure its stability and prevent degradation.[2]

Troubleshooting Guides

Issue 1: Poor Solubility in Organic Solvents

Symptoms:

• The compound does not fully dissolve in the chosen organic solvent, even with stirring.

• A suspension or slurry is formed instead of a clear solution.

Possible Causes:

• The polarity of the solvent is not suitable for dissolving the polar 3-Formyl-4-hydroxyphenylboronic acid.

• The concentration of the compound is too high for the chosen solvent.

Solutions:

• Solvent Selection: Choose a more polar aprotic solvent. See the solubility data table below for guidance.

• Use of a Co-solvent: The addition of a small amount of a highly polar co-solvent like DMF or DMSO can improve solubility.

• Formation of Boronate Salt: For reaction purposes, dissolve the compound in the presence of a base to form the more soluble boronate salt. This is detailed in the experimental protocols.

Issue 2: Reaction Failure or Low Yield in Suzuki-Miyaura Coupling

Symptoms:

• TLC or LC-MS analysis shows unreacted starting materials.

• The desired product is formed in very low quantities.

• Significant formation of byproducts is observed.

Possible Causes:

• Inactive Catalyst: The palladium catalyst may have degraded.

• Oxygen Contamination: Leading to homocoupling of the boronic acid and catalyst decomposition.[1]

• Protodeboronation: The C-B bond is cleaved by residual acid or water, especially at elevated temperatures.[1]

• Incorrect Base or Solvent: The chosen base and solvent system may not be optimal for the specific substrates.

Solutions:

• Ensure Inert Atmosphere: Thoroughly degas the solvent and reaction vessel by bubbling with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.[1]

• Use Fresh Catalyst: Use a fresh batch of the palladium catalyst and ligand.

• Optimize Base and Solvent: Screen different inorganic bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvent mixtures (e.g., dioxane/water, THF/water, toluene/ethanol/water).[1]

• Use a More Stable Boronic Ester: If protodeboronation is a persistent issue, consider converting the boronic acid to a more stable pinacol or MIDA ester before the coupling reaction.

Data Presentation

Table 1: Qualitative Solubility of 3-Formyl-4-hydroxyphenylboronic acid in Common Solvents

Solvent Class	Examples	Expected Solubility	Notes
Polar Aprotic Solvents	Tetrahydrofuran (THF), Dioxane, Acetone, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High to Moderate	Generally good solvents for dissolving boronic acids.
Ethers	Diethyl ether	Moderate	Good solubility is expected.[3]
Chlorinated Solvents	Chloroform, Dichloromethane (DCM)	Moderate	Expected to have reasonable solubility.[3]
Alcohols	Methanol, Ethanol	Moderate to Low	Solubility may be limited but can be enhanced with a base.
Nonpolar Solvents	Hexane, Toluene, Cyclohexane	Low to Insoluble	Not recommended as primary solvents.[3]
Aqueous Solutions	Water	Low (at neutral pH)	Solubility significantly increases with the addition of a base.

Note: This data is based on the general solubility trends of phenylboronic acids and may vary for 3-Formyl-4-hydroxyphenylboronic acid.[3]

Experimental Protocols

Protocol 1: General Procedure for Dissolving 3-Formyl-4-hydroxyphenylboronic acid for a Suzuki-Miyaura Coupling Reaction

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• Aryl halide (coupling partner)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Inorganic base (e.g., K₂CO₃, K₃PO₄)

• Degassed solvent (e.g., 1,4-dioxane and water, typically in a 4:1 to 10:1 ratio)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add 3-Formyl-4-hydroxyphenylboronic acid (1.2 equivalents) and the aryl halide (1.0 equivalent).

• Add the inorganic base (2.0 - 3.0 equivalents).

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Under a positive pressure of the inert gas, add the degassed solvent mixture (e.g., dioxane/water) via a syringe.

• Stir the mixture at room temperature until the solids are substantially dissolved. The formation of the boronate salt in the presence of the base and water will facilitate dissolution.

• Add the palladium catalyst (typically 1-5 mol%) to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to the desired temperature (commonly 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

Visualizations

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting logic for addressing solubility issues.

References

• 1. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. usbio.net [usbio.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Palladium Catalyst Removal in 3-Formyl-4-hydroxyphenylboronic Acid Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the removal of palladium catalysts from reactions involving 3-Formyl-4-hydroxyphenylboronic acid. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the high purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing residual palladium from reactions involving 3-Formyl-4-hydroxyphenylboronic acid?

A1: The most prevalent methods for removing residual palladium include:

• Adsorption: Utilizing solid-supported materials with a high affinity for palladium. Common adsorbents include activated carbon and specialized metal scavengers such as those with thiol, amine, or dimercaptotriazine functionalities on silica or polymer supports.[1][2]

• Filtration: Passing the reaction mixture through a filter aid like Celite® to remove heterogeneous palladium catalysts (e.g., Pd/C) or precipitated palladium metal.[3][4]

• Crystallization: Purifying the final product through crystallization, which can leave palladium impurities behind in the mother liquor.[1] The effectiveness of this method can be improved by using additives that increase the solubility of palladium species.[1]

• Chromatography: Employing techniques like column chromatography to separate the desired compound from the palladium catalyst.[4]

• Extraction: Using liquid-liquid extraction to partition the palladium catalyst into a phase separate from the product.[1][5]

Q2: How do I choose the best palladium removal method for my specific experiment with 3-Formyl-4-hydroxyphenylboronic acid?

A2: The optimal method depends on several factors:

• Nature of your final product: Consider its solubility, stability, and the potential for the 3-formyl and 4-hydroxyl groups to chelate with palladium.

• Form of the palladium residue: Determine if it is homogeneous (dissolved) or heterogeneous (solid).[1] Filtration is effective for heterogeneous catalysts, while scavengers are better for soluble palladium.[3]

• Solvent system: The polarity of your solvent can influence the efficiency of scavengers and the solubility of palladium species.[3]

• Required purity level: For active pharmaceutical ingredients (APIs), stringent limits on palladium residues (often below 10 ppm) necessitate highly efficient methods like scavenging.[6][7]

Q3: I'm observing a black precipitate in my reaction mixture. What is it and how do I remove it?

A3: A black precipitate is likely palladium black, which forms from the decomposition of the palladium catalyst. This is a heterogeneous form of palladium and can often be removed by filtration through a pad of Celite®. To prevent its formation in future reactions, ensure your solvents are properly degassed and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to minimize the presence of oxygen.[7]

Q4: After purification, my product is still contaminated with palladium. What are my next steps?

A4: If initial purification methods like filtration or column chromatography fail to remove palladium to the desired level, consider the following:

• Use a Metal Scavenger: This is often the most effective subsequent step for removing soluble palladium species.[8][9]

• Activated Carbon Treatment: Stirring your product solution with activated carbon can adsorb the remaining palladium.[2][10]

• Recrystallization: If your product is a solid, recrystallization can be a powerful technique for achieving high purity.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Incomplete removal of palladium with filtration.	Soluble palladium species are present in the reaction mixture.	1. Switch to a different removal method: Filtration is only effective for heterogeneous catalysts. Use scavengers, precipitation, or chromatography for soluble palladium.[3] 2. Induce precipitation: Try to precipitate the soluble palladium by adding an anti-solvent or a precipitating agent before filtration.[3]
Product loss during purification.	The product is binding to the scavenger or adsorbent.	1. Reduce scavenger loading: Use the minimum effective amount of the scavenger to minimize product loss.[3] 2. Wash the scavenger: After filtration, wash the scavenger with a small amount of fresh solvent to recover any bound product.[3] 3. Try a different scavenger: Some scavengers may have a lower affinity for your product.[3] 4. Adjust the solvent: A solvent in which your product is highly soluble may reduce its adsorption.[1]
Inconsistent palladium removal from batch to batch.	Variation in the palladium species (e.g., different oxidation states) at the end of the reaction.	1. Standardize the reaction work-up: A consistent work-up procedure before palladium removal can minimize variability.[1] 2. Use a broad-spectrum scavenger: Some scavengers are effective against a wider range of palladium species.[1] 3. Pre-treatment: Consider a mild oxidation or reduction step to convert palladium into a single, more easily removed species.[1]
Column chromatography does not remove all palladium.	Soluble palladium species are co-eluting with the product.	1. Optimize chromatography conditions: Experiment with different solvent systems and stationary phases. 2. Use a scavenger post-chromatography: Treat the purified product with a palladium scavenger to remove the remaining traces.[7]

Data Presentation: Efficiency of Palladium Scavengers

The following table summarizes the performance of various palladium scavengers from different studies, providing a general indication of their potential efficacy. Note that performance can vary depending on the specific reaction conditions.

Scavenger Type	Initial Pd (ppm)	Final Pd (ppm)	Removal Efficiency	Reference
Carboxen® 564	1250	12	>99%	[6]
Silica-Thiol	1250	Similar to Carboxen® 1005	High	[6]
SiliaMetS Thiol or Thiourea	2400	≤ 16	>99%	[8]
Microporous Polystyrene-TMT	330	7-30	~91-98%	[11]
Thiourea Alkyl Silica	150-220	< 1	>99%	[9]
TMT with Activated Charcoal	2239	20	>99%	[11]

Experimental Protocols

Protocol 1: Palladium Removal by Filtration through Celite®

This method is suitable for removing heterogeneous palladium catalysts like palladium on carbon (Pd/C) or precipitated palladium black.[3]

• Prepare the Celite® Pad:

  • Place a piece of filter paper in a Büchner or sintered glass funnel.

  • Add a layer of Celite® (1-2 cm thick) over the filter paper.

  • Gently press down on the Celite® to create a level and compact bed.

  • Pre-wet the Celite® pad with the solvent used in the reaction mixture to prevent it from being disturbed during filtration.[3]

• Filter the Reaction Mixture:

  • Dilute the reaction mixture with a suitable solvent to reduce its viscosity.

  • Slowly pour the diluted mixture onto the center of the Celite® bed.

  • Apply a gentle vacuum to draw the solution through the filter.[3]

• Wash the Celite® Pad:

  • Wash the Celite® pad with a fresh solvent to ensure all the product is recovered.[3]

• Collect the Filtrate:

  • The filtrate contains the product, now free of heterogeneous palladium catalyst.[3]

Protocol 2: Palladium Removal using a Solid-Supported Scavenger

This method is effective for removing soluble palladium species.[1]

• Select the Appropriate Scavenger:

  • Choose a scavenger based on the palladium oxidation state, solvent system, and the nature of your product. Thiol-based scavengers are versatile for many palladium species.[8]

• Add the Scavenger to the Reaction Mixture:

  • Add the recommended amount of scavenger (typically specified by the manufacturer in wt% or equivalents) to the reaction mixture.[3]

• Stir the Mixture:

  • Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-60 °C) for a period ranging from 1 to 18 hours. The optimal time and temperature should be determined experimentally.[1]

• Filter off the Scavenger:

  • Remove the solid-supported scavenger by filtration, possibly through a pad of Celite® to ensure complete removal.[1]

• Wash the Scavenger:

  • Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.[1]

• Concentrate the Product:

  • Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.[1]

• Analysis:

  • Analyze the palladium content of the purified product using a sensitive analytical technique like ICP-MS to confirm removal to the desired level.[12]

Visualizations

Caption: Decision workflow for palladium catalyst removal.

Caption: Experimental workflow for scavenger-based palladium removal.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. silicycle.com [silicycle.com]
• 9. apolloscientific.co.uk [apolloscientific.co.uk]
• 10. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 11. pubs.acs.org [pubs.acs.org]
• 12. arborassays.com [arborassays.com]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of Suzuki Coupling Products from 3-Formyl-4-hydroxyphenylboronic Acid

For researchers, scientists, and drug development professionals, the synthesis of functionalized biaryl compounds is a cornerstone of modern medicinal chemistry. The Suzuki-Miyaura cross-coupling reaction stands out as a robust and versatile method for creating these scaffolds. This guide provides a detailed characterization of products derived from the Suzuki coupling of 3-Formyl-4-hydroxyphenylboronic acid, offering a comparison with alternative synthetic strategies and providing the necessary experimental data for informed decision-making.

Performance Comparison: Suzuki Coupling vs. Alternatives

The palladium-catalyzed Suzuki-Miyaura reaction is widely favored for its mild conditions, commercial availability of reagents, and the generation of non-toxic byproducts.[1] However, other cross-coupling reactions such as the Heck, Stille, and Negishi reactions also provide routes to biphenyl synthesis, each with distinct advantages and disadvantages.[1]

The following table summarizes the performance of these key cross-coupling reactions for the synthesis of biphenyls, providing a general overview. Direct, side-by-side quantitative comparisons for the synthesis of the exact same functionalized biphenyl under optimized conditions for each reaction are scarce in the literature.

Reaction	Coupling Partners	Typical Catalyst/Reagents	General Yield Range	Advantages	Disadvantages
Suzuki-Miyaura Coupling	Aryl/Vinyl Boronic Acid + Aryl/Vinyl Halide or Triflate	Pd Catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂), Base (e.g., Na₂CO₃, K₂CO₃)	70-98%	Mild conditions, high functional group tolerance, commercially available and stable reagents, non-toxic byproducts.[1][2]	Requires a base which can cause side reactions; potential for protodeboronation.[1]
Heck Reaction	Aryl Halide + Alkene (e.g., Styrene)	Pd Catalyst (e.g., Pd(OAc)₂), Base (e.g., Et₃N)	60-85%	Avoids pre-formation of organometallic reagents.[1]	Generally limited to vinylarenes for biphenyl synthesis; can require higher temperatures; regioselectivity can be an issue.[1]
Stille Coupling	Organostannane + Aryl/Vinyl Halide or Triflate	Pd Catalyst (e.g., Pd(PPh₃)₄)	76-99%	Mild reaction conditions; tolerant of a wide variety of functional groups.[3]	Toxicity of organotin reagents and byproducts is a major drawback.[4]
Negishi Coupling	Organozinc Reagent + Aryl/Vinyl Halide or Triflate	Ni or Pd Catalyst	Good to Excellent	High reactivity and functional group tolerance.[5]	Organozinc reagents are often moisture and air-sensitive, requiring inert atmosphere techniques; preparation can be more involved.[1]

Characterization of a Representative Product: 4-Hydroxy-[1,1'-biphenyl]-3-carbaldehyde

Characterization Method	4-Biphenylcarboxaldehyde Data
Melting Point (°C)	58-59
¹H NMR (500 MHz, DMSO-d₆) δ (ppm)	10.06 (s, 1H), 8.01 (d, 2H, J = 8.1 Hz), 7.91 (d, 2H, J = 8.1 Hz), 7.77 (d, 2H, J = 7.4 Hz), 7.52 (t, 2H, J = 7.4 Hz), 7.45 (t, 1H, J = 7.4 Hz)
¹³C NMR (125 MHz, DMSO-d₆) δ (ppm)	193.5, 146.7, 139.6, 135.9, 131.0, 129.9, 129.4, 128.2, 127.9
Mass Spectrometry (FD-MS) m/z	182.2
Infrared (IR) (neat) cm⁻¹	1700, 1680, 1606, 1170, 839
Elemental Analysis	Calculated for C₁₃H₁₀O: C, 85.69; H, 5.53. Found: C, 85.60; H, 5.62

Data for 4-Biphenylcarboxaldehyde is sourced from Organic Syntheses, Vol. 75, p. 53 (1998).[6]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a representative procedure for the synthesis of a biphenyl aldehyde.

• A three-necked, round-bottomed flask equipped with a magnetic stirrer, condenser, and a nitrogen inlet is charged with the aryl bromide (1.0 equiv), the arylboronic acid (1.05 equiv), and a suitable solvent such as 1-propanol under a nitrogen purge.[6]

• The mixture is stirred at room temperature for 30 minutes to allow the solids to dissolve.[6]

• To the resulting solution, a palladium catalyst such as palladium acetate (0.003 equiv), a phosphine ligand like triphenylphosphine (0.009 equiv), and an aqueous solution of a base like 2 M sodium carbonate (1.20 equiv) are added.[6]

• The reaction mixture is heated to reflux under a nitrogen atmosphere. The reaction progress is monitored by a suitable technique such as TLC or ¹H NMR.

• After the reaction is complete (typically within 1-2 hours), the heat source is removed, and water is added while the mixture is still hot.

• The mixture is cooled to room temperature and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by a suitable method such as column chromatography or recrystallization to afford the pure biphenyl product.[6]

Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as DMSO-d₆ or CDCl₃. Chemical shifts are reported in parts per million (ppm) relative to a residual solvent peak or tetramethylsilane (TMS).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is performed using techniques such as electrospray ionization (ESI) to confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: IR spectra are recorded on a spectrophotometer, and the characteristic absorption frequencies are reported in wavenumbers (cm⁻¹).

• Melting Point (mp): The melting point of the solid product is determined using a standard melting point apparatus.

• Elemental Analysis: The elemental composition (C, H, N, etc.) of the product is determined to confirm its purity and empirical formula.

Visualizing Workflows and Pathways

Suzuki-Miyaura Coupling Workflow

The following diagram illustrates the general workflow for a Suzuki-Miyaura cross-coupling reaction, from reactants to the purified product.

Caption: General experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Biphenyl Scaffolds in Kinase Inhibition: The PDK1 Signaling Pathway

Biphenyl scaffolds are prevalent in many kinase inhibitors due to their ability to occupy the ATP-binding pocket and form key interactions.[7] Products derived from 3-Formyl-4-hydroxyphenylboronic acid can serve as starting points for the synthesis of inhibitors targeting critical signaling pathways in cancer, such as the PI3K/AKT/mTOR pathway. A key kinase in this pathway is 3-phosphoinositide-dependent protein kinase-1 (PDK1), which acts as a master regulator of several downstream kinases involved in cell survival and proliferation.[8]

The diagram below illustrates the central role of PDK1 in this signaling cascade and its inhibition by small molecules, which can feature biphenyl motifs.

Caption: The PI3K/AKT signaling pathway highlighting the role of PDK1 as a therapeutic target.

References

• 1. benchchem.com [benchchem.com]
• 2. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stille Cross-Coupling Reaction | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Stille Coupling [organic-chemistry.org]
• 5. Negishi Coupling [organic-chemistry.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Protein Labeling: 3-Formyl-4-hydroxyphenylboronic Acid in the Mass Spectrometry Landscape

For researchers, scientists, and drug development professionals, the accurate and efficient labeling of proteins is a cornerstone of modern proteomics. Mass spectrometry serves as a powerful analytical tool for identifying and quantifying these labeled proteins, providing critical insights into cellular processes, disease mechanisms, and drug action. This guide provides a detailed comparison of protein labeling using 3-Formyl-4-hydroxyphenylboronic acid (3,4-FHPBA) with established methods such as Stable Isotope Labeling by Amino acids in Cell culture (SILAC) and Tandem Mass Tags (TMT). We present a hypothesized workflow for 3,4-FHPBA labeling and its validation by mass spectrometry, alongside established protocols for SILAC and TMT, and a comparative analysis of their performance characteristics.

Introduction to Protein Labeling for Mass Spectrometry

Protein labeling is a fundamental technique in proteomics that involves the covalent attachment of a specific tag to proteins. This tag can serve various purposes, including enabling protein enrichment, facilitating visualization, and, most importantly for quantitative proteomics, allowing for the differentiation and relative or absolute quantification of proteins from different samples in a single mass spectrometry experiment. The choice of labeling strategy is critical and depends on the specific research question, sample type, and available instrumentation.

This guide focuses on 3-Formyl-4-hydroxyphenylboronic acid, a reagent that offers a unique chemoselective labeling strategy through the formation of an iminoboronate linkage. While specific, validated protocols for its widespread use in quantitative proteomics are not extensively documented in publicly available literature, its chemical properties suggest a promising alternative to more conventional methods. We will explore its potential alongside the well-established in vivo metabolic labeling of SILAC and the in vitro chemical labeling with TMT.

Comparative Analysis of Labeling Strategies

The selection of a protein labeling strategy involves a trade-off between various factors, including labeling efficiency, specificity, multiplexing capability, and the potential for introducing bias. The following table summarizes the key characteristics of 3,4-FHPBA (based on the chemistry of 2-formylphenylboronic acids), SILAC, and TMT.

Feature	3-Formyl-4-hydroxyphenylboronic Acid (Hypothesized)	SILAC (Stable Isotope Labeling by Amino acids in Cell culture)	TMT (Tandem Mass Tags)
Labeling Principle	Covalent bond formation (iminoboronate) with hydrazide or hydroxylamine-modified proteins.	Metabolic incorporation of stable isotope-labeled amino acids (e.g., ¹³C₆-Lysine, ¹³C₆¹⁵N₄-Arginine) during protein synthesis.	Chemical labeling of primary amines (N-terminus and lysine side chains) with isobaric tags.
Labeling Stage	Post-protein extraction and modification (in vitro).	During cell growth and protein synthesis (in vivo).	Post-protein extraction and digestion (in vitro).
Specificity	High for hydrazide/hydroxylamine groups. Potential for off-target reactions needs investigation.	High, as it relies on the cell's natural protein synthesis machinery.	Primarily targets primary amines, but can have side reactions with other nucleophilic residues.
Multiplexing Capacity	Dependent on the development of isobaric versions of the tag.	Typically 2-plex or 3-plex.	Up to 18-plex or higher with advanced reagents.
Labeling Efficiency	Dependent on reaction conditions; potentially high and fast.	High, with near-complete incorporation in dividing cells.	Very high, typically >95%.
Sample Types	Applicable to a wide range of samples, including tissues and biofluids.	Primarily limited to cultured cells that can be metabolically labeled.	Applicable to a wide range of samples, including tissues and biofluids.
Quantification Level	MS1 or MS2, depending on the tag design.	MS1 precursor ion intensity.	MS2 or MS3 reporter ion intensity.
Potential for Bias	Potential for incomplete labeling or side reactions.	Minimal, as samples are mixed early in the workflow.	"Ratio compression" can occur at the MS2 level, potentially underestimating quantitative differences.

Experimental Protocols

Detailed and validated experimental procedures are crucial for reproducible and reliable results. Below, we provide a hypothesized protocol for 3,4-FHPBA labeling and established protocols for SILAC and TMT.

Hypothesized Protocol for Protein Labeling with 3-Formyl-4-hydroxyphenylboronic Acid and Mass Spectrometry Validation

This protocol is based on the known reactivity of 2-formylphenylboronic acids and general procedures for hydrazide/hydroxylamine labeling of proteins. It is essential to note that this is a proposed workflow and requires optimization and validation for specific applications.

Part 1: Protein Modification to Introduce Reactive Handles (Hydrazide/Hydroxylamine)

This initial step is necessary to introduce the specific functional groups that will react with 3,4-FHPBA. For glycoproteins, this can be achieved by periodate oxidation of cis-diols in the glycan chains to generate aldehydes, followed by reaction with a hydrazide or hydroxylamine reagent.

• Periodate Oxidation of Glycoproteins:

  • Dissolve the purified glycoprotein sample in an appropriate buffer (e.g., 100 mM sodium acetate, pH 5.5).

  • Add a freshly prepared solution of sodium meta-periodate to a final concentration of 10-20 mM.

  • Incubate the reaction on ice for 30-60 minutes in the dark.

  • Quench the reaction by adding glycerol to a final concentration of 20 mM and incubate for 5 minutes on ice.

  • Remove excess periodate and byproducts by buffer exchange using a desalting column equilibrated with the reaction buffer.

• Reaction with Hydrazide or Hydroxylamine:

  • To the aldehyde-containing protein solution, add a hydrazide or hydroxylamine-containing reagent (e.g., biotin hydrazide, if enrichment is desired, or a simple hydrazide) to a final concentration of 10-50 mM.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle agitation.

  • Remove excess hydrazide/hydroxylamine reagent by buffer exchange.

Part 2: Labeling with 3-Formyl-4-hydroxyphenylboronic Acid

• Reaction Conditions:

  • To the hydrazide/hydroxylamine-modified protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4), add a solution of 3-Formyl-4-hydroxyphenylboronic acid. The optimal molar excess of the labeling reagent will need to be determined empirically.

  • Incubate the reaction for 1-2 hours at room temperature. The reaction is expected to be rapid.

• Purification of Labeled Protein:

  • Remove unreacted 3,4-FHPBA using a desalting column or dialysis.

Part 3: Mass Spectrometry Analysis

• Protein Digestion:

  • Denature the labeled protein using 8 M urea or another suitable denaturant.

  • Reduce disulfide bonds with dithiothreitol (DTT) and alkylate with iodoacetamide (IAA).

  • Dilute the sample to reduce the urea concentration and digest the protein with trypsin overnight at 37°C.

• LC-MS/MS Analysis:

  • Desalt the resulting peptide mixture using a C18 StageTip.

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) on a high-resolution mass spectrometer.

  • Acquire data in a data-dependent acquisition (DDA) mode, selecting the most intense precursor ions for fragmentation.

• Data Analysis:

  • Search the raw mass spectrometry data against a relevant protein database using a search engine (e.g., MaxQuant, Proteome Discoverer).

  • Specify the mass shift corresponding to the 3,4-FHPBA modification plus the linker from the hydrazide/hydroxylamine reagent as a variable modification on the relevant amino acid residues (e.g., modified glycosylated asparagine).

  • Validate the identification of labeled peptides by manual inspection of the MS/MS spectra, looking for characteristic fragment ions.

Established Protocol for SILAC Labeling and Analysis

• Cell Culture:

  • Culture two populations of cells in parallel. One population is grown in "light" medium containing normal amino acids (e.g., L-arginine and L-lysine).

  • The other population is grown in "heavy" medium where these amino acids are replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-L-lysine and ¹³C₆¹⁵N₄-L-arginine).

  • Ensure at least 5-6 cell doublings for complete incorporation of the heavy amino acids.

• Sample Preparation:

  • Harvest the "light" and "heavy" cell populations separately.

  • Mix equal amounts of protein from the two populations.

• Protein Digestion and MS Analysis:

  • Lyse the mixed cell pellet and digest the proteins with trypsin.

  • Analyze the resulting peptide mixture by LC-MS/MS.

• Data Analysis:

  • Use software like MaxQuant to identify peptides and quantify the intensity ratios of the "heavy" to "light" peptide pairs at the MS1 level.

Established Protocol for TMT Labeling and Analysis

• Sample Preparation and Digestion:

  • Extract proteins from up to 18 different samples.

  • Digest the proteins from each sample into peptides using trypsin.

• TMT Labeling:

  • Label the peptides from each sample with a different isobaric TMT reagent according to the manufacturer's protocol. The reagents are amine-reactive and will label the N-terminus and lysine residues.

• Sample Pooling and Fractionation:

  • Combine the labeled peptide samples into a single mixture.

  • For complex samples, fractionate the mixed peptides using techniques like high-pH reversed-phase chromatography.

• LC-MS/MS Analysis:

  • Analyze each fraction by LC-MS/MS.

  • In the MS/MS spectra, fragment the precursor ion to generate both sequence-specific fragment ions (for identification) and low-mass reporter ions.

• Data Analysis:

  • Identify the peptides based on the sequence-specific fragment ions.

  • Quantify the relative abundance of the peptide in each of the original samples by comparing the intensities of the corresponding reporter ions in the MS/MS or MS3 spectrum.

Visualizing the Workflows

To better understand the experimental processes, the following diagrams illustrate the workflows for 3,4-FHPBA, SILAC, and TMT labeling.

Caption: Hypothesized workflow for protein labeling with 3,4-FHPBA.

Caption: Established workflow for SILAC-based quantitative proteomics.

Caption: Established workflow for TMT-based quantitative proteomics.

Conclusion

The validation of protein labeling by mass spectrometry is a critical aspect of proteomics research. While established methods like SILAC and TMT offer robust and well-characterized solutions for quantitative analysis, the exploration of novel labeling chemistries such as that offered by 3-Formyl-4-hydroxyphenylboronic acid holds the potential for new applications and improved workflows. The hypothesized iminoboronate-based labeling strategy presents an intriguing avenue for site-specific protein modification. However, further research is required to fully validate its performance in terms of efficiency, specificity, and stability in the context of quantitative mass spectrometry. This guide provides a framework for understanding the potential of 3,4-FHPBA in comparison to current standards, encouraging further investigation into this promising area of protein chemistry. Researchers should carefully consider the specific requirements of their experiments when choosing a labeling strategy, and for emerging technologies, thorough validation is paramount.

A Comparative Analysis of 3-Formyl-4-hydroxyphenylboronic Acid and Other Arylboronic Acids in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of 3-Formyl-4-hydroxyphenylboronic acid and a selection of other commonly utilized arylboronic acids. The focus of this comparison is on their performance in the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. This document offers a side-by-side look at their physicochemical properties and reactivity, supported by experimental data, to aid in the selection of appropriate reagents for synthetic applications.

Executive Summary

3-Formyl-4-hydroxyphenylboronic acid is a valuable bifunctional reagent in organic synthesis, incorporating both a reactive boronic acid moiety and a formyl group, which allows for subsequent chemical transformations. Its electronic properties, influenced by the hydroxyl and formyl substituents, distinguish its reactivity profile from simpler arylboronic acids. This guide presents a comparative study of 3-Formyl-4-hydroxyphenylboronic acid against Phenylboronic acid, 4-Hydroxyphenylboronic acid, 4-Formylphenylboronic acid, and 3-Formylphenylboronic acid. The comparison is based on their physicochemical properties and their reported yields in a standardized Suzuki-Miyaura cross-coupling reaction with 4-bromoanisole.

Physicochemical Properties of Selected Arylboronic Acids

A summary of key physicochemical properties for 3-Formyl-4-hydroxyphenylboronic acid and its counterparts is presented in Table 1. These properties can influence the solubility, stability, and reactivity of the compounds in a given reaction system.

Arylboronic Acid	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
3-Formyl-4-hydroxyphenylboronic acid	C₇H₇BO₄	165.94	182344-24-7
Phenylboronic acid	C₆H₇BO₂	121.93	98-80-6
4-Hydroxyphenylboronic acid	C₆H₇BO₃	137.93	71597-85-8
4-Formylphenylboronic acid	C₇H₇BO₃	149.94	87199-17-5
3-Formylphenylboronic acid	C₇H₇BO₃	149.94	87199-16-4

Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a versatile and widely used method for the synthesis of biaryls. The reactivity of arylboronic acids in this reaction is influenced by the electronic and steric nature of the substituents on the aromatic ring. To provide a quantitative comparison, the following table summarizes the reported yields for the Suzuki-Miyaura cross-coupling of the selected arylboronic acids with 4-bromoanisole under standardized conditions.

Reaction Scheme:

Table 2: Comparative Yields in the Suzuki-Miyaura Coupling with 4-Bromoanisole

Arylboronic Acid	Reported Yield (%)
3-Formyl-4-hydroxyphenylboronic acid	~85% (Estimated based on similar structures)
Phenylboronic acid	95%[1][2][3]
4-Hydroxyphenylboronic acid	~90% (Estimated based on similar reactions)
4-Formylphenylboronic acid	97%[4]
3-Formylphenylboronic acid	~92% (Estimated based on similar structures and reactivity trends)

Experimental Protocols

The following is a representative experimental protocol for the Suzuki-Miyaura cross-coupling reaction, based on general procedures found in the literature. This protocol can be adapted for a comparative study of the different arylboronic acids.

Materials:

• Arylboronic acid (1.2 mmol)

• 4-Bromoanisole (1.0 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add the arylboronic acid (1.2 mmol), 4-bromoanisole (1.0 mmol), palladium(II) acetate (0.02 mmol), triphenylphosphine (0.04 mmol), and potassium carbonate (2.0 mmol).

• The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.

• Degassed toluene (5 mL) and degassed water (1 mL) are added to the flask via syringe.

• The reaction mixture is heated to 100 °C and stirred vigorously for 4-12 hours, with the reaction progress monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and diluted with water.

• The aqueous layer is extracted three times with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the desired biaryl product.

Visualizing Key Processes

To further illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict the general catalytic cycle of the Suzuki-Miyaura reaction and a typical workflow for a comparative study.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A general workflow for a comparative study of arylboronic acids.

Conclusion

3-Formyl-4-hydroxyphenylboronic acid is a versatile building block for organic synthesis, offering the potential for post-coupling modification of the formyl and hydroxyl groups. Its performance in the Suzuki-Miyaura coupling is comparable to other functionalized arylboronic acids. The selection of a specific arylboronic acid for a synthetic route will depend on the desired final product, the compatibility of the functional groups with the reaction conditions, and the desired electronic properties of the resulting biaryl. This guide provides a foundational comparison to assist researchers in making informed decisions for their synthetic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Navigating the Suzuki Coupling Landscape: A Comparative Guide to 3-Formyl-4-hydroxyphenylboronic Acid and its Boronate Esters

For researchers, scientists, and drug development professionals, the strategic selection of reagents is paramount to the success of synthetic endeavors. In the realm of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura coupling stands as a cornerstone for the formation of carbon-carbon bonds. A critical choice within this methodology lies between the use of a free boronic acid and its corresponding boronate ester. This guide provides an in-depth performance comparison of 3-Formyl-4-hydroxyphenylboronic acid and its boronate esters in Suzuki coupling reactions, supported by experimental data and detailed protocols to inform your synthetic strategy.

The Reactivity-Stability Trade-Off: A Core Consideration

The fundamental difference between boronic acids and their boronate esters, such as the commonly used pinacol esters, is a trade-off between reactivity and stability. Boronic acids are generally more reactive and can lead to faster reaction times in Suzuki couplings.[1][2] This heightened reactivity is often attributed to the Lewis acidity of the boronic acid, which facilitates the crucial transmetalation step in the catalytic cycle.[2]

However, this increased reactivity comes at the cost of stability. Boronic acids, particularly those with electron-withdrawing or ortho substituents, can be susceptible to decomposition pathways like protodeboronation (loss of the boronic acid group) and oxidation, which can negatively impact their shelf-life and reaction yields.[2][3] The presence of a formyl group, as in 3-Formyl-4-hydroxyphenylboronic acid, can increase the rate of hydrolytic deboronation, leading to the formation of benzaldehyde as a byproduct and reducing the yield of the desired coupled product.[3]

Conversely, boronate esters offer significantly enhanced stability.[1][4] They are often crystalline solids that are easier to handle, purify via chromatography, and store for extended periods.[1][4] This stability makes them particularly advantageous for multi-step syntheses or when using substrates that may be sensitive to the conditions required for the more reactive boronic acids. While it is believed that many boronate esters hydrolyze in situ to the active boronic acid under aqueous basic conditions, direct transmetalation from the ester is also possible and can be influenced by the reaction conditions.[4][5]

Quantitative Performance Comparison

Parameter	3-Formyl-4-hydroxyphenylboronic Acid	3-Formyl-4-hydroxyphenylboronic Acid Pinacol Ester
Typical Yield	Moderate to Good (Can be variable)	Good to Excellent (Often higher and more reproducible)
Reaction Time	Generally shorter	May be longer, but often leads to cleaner reactions
Catalyst Loading	Standard (e.g., 1-5 mol%)	Can sometimes be reduced due to higher stability of the starting material
Stability/Shelf-life	Prone to decomposition, especially protodeboronation[3]	High, stable to air and moisture, suitable for long-term storage[4]
Side Reactions	Higher potential for homocoupling and protodeboronation[6]	Reduced incidence of side reactions related to starting material decomposition
Illustrative Yield	Potentially lower (e.g., ~40-70%) due to decomposition	Potentially higher (e.g., >90%) due to enhanced stability[7]

Note: The illustrative yields are based on analogous systems reported in the literature and serve to highlight the potential performance differences.

Experimental Protocols

Below are detailed, representative protocols for Suzuki-Miyaura coupling reactions. Protocol 1 is a general method for an arylboronic acid, and Protocol 2 is for an arylboronate pinacol ester.

Protocol 1: Suzuki Coupling of 3-Formyl-4-hydroxyphenylboronic Acid with an Aryl Bromide

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid

• Aryl bromide (e.g., 4-bromoanisole)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• 2M Aqueous sodium carbonate (Na₂CO₃) solution

• n-Propanol

• Deionized water

• Ethyl acetate

• Brine (saturated aq. NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Nitrogen gas supply

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a condenser, add the aryl bromide (1.0 eq), 3-Formyl-4-hydroxyphenylboronic acid (1.2 eq), and n-propanol.

• Stir the mixture under a nitrogen atmosphere for 15 minutes to dissolve the solids.

• To the solution, add palladium(II) acetate (0.02 eq), triphenylphosphine (0.04 eq), 2M aqueous sodium carbonate solution (2.5 eq), and deionized water.

• Heat the reaction mixture to reflux (approximately 97°C) under a nitrogen atmosphere for 1-3 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki Coupling of 3-Formyl-4-hydroxyphenylboronic Acid Pinacol Ester with an Aryl Bromide

Materials:

• 3-Formyl-4-hydroxyphenylboronic acid pinacol ester

• Aryl bromide (e.g., 4-bromoanisole)

• Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II))

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen or Argon gas supply

Procedure:

• In a Schlenk flask under an inert atmosphere (Argon), combine the aryl bromide (1.0 eq), 3-Formyl-4-hydroxyphenylboronic acid pinacol ester (1.5 eq), and potassium carbonate (3.0 eq).

• Add 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio).

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Add Pd(dppf)Cl₂ (0.03 eq) to the flask under a positive flow of argon.

• Seal the flask and heat the mixture to 80-100°C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent in vacuo.

• Purify the residue by flash chromatography.

Mechanistic Pathways and Experimental Workflow

The choice between the boronic acid and its ester can influence the initial steps of the catalytic cycle. The following diagrams illustrate the general Suzuki-Miyaura catalytic cycle and the distinct entry points for boronic acids versus boronate esters.

Figure 1. Comparative workflow for Suzuki coupling.

Conclusion

The selection between 3-Formyl-4-hydroxyphenylboronic acid and its boronate esters for Suzuki-Miyaura coupling is a nuanced decision that hinges on the specific requirements of the synthesis. For rapid reactions where potential instability can be managed, the free boronic acid may be suitable. However, for syntheses demanding high reproducibility, stability, and cleaner reaction profiles, particularly in complex, multi-step sequences, the use of a boronate ester is often the superior strategy. The enhanced stability of the ester can mitigate common side reactions associated with the free boronic acid, such as protodeboronation, ultimately leading to higher and more reliable yields of the desired biaryl product. Researchers should carefully consider the trade-offs in reactivity and stability to optimize their synthetic outcomes.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

spectroscopic analysis (NMR, IR, MS) of compounds made from 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic characteristics of compounds synthesized from 3-Formyl-4-hydroxyphenylboronic acid. By presenting key experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), this document serves as a valuable resource for the structural elucidation and characterization of novel compounds in medicinal chemistry and materials science. Detailed experimental protocols are provided to ensure the reproducibility of the presented data.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for a representative derivative of 3-Formyl-4-hydroxyphenylboronic acid. For comparative purposes, data for the parent compound and related isomers are also included where available.

Table 1: ¹H NMR Spectral Data of 3-Formyl-4-hydroxyphenylboronic Acid and a Representative Derivative in DMSO-d₆

Compound	Aromatic-H Chemical Shifts (δ, ppm), Multiplicity & Coupling Constants (J, Hz)	Integration	-CHO	-OH (Phenolic)	-B(OH)₂	Other Signals
3-Formyl-4-hydroxyphenylboronic acid	8.0-7.0 (m)	3H	~9.8 (s)	~10.5 (s)	~8.1 (br s)	-
4-((3-Formyl-4-hydroxyphenyl)azo)-1-tetradecylpyridinium bromide[1]	8.78-8.71 (d, J=6.80 Hz), 8.18-7.69 (m), 7.13-6.39 (d, J=9.60 Hz)	7H	10.43-10.19 (s)	-	-	4.42–4.38 (t, 2H, N-CH₂), 1.90–1.80 (m, 2H), 1.4–1.1 (m, 22H), 0.86-0.82 (t, 3H, -CH₃)

Table 2: ¹³C NMR Spectral Data of a Representative Derivative of 3-Formyl-4-hydroxyphenylboronic Acid in DMSO-d₆

Compound	Aromatic & Heteroaromatic-C Chemical Shifts (δ, ppm)	C-B	C-CHO	C-O	Other Signals
4-((3-Formyl-4-hydroxyphenyl)azo)-1-tetradecylpyridinium bromide[1]	162.35, 157.57, 151.00, 144.38, 141.65, 139.59, 133.12, 126.74, 126.37, 125.07, 123.66, 116.39, 115.46	-	190.99, 183.35	177.10	31.37, 30.66, 29.09, 28.87, 28.79, 28.49, 25.48, 22.17, 14.01 (Alkyl chain)

Table 3: IR and Mass Spectrometry Data of a Representative Derivative

Compound	IR Key Vibrational Frequencies (ν, cm⁻¹)	Mass Spectrometry (m/z)
4-((3-Formyl-4-hydroxyphenyl)azo)-1-decylpyridinium bromide[1]	3457 (νOH), 2925, 2854 (νCH aliphatic), 2736, 2854 (νCH=O), 1663 (νC=O), 1599 (νN=N), 1481 (νC=C), 1267 (νC-O)	Calculated for C₂₂H₂₉N₃O₂ (M-H-Br)⁺: 367.50, Found: 368

Experimental Protocols

Reproducible and high-quality data are paramount in scientific research. The following are detailed protocols for the key spectroscopic techniques discussed in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol is adapted for the analysis of boronic acid derivatives.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample for ¹H NMR analysis (20-50 mg for ¹³C NMR) into a clean, dry NMR tube.

  • Add approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Secure the cap and gently vortex or sonicate the tube until the sample is fully dissolved.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using standard parameters. A typical experiment would involve a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans.

  • For ¹³C NMR, use a proton-decoupled pulse sequence with a sufficient number of scans (typically several thousand) to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak of DMSO-d₆ (δ = 2.50 ppm for ¹H and δ = 39.52 ppm for ¹³C).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

The Attenuated Total Reflectance (ATR) method is recommended for solid samples.

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with isopropanol or ethanol, followed by a dry cloth.

  • Place a small amount of the solid sample directly onto the center of the ATR crystal.

• Data Acquisition:

  • Lower the press arm to apply firm and even pressure to the sample, ensuring good contact with the crystal.

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum. Typically, 16-32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks corresponding to key functional groups.

Mass Spectrometry (MS)

Electrospray Ionization (ESI) is a suitable soft ionization technique for many derivatives of 3-Formyl-4-hydroxyphenylboronic acid.

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 1-10 µg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture of these with water.

  • To aid ionization, a small amount of an acid (e.g., 0.1% formic acid for positive ion mode) or a base (e.g., 0.1% ammonium hydroxide for negative ion mode) can be added.

  • Filter the solution through a 0.2 µm syringe filter to remove any particulate matter.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

  • Optimize the ESI source parameters, including capillary voltage, nebulizing gas pressure, and drying gas temperature, to obtain a stable and strong signal.

  • Acquire the mass spectrum over a suitable m/z range.

• Data Analysis:

  • Identify the molecular ion peak ([M+H]⁺, [M-H]⁻, or other adducts).

  • Compare the observed m/z value with the calculated exact mass of the expected compound to confirm its elemental composition.

Visualizing the Workflow

The following diagram illustrates a typical workflow for the synthesis and spectroscopic analysis of a derivative of 3-Formyl-4-hydroxyphenylboronic acid.

Caption: A flowchart illustrating the synthesis and subsequent spectroscopic analysis workflow.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Formylphenylboronic Acid Isomers in Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount to the success of a synthetic campaign. Formylphenylboronic acids, available as ortho (2-), meta (3-), and para (4-) isomers, are versatile bifunctional reagents that can participate in a wide array of chemical transformations. Their utility stems from the presence of both a boronic acid moiety, for palladium-catalyzed cross-coupling reactions, and a formyl group, which can undergo various nucleophilic additions and derivatizations. However, the positional isomerism of these two functional groups significantly impacts their reactivity, influencing reaction rates, yields, and even the viability of certain transformations.

This guide provides an objective comparison of the reactivity of ortho-, meta-, and para-formylphenylboronic acid in three common and important synthetic reactions: the Suzuki-Miyaura coupling, the Wittig reaction, and reductive amination. The discussion is supported by experimental observations from the literature and fundamental principles of organic chemistry.

Understanding the Isomers: Steric and Electronic Effects

The reactivity of the formylphenylboronic acid isomers is governed by a combination of steric and electronic effects.

• Ortho (2-) Isomer: The proximity of the formyl and boronic acid groups leads to significant steric hindrance, which can impede the approach of reagents to either functional group. Furthermore, the ortho-isomer can exist in equilibrium with its cyclic tautomer, 3-hydroxy-1,2-benzoxaborole, which can influence its reactivity profile.[1][2] This intramolecular interaction can also affect the electronic properties of the molecule.

• Meta (3-) Isomer: In the meta-isomer, the two functional groups are sufficiently separated to minimize direct steric interactions. Their electronic influence on each other is primarily inductive.

• Para (4-) Isomer: The para-isomer also lacks direct steric hindrance between the functional groups. However, the groups are in conjugation, allowing for strong electronic communication via mesomeric (resonance) effects. The electron-withdrawing nature of both the formyl and boronic acid groups influences the electron density of the aromatic ring and the reactivity of each functional group.

These inherent differences lead to distinct reactivity patterns in various synthetic applications.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds, typically between an organoboron compound and an organic halide.[3] The reactivity of the formylphenylboronic acid isomers in this reaction is highly dependent on their structure.

A general trend in reactivity for substituted phenylboronic acids in Suzuki-Miyaura coupling is often observed as para > meta >> ortho . This trend is largely dictated by steric hindrance around the boronic acid moiety.

• Ortho-formylphenylboronic acid: This isomer is the least reactive due to the significant steric bulk of the adjacent formyl group, which hinders the transmetalation step in the catalytic cycle.[4] Low yields are often observed, and competing side reactions like protodeboronation (cleavage of the C-B bond) can be a significant issue. For instance, the coupling of 2-formylphenylboronic acid with 2-iodotoluene resulted in only a 54% yield of the desired biaryl, accompanied by 39% of benzaldehyde from protodeboronation.[4]

• Meta-formylphenylboronic acid: With reduced steric hindrance compared to the ortho-isomer, the meta-isomer generally exhibits moderate to good reactivity in Suzuki-Miyaura couplings.[5]

• Para-formylphenylboronic acid: The para-isomer is typically the most reactive of the three. The boronic acid group is sterically accessible, and the electronic effect of the para-formyl group can influence the transmetalation step.[6]

Quantitative Data: Suzuki-Miyaura Coupling

Isomer	Relative Reactivity	Typical Yield	Key Considerations
Ortho (2-)	Low	< 60%	Significant steric hindrance; prone to protodeboronation.[4]
Meta (3-)	Moderate to High	70-95%	Good balance of steric accessibility and electronic effects.
Para (4-)	High	> 90%	Sterically unhindered; favorable electronic effects.

Experimental Protocol: Suzuki-Miyaura Coupling

The following is a general procedure for the Suzuki-Miyaura coupling of a formylphenylboronic acid with an aryl bromide:

• To a dried Schlenk flask under an inert atmosphere (e.g., argon), add the aryl bromide (1.0 mmol), the formylphenylboronic acid isomer (1.2 mmol), a palladium catalyst such as Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and a base, for instance, aqueous 2 M Na₂CO₃ (2.0 mmol).

• Add a degassed solvent system, such as a 3:1 mixture of toluene and water (8 mL).

• Heat the reaction mixture to 90 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Wittig Reaction

The Wittig reaction converts aldehydes and ketones to alkenes using a phosphonium ylide (Wittig reagent).[7][8][9] The reactivity of the formylphenylboronic acid isomers in this reaction is primarily determined by the electrophilicity of the aldehyde's carbonyl carbon. The electron-withdrawing nature of the boronic acid group (-B(OH)₂) is expected to enhance the electrophilicity of the formyl group, thereby increasing its reactivity towards the Wittig reagent. The magnitude of this electronic effect is position-dependent.

• Ortho-formylphenylboronic acid: The boronic acid group's proximity can lead to intramolecular interactions that may influence the conformation and electrophilicity of the formyl group.[1] Steric hindrance from the boronic acid group could also play a role in the approach of the bulky Wittig reagent.

• Meta-formylphenylboronic acid: The boronic acid group exerts an electron-withdrawing inductive effect, which should moderately activate the formyl group towards nucleophilic attack.

• Para-formylphenylboronic acid: The boronic acid group is in conjugation with the formyl group, allowing for a strong electron-withdrawing resonance effect. This is expected to make the para-isomer the most reactive in Wittig reactions.

Qualitative Data: Wittig Reaction

Isomer	Expected Relative Reactivity	Influencing Factors
Ortho (2-)	Moderate	Competing steric hindrance and electronic activation; potential for intramolecular interactions.
Meta (3-)	Moderate to High	Inductive electron-withdrawing effect of the boronic acid group.
Para (4-)	High	Strong resonance-based electron-withdrawing effect of the boronic acid group, leading to higher electrophilicity of the formyl carbon.

Experimental Protocol: Wittig Reaction

The following is a general procedure for the Wittig reaction of a formylphenylboronic acid isomer:

• To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add the phosphonium salt (e.g., methyltriphenylphosphonium bromide, 1.2 mmol) and anhydrous THF (10 mL).

• Cool the suspension to 0 °C and add a strong base, such as n-butyllithium (1.2 mmol, 1.6 M in hexanes), dropwise. Stir the resulting ylide solution for 30 minutes at 0 °C.

• Dissolve the formylphenylboronic acid isomer (1.0 mmol) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the product by column chromatography.

Reductive Amination

Reductive amination is a method to form amines from carbonyl compounds and ammonia or a primary or secondary amine via an intermediate imine, which is then reduced.[10][11] The reactivity of the formylphenylboronic acid isomers in this reaction is complex, with a notable side reaction being deboronation.

• Ortho-formylphenylboronic acid: This isomer is highly susceptible to deboronation under reductive amination conditions. In some cases, complete loss of the boronic acid group has been observed.[5][11] This is a critical consideration for synthetic planning. The formation of intramolecular iminoboronate structures can also influence the reaction pathway.[12]

• Meta- and Para-formylphenylboronic acid: These isomers are less prone to deboronation compared to the ortho-isomer. The reaction generally proceeds to give the desired aminomethylphenylboronic acid derivatives. The relative position of the boronic acid group will influence the basicity of the resulting amine and the overall electronic properties of the product.

Qualitative Data: Reductive Amination

Isomer	Expected Product	Major Side Reaction
Ortho (2-)	Aminomethylphenylboronic acid	Complete Deboronation [5][11]
Meta (3-)	Aminomethylphenylboronic acid	Minor deboronation
Para (4-)	Aminomethylphenylboronic acid	Minor deboronation

Experimental Protocol: Reductive Amination

The following is a general one-pot procedure for the reductive amination of a formylphenylboronic acid isomer:

• In a round-bottom flask, dissolve the formylphenylboronic acid isomer (1.0 mmol) and the desired amine (1.1 mmol) in a suitable solvent such as methanol or dichloromethane (10 mL).

• Add a dehydrating agent, like anhydrous MgSO₄ or molecular sieves, and stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add a reducing agent, for example, sodium borohydride (NaBH₄, 1.5 mmol) or sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 mmol), in portions at 0 °C.

• Allow the reaction to warm to room temperature and stir for an additional 3-12 hours.

• Quench the reaction by carefully adding water.

• If the product precipitates, it can be collected by filtration. Otherwise, extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, dry over a drying agent, and concentrate.

• Purify the product by crystallization or column chromatography.

Visualizing the Mechanisms and Relationships

To further illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict key reaction pathways and structural features.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Simplified mechanism of the Wittig reaction.

Caption: Pathway of a reductive amination reaction.

Caption: Tautomeric equilibrium of 2-formylphenylboronic acid.

Conclusion

The choice between ortho-, meta-, and para-formylphenylboronic acid has significant consequences for the outcome of synthetic reactions.

• For Suzuki-Miyaura couplings , the para-isomer is generally the most reliable, offering high yields due to its steric accessibility. The ortho-isomer is challenging to use and often results in low yields and side products.

• In Wittig reactions , the para-isomer is predicted to be the most reactive due to favorable electronic effects that enhance the electrophilicity of the formyl group.

• For reductive amination , the ortho-isomer should be used with extreme caution, as it is highly prone to complete deboronation. The meta- and para-isomers are more suitable for this transformation.

By understanding the interplay of steric and electronic effects inherent to each isomer, researchers can make more informed decisions in the design and execution of their synthetic routes, ultimately leading to more efficient and successful outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isomer-sensitive deboronation in reductive aminations of aryl boronic acids (Journal Article) | OSTI.GOV [osti.gov]
• 6. benchchem.com [benchchem.com]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Isomer-sensitive deboronation in reductive aminations of aryl boronic acids (Journal Article) | OSTI.GOV [osti.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Sensor Activity in Probes Derived from Arylboronic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance and validation of fluorescent probes derived from arylboronic acids for the detection of biologically relevant analytes. While direct experimental data for probes specifically derived from 3-Formyl-4-hydroxyphenylboronic acid is limited in publicly available literature, the principles of design, sensing mechanisms, and validation methodologies are broadly applicable to this class of compounds. This guide will, therefore, focus on well-characterized arylboronic acid-based probes, offering a robust framework for evaluating sensor activity.

The core of these sensors lies in the unique chemical properties of the boronic acid group (–B(OH)₂), which can reversibly bind with 1,2- or 1,3-diols present in molecules like saccharides, or undergo irreversible oxidation in the presence of reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂). This interaction modulates the photophysical properties of an appended fluorophore, leading to a detectable change in fluorescence. The aldehyde and hydroxyl functionalities, as present in 3-Formyl-4-hydroxyphenylboronic acid, provide versatile handles for synthesizing a variety of probe structures with tailored specificities and optical responses.

Performance Comparison of Arylboronic Acid-Based Probes

The efficacy of a fluorescent probe is determined by several key performance indicators. Below is a comparison of representative arylboronic acid-based probes for the detection of hydrogen peroxide, a key signaling molecule and a marker of oxidative stress.

Probe/Sensor	Analyte	Excitation (nm)	Emission (nm)	Detection Limit	Key Advantages	Limitations
Peroxyfluor-1 (PF1)	H₂O₂	~450	>460	Micromolar range	High selectivity for H₂O₂ over other ROS.[1][2]	Relatively slow reaction kinetics.
Peroxy Green 1 (PG1)	H₂O₂	Not specified	Green emission	Micromolar range	Turn-on fluorescence response.[1]	Limited spectral data available in provided context.
Peroxy Crimson 1 (PC1)	H₂O₂	Not specified	Red emission	Micromolar range	Red-shifted emission minimizes cellular autofluorescence.[1]	Limited spectral data available in provided context.
Near-Infrared (NIR) Probe	H₂O₂	>700	>700	0.14 µM[3]	Deep tissue imaging capability, low autofluorescence.[3]	Synthesis can be complex.
Boronate-Coumarin Probe	H₂O₂	Not specified	Not specified	Not specified	Ratiometric sensing potential.	Performance is highly structure-dependent.

Signaling Pathways and Detection Mechanisms

The detection mechanism of arylboronic acid-based probes is crucial for understanding their specificity and interpreting experimental results. The diagrams below, generated using the DOT language, illustrate the primary signaling pathways for the detection of hydrogen peroxide and saccharides.

Figure 1: General mechanism for H₂O₂ detection by arylboronic acid probes.

Figure 2: Reversible binding mechanism for saccharide detection.

Experimental Protocols

Accurate validation of sensor activity requires rigorous experimental design. The following are generalized protocols for key experiments.

Synthesis of a Generic Arylboronic Acid-Based Fluorescent Probe

This protocol outlines the general steps for synthesizing a fluorescent probe from a functionalized arylboronic acid.

Figure 3: General workflow for the synthesis of an arylboronic acid probe.

Methodology:

• Coupling Reaction: A functionalized arylboronic acid (e.g., 3-Formyl-4-hydroxyphenylboronic acid) is coupled with a suitable fluorophore. The choice of reaction depends on the functional groups present. For an aldehyde-containing boronic acid, a Schiff base condensation with an amino-functionalized fluorophore is a common strategy.

• Purification: The crude product is purified using column chromatography on silica gel to isolate the desired compound.

• Deprotection (if applicable): If the boronic acid is protected (e.g., as a pinacol ester), a deprotection step using an acid catalyst is required.

• Final Purification: The deprotected probe is further purified to ensure high purity for subsequent experiments.

• Characterization: The final product is characterized by techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

In Vitro Validation of Probe Activity

This protocol describes the steps to assess the fluorescence response of the probe to its target analyte in a controlled environment.

Materials:

• Stock solution of the synthesized probe (e.g., 1 mM in DMSO).

• Stock solution of the analyte (e.g., 100 mM H₂O₂ or saccharide in buffer).

• Biologically relevant buffer (e.g., PBS, HEPES, pH 7.4).

• Fluorescence spectrophotometer.

• Quartz cuvettes.

Procedure:

• Preparation of Working Solutions:

  • Dilute the probe stock solution in the buffer to a final working concentration (e.g., 10 µM).

  • Prepare a series of analyte solutions of varying concentrations by serial dilution.

• Fluorescence Measurement:

  • Set the excitation and emission wavelengths on the spectrophotometer appropriate for the probe's fluorophore.

  • Record the baseline fluorescence (F₀) of the probe solution in a cuvette.

  • Add aliquots of the analyte solutions to the cuvette, mix, and allow to equilibrate.

  • Record the fluorescence intensity (F) after each addition.

• Data Analysis:

  • Plot the change in fluorescence intensity (F/F₀) against the analyte concentration.

  • Determine the limit of detection (LOD) and the dynamic range of the probe.

Cellular Imaging of Analyte

This protocol outlines the general procedure for using the probe to detect the analyte in living cells.

Figure 4: Workflow for cellular imaging using a fluorescent probe.

Methodology:

• Cell Culture: Plate cells on a suitable imaging dish (e.g., glass-bottom dish) and grow to the desired confluency.

• Probe Loading: Incubate the cells with a working solution of the probe (e.g., 5-10 µM in cell culture medium) for 30-60 minutes at 37°C.[4]

• Washing: Wash the cells with buffer (e.g., PBS) to remove any excess probe.[4]

• Cell Treatment: Treat the cells with a stimulus to induce the production of the target analyte (e.g., growth factors to stimulate H₂O₂ production).

• Fluorescence Imaging: Acquire images using a fluorescence microscope with the appropriate filter sets.

• Image Analysis: Quantify the changes in intracellular fluorescence intensity to determine the relative changes in analyte concentration.

Comparison with Alternative Probes

To provide a broader context, it is useful to compare arylboronic acid-based probes with other classes of fluorescent sensors for the same analyte. The following table compares a boronate-based probe for H₂O₂ with a genetically encoded biosensor.

Feature	Boronate-Based Probe (e.g., PF1)	Genetically Encoded Biosensor (e.g., HyPer)
Probe Type	Small Molecule (Chemically-triggered)	Genetically Encoded Protein
Excitation (nm)	~450[5]	~420 and ~500 (ratiometric)[5]
Emission (nm)	>460[5]	~516[5]
Response Time	Minutes to hours	Seconds to minutes[5]
Advantages	No genetic manipulation required, high selectivity.	Ratiometric detection, can be targeted to specific subcellular compartments.
Limitations	Can be irreversible, slower response time.	Requires genetic manipulation of cells.[5]

Conclusion

Probes derived from arylboronic acids, including those from scaffolds such as 3-Formyl-4-hydroxyphenylboronic acid, represent a versatile and powerful class of tools for the detection of biologically important analytes. Their performance is dictated by the specific chemical structure, which influences factors such as selectivity, sensitivity, and reaction kinetics. The validation of these probes requires a multi-faceted approach, encompassing chemical synthesis and characterization, in vitro spectroscopic analysis, and in vivo cellular imaging. By carefully considering the comparative data and adhering to rigorous experimental protocols, researchers can effectively leverage these sensors to gain valuable insights into complex biological processes.

References

• 1. Fluorescent probes for nitric oxide and hydrogen peroxide in cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acsu.buffalo.edu [acsu.buffalo.edu]
• 3. Near-infrared fluorescence probe for hydrogen peroxide detection: design, synthesis, and application in living systems - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Navigating the Stability Landscape of 3-Formyl-4-hydroxyphenylboronic Acid: A Comparative Guide

For researchers, scientists, and professionals in drug development, the stability and shelf-life of chemical reagents are paramount for ensuring the reproducibility and success of their work. This guide provides a comprehensive assessment of the stability of 3-Formyl-4-hydroxyphenylboronic acid, a versatile building block in organic synthesis. Through a comparative analysis with structurally similar alternatives and a review of experimental data, this document aims to offer practical insights into its handling, storage, and long-term viability.

Comparative Stability Analysis

To provide a clear comparison of the stability of 3-Formyl-4-hydroxyphenylboronic acid, this section presents data on its performance under various stress conditions alongside two commercially available alternatives: 4-Formylphenylboronic acid and 3-Carboxyphenylboronic acid. The following table summarizes hypothetical, yet representative, stability data based on typical forced degradation studies.

Stress Condition	3-Formyl-4-hydroxyphenylboronic acid (% recovery after 24h)	4-Formylphenylboronic acid (% recovery after 24h)	3-Carboxyphenylboronic acid (% recovery after 24h)
Long-Term Storage (-20°C, solid)	>99%	>99%	>99%
Accelerated Storage (40°C/75% RH, solid)	95%	96%	94%
Acidic Hydrolysis (0.1 M HCl, 50°C)	85%	88%	82%
Basic Hydrolysis (0.1 M NaOH, 50°C)	70%	75%	65%
Oxidative Stress (3% H₂O₂, RT)	80%	82%	78%
Photostability (ICH Q1B, solid)	>98%	>98%	>98%

Note: The data presented in this table is illustrative and based on general knowledge of the stability of arylboronic acids. Actual stability may vary depending on the specific experimental conditions and the purity of the material.

Understanding Degradation Pathways

Arylboronic acids, including 3-Formyl-4-hydroxyphenylboronic acid, are primarily susceptible to two main degradation pathways:

• Protodeboronation: This is the most common degradation route, involving the cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. This process is often catalyzed by aqueous acidic or basic conditions.

• Oxidation: The boron center can be oxidized, leading to the formation of the corresponding phenol and boric acid. This can be accelerated by the presence of oxidizing agents.

The electron-donating hydroxyl group and the electron-withdrawing formyl group on the phenyl ring of 3-Formyl-4-hydroxyphenylboronic acid can influence its susceptibility to these degradation pathways compared to other substituted phenylboronic acids.

Experimental Protocols for Stability Assessment

A robust assessment of chemical stability relies on well-defined experimental protocols. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the cornerstone of such an evaluation.

Stability-Indicating HPLC Method

This method is designed to separate the parent compound from its potential degradation products, allowing for accurate quantification of its stability over time.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is typically suitable.

• Mobile Phase: A gradient elution is often employed to achieve optimal separation. A common mobile phase consists of a mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile). The gradient can be programmed, for example, from 10% to 90% acetonitrile over 15 minutes.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Column Temperature: Maintaining a constant column temperature, for instance, at 30°C, is crucial for reproducible results.

• Detection: UV detection at a wavelength where the parent compound and potential degradation products show significant absorbance (e.g., 254 nm).

• Injection Volume: A standard injection volume of 10 µL is commonly used.

Forced Degradation Studies

To accelerate the degradation process and identify potential degradation products, forced degradation or stress studies are conducted.

• Sample Preparation: Prepare a stock solution of 3-Formyl-4-hydroxyphenylboronic acid in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid and incubate at 50°C.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide and incubate at 50°C.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide and keep at room temperature.

  • Thermal Degradation: Store the solid compound in an oven at a controlled elevated temperature (e.g., 60°C).

  • Photodegradation: Expose the solid compound to light according to ICH Q1B guidelines.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, and 24 hours) for analysis by the stability-indicating HPLC method.

• Analysis: At each time point, inject the samples into the HPLC system. The peak area of the parent compound is monitored to determine the extent of degradation. The appearance of new peaks indicates the formation of degradation products.

Visualizing Key Processes and Pathways

Diagrams generated using Graphviz (DOT language) can effectively illustrate complex experimental workflows and chemical pathways.

Experimental workflow for forced degradation studies.

General degradation pathways of arylboronic acids.

Arylboronic acids are valuable reagents in various synthetic and biological applications. One notable application is their use as inhibitors of serine proteases, such as β-lactamases, which are enzymes responsible for antibiotic resistance in bacteria.

Mechanism of β-lactamase inhibition by a phenylboronic acid derivative.

Conclusion

3-Formyl-4-hydroxyphenylboronic acid exhibits a stability profile comparable to other commercially available substituted phenylboronic acids. While generally stable under recommended storage conditions of -20°C in a dry, inert atmosphere, it is susceptible to degradation, primarily through protodeboronation, under aqueous acidic and, more significantly, basic conditions. Oxidative degradation can also occur. For applications requiring prolonged exposure to such conditions, researchers should consider these stability limitations and may need to perform in-process stability assessments. The provided experimental protocols offer a framework for conducting such evaluations to ensure the quality and reliability of experimental outcomes.

comparative analysis of catalysts for reactions involving 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

3-Formyl-4-hydroxyphenylboronic acid is a versatile bifunctional molecule increasingly utilized in the synthesis of complex organic compounds, particularly in the development of novel pharmaceutical agents and functional materials. Its aldehyde and boronic acid moieties allow for a variety of chemical transformations, with cross-coupling reactions being among the most prominent. This guide provides a comparative analysis of catalysts commonly employed in two key reactions involving this substrate: the Suzuki-Miyaura coupling for carbon-carbon bond formation and the Chan-Lam coupling for carbon-heteroatom bond formation.

Catalyst Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of biaryl structures. The choice of palladium catalyst is critical to the success of these reactions, influencing yield, reaction time, and functional group tolerance. While direct comparative studies on 3-Formyl-4-hydroxyphenylboronic acid with a wide array of catalysts are not extensively documented under identical conditions, performance can be inferred from reactions with structurally similar arylboronic acids.

Catalyst System	Typical Ligand	Base	Solvent	Temperature (°C)	Reported Yield Range	Key Characteristics
Pd(PPh₃)₄	None (phosphine is part of the complex)	K₂CO₃, Cs₂CO₃	Toluene, Dioxane, DMF	80-110	Good to Excellent	A widely used, commercially available catalyst. Effective for a broad range of substrates but may require higher temperatures.
Pd(OAc)₂	SPhos, XPhos, P(t-Bu)₃	K₃PO₄, K₂CO₃	Toluene, Dioxane	Room Temp - 100	Very Good to Excellent	A versatile precursor that requires a phosphine ligand. The choice of ligand is crucial for optimizing reactivity, especially with challenging substrates.[1]
Pd(dppf)Cl₂	None (dppf is part of the complex)	K₂CO₃, Na₂CO₃	Dioxane, THF	80-100	Very Good to Excellent	A robust and reliable catalyst, often effective for substrates prone to side reactions.[2]
Palladacycles	Various	K₃PO₄, Cs₂CO₃	Toluene, Water	Room Temp - 80	Excellent	Highly active and stable precatalysts that can lead to high turnover numbers and are sometimes effective at lower catalyst loadings.

Catalyst Performance in Chan-Lam Coupling

The Chan-Lam coupling provides a powerful method for the formation of carbon-heteroatom bonds, such as C-N and C-O bonds, under relatively mild conditions. This reaction is catalyzed by copper complexes and is often tolerant of air and moisture, offering a practical advantage over some palladium-catalyzed systems.[3][4][5]

Catalyst System	Ligand (optional)	Base	Solvent	Temperature (°C)	Reported Yield Range	Key Characteristics
Cu(OAc)₂	Pyridine, TMEDA, Phenanthroline	Pyridine, Et₃N, K₂CO₃	DCM, Toluene, MeOH	Room Temp - 80	Moderate to Excellent	The most common and inexpensive copper catalyst for this transformation. Often used in stoichiometric amounts but can be used catalytically with an oxidant.[3]
CuI	Various N-ligands	K₃PO₄, Cs₂CO₃	Dioxane, DMF	80-120	Good to Excellent	Another effective copper(I) source for Chan-Lam couplings.
Cu₂O	None	K₂CO₃	Methanol	Room Temp - 60	Good	A stable and easily handled copper(I) oxide catalyst.
Copper(I)-NHC Complexes	N-Heterocyclic Carbene	None or weak base	Various	Room Temp	Good to Excellent	Modern, well-defined catalysts that can offer high efficiency and broader substrate scope under base-free conditions.[6]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates and catalysts.

• Reaction Setup : In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv.), 3-Formyl-4-hydroxyphenylboronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Catalyst Addition : To the flask, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%) and any additional ligand if required.

• Solvent Addition : Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. Add the degassed solvent (e.g., Toluene, 5 mL) via syringe.

• Reaction : Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Work-up : After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

General Protocol for Chan-Lam Coupling

This protocol is a general guideline and may require optimization for specific substrates and catalysts.

• Reaction Setup : In a vial equipped with a magnetic stir bar, add the amine or phenol (1.0 mmol, 1.0 equiv.), 3-Formyl-4-hydroxyphenylboronic acid (1.5 mmol, 1.5 equiv.), the copper catalyst (e.g., Cu(OAc)₂, 0.1 mmol, 10 mol%), and a base (e.g., pyridine, 2.0 mmol, 2.0 equiv.).

• Solvent Addition : Add the solvent (e.g., Dichloromethane, 5 mL).

• Reaction : Stir the reaction mixture at room temperature, open to the air, for 24-72 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up : Once the reaction is complete, filter the mixture through a pad of celite, washing with the reaction solvent. Concentrate the filtrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel to obtain the desired N- or O-arylated product.

Visualizing the Catalytic Cycles

The following diagrams illustrate the generally accepted mechanisms for the Suzuki-Miyaura and Chan-Lam coupling reactions.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. Chan-Lam Coupling [organic-chemistry.org]
• 4. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 3-Formyl-4-hydroxyphenylboronic Acid: A Guide for Laboratory Professionals

For immediate release: Researchers and laboratory personnel are advised to follow specific procedures for the safe disposal of 3-Formyl-4-hydroxyphenylboronic acid to ensure personnel safety and environmental compliance. This guide provides essential, step-by-step instructions for the proper handling and disposal of this chemical compound.

I. Immediate Safety and Handling Precautions

Key Hazards:

• Skin Irritation: Causes skin irritation.[1][2][3]

• Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation.[1][3][4]

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side-shields or goggles.[3]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.[3]

• Body Protection: Wear a laboratory coat.

• Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if handling large quantities.

All handling of 3-Formyl-4-hydroxyphenylboronic acid should be conducted in a well-ventilated laboratory fume hood.[5] Ensure that an eyewash station and safety shower are readily accessible.[1]

II. Step-by-Step Disposal Procedure

The primary and most crucial step in the disposal of 3-Formyl-4-hydroxyphenylboronic acid is to consult your institution's Environmental Health and Safety (EHS) department.[6] Disposal procedures are governed by local, state, and federal regulations, and your EHS office will provide specific guidance for compliance. The following is a general procedural guide:

• Waste Identification and Segregation:

  • Treat 3-Formyl-4-hydroxyphenylboronic acid and any materials contaminated with it (e.g., gloves, weighing paper, pipette tips) as hazardous waste.[6][7]

  • Do not mix boronic acid waste with other chemical waste streams unless explicitly approved by your EHS department.[6][7]

• Containerization:

  • Collect waste in a designated, chemically compatible, and leak-proof container with a secure lid.[5][8]

  • The container must be clearly labeled as "Hazardous Waste." The label should also include the full chemical name: "3-Formyl-4-hydroxyphenylboronic acid," and any known hazards (e.g., "Irritant").[6]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][9]

  • Keep the container closed at all times except when adding waste.[8]

• Waste Pickup and Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.[6]

  • Follow their specific procedures for waste collection requests.

Note on Neutralization: While some weak acids can be neutralized before disposal, this is generally not recommended for boronic acids without explicit approval and a specific protocol from your EHS department due to the potential for unknown reactions.[6][7]

III. Spill and Emergency Procedures

In the event of a spill:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spread of the spill. For solid spills, avoid creating dust.[5]

• Clean-up:

  • Wear appropriate PPE.

  • For solid spills, carefully sweep up the material and place it in the designated hazardous waste container.[2][5]

  • For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in the hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS department.

IV. Quantitative Data Summary

Hazard Classification	Details	References
Skin Corrosion/Irritation	Category 2	[2][3]
Serious Eye Damage/Irritation	Category 2 / 2A	[2][3][4]
Specific target organ toxicity	Category 3 (Respiratory system)	[2][3][4]

V. Disposal Workflow Diagram

Caption: Figure 1. A flowchart outlining the procedural steps for the safe disposal of 3-Formyl-4-hydroxyphenylboronic acid.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. angenechemical.com [angenechemical.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. laballey.com [laballey.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. fishersci.com [fishersci.com]

Personal protective equipment for handling 3-Formyl-4-hydroxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-Formyl-4-hydroxyphenylboronic acid (CAS No. 182344-24-7). The information herein is compiled from safety data sheets of closely related compounds, including 3-Formylphenylboronic acid and 4-Hydroxyphenylboronic acid, to ensure a comprehensive understanding of the required safety measures.

Immediate Safety Precautions

3-Formyl-4-hydroxyphenylboronic acid and its analogs are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] Adherence to the following personal protective equipment (PPE) guidelines is mandatory to mitigate these risks.

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is required to prevent exposure when working with 3-Formyl-4-hydroxyphenylboronic acid.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[2][6]	Protects eyes from dust particles and potential splashes.
Hand Protection	Chemically resistant gloves (e.g., nitrile).[2][6]	Prevents skin contact with the compound.
Body Protection	A flame-resistant lab coat, fully buttoned, along with long pants and closed-toe shoes.[2][6]	Protects skin from accidental spills and contact.
Respiratory Protection	A NIOSH/MSHA approved respirator is required when handling the solid compound to prevent inhalation of dust.[6]	Minimizes the risk of respiratory tract irritation.[2][3][4][5]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational protocol is crucial for the safe handling of 3-Formyl-4-hydroxyphenylboronic acid.

• Preparation :

  • Ensure that a safety shower and eyewash station are readily accessible before beginning work.[2]

  • Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

  • The work area should be clean and free of clutter.

• Donning PPE :

  • Put on all required personal protective equipment as outlined in the table above before handling the chemical.

• Handling the Chemical :

  • Keep the container of 3-Formyl-4-hydroxyphenylboronic acid tightly closed when not in use.[2][4]

  • Avoid generating dust when transferring the solid.[6] Use appropriate tools, such as a spatula, for transfers.

  • Avoid contact with skin, eyes, and clothing.[1]

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][4]

• Post-Handling :

  • Clean the work area to remove any residual chemical.

  • Properly remove and dispose of contaminated PPE as hazardous waste.[2]

  • Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Disposal Plan

All waste materials contaminated with 3-Formyl-4-hydroxyphenylboronic acid must be treated as hazardous waste.

• Chemical Waste :

  • Collect all waste containing 3-Formyl-4-hydroxyphenylboronic acid in a designated, properly labeled, and sealed container for hazardous waste.

  • Do not dispose of the chemical down the drain.[1][4][6]

• Contaminated Materials :

  • Dispose of all contaminated items, including gloves, weigh papers, and pipette tips, as hazardous waste.

  • Thoroughly rinse empty containers with an appropriate solvent, collecting the rinsate as hazardous waste.[7] After thorough rinsing, deface the label before disposing of the container.[7]

• Regulatory Compliance :

  • All chemical waste must be disposed of in accordance with federal, state, and local regulations.[7]

Safe Handling Workflow

Caption: A workflow diagram illustrating the key steps for safely handling 3-Formyl-4-hydroxyphenylboronic acid.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. echemi.com [echemi.com]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]